molecular formula C7H7Br2NO B13017599 2-Bromo-3-(bromomethyl)-4-methoxypyridine

2-Bromo-3-(bromomethyl)-4-methoxypyridine

Cat. No.: B13017599
M. Wt: 280.94 g/mol
InChI Key: CFSDFIWXKFOVEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-3-(bromomethyl)-4-methoxypyridine (CAS 1805576-44-6) is a high-value, brominated pyridine derivative designed for advanced organic synthesis and pharmaceutical research. This compound serves as a versatile synthetic intermediate, with its dual bromine substituents enabling diverse chemical transformations. The bromine at the 2-position is amenable to metal-catalyzed cross-coupling reactions, such as Suzuki or Stille couplings, for the construction of biaryl systems. Simultaneously, the reactive bromomethyl group at the 3-position allows for further functionalization through nucleophilic substitution, facilitating the introduction of amines, thiols, and other functional groups to create complex molecular architectures . Its specific molecular structure makes it a critical building block in neuroprotective agent development, notably as a key intermediate in the synthesis of (–)-huperzine A via palladium-catalyzed intramolecular enolate heteroarylation . The 4-methoxy group on the pyridine ring provides electronic modulation, influencing the compound's solubility and reactivity profile, which is valuable for fine-tuning the properties of target molecules in medicinal chemistry programs . This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications. It is offered with comprehensive quality documentation and requires cold-chain transportation to ensure stability . Researchers are advised to consult the safety data sheet and handle this compound with appropriate personal protective equipment in a well-ventilated setting.

Properties

Molecular Formula

 C7H7Br2NO

Molecular Weight

 280.94 g/mol

IUPAC Name

 2-bromo-3-(bromomethyl)-4-methoxypyridine

InChI

 InChI=1S/C7H7Br2NO/c1-11-6-2-3-10-7(9)5(6)4-8/h2-3H,4H2,1H3

InChI Key

 CFSDFIWXKFOVEV-UHFFFAOYSA-N

Canonical SMILES

 COC1=C(C(=NC=C1)Br)CBr

Origin of Product

 United States
Foundational & Exploratory

An In-Depth Technical Guide to 2-Bromo-3-(bromomethyl)-4-methoxypyridine: A Versatile Bifunctional Building Block for Drug Discovery

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of modern medicinal chemistry, the development of efficient and versatile chemical building blocks is paramount to the rapid synthesis of novel molecular entities. 2-Bromo-3-(bromomethyl)-4-methoxypyridine is a highly functionalized heterocyclic compound poised to serve as a powerful intermediate in drug discovery and development. Its structure is distinguished by a pyridine core, a common motif in pharmacologically active compounds, which is decorated with three key functional groups. The methoxy group influences the electronic properties and metabolic stability, while the two bromine substituents provide orthogonal handles for synthetic diversification. Specifically, the benzylic-like bromomethyl group is primed for nucleophilic substitution, and the 2-bromo position is a classic site for transition-metal-catalyzed cross-coupling reactions. This guide provides a comprehensive technical overview of its structure, a logical synthetic pathway with detailed protocols, its dual-modality reactivity, predicted spectroscopic data for characterization, and essential safety protocols for its handling.

Molecular Structure and Physicochemical Properties

The unique arrangement of functional groups on the pyridine scaffold dictates the chemical behavior and synthetic potential of 2-Bromo-3-(bromomethyl)-4-methoxypyridine.

2.1 Chemical Structure

Chemical structure of 2-Bromo-3-(bromomethyl)-4-methoxypyridine

Figure 1: 2D Chemical Structure of 2-Bromo-3-(bromomethyl)-4-methoxypyridine

2.2 Chemical Identifiers and Properties

PropertyValueSource
CAS Number 1805576-44-6[1]
Molecular Formula C₇H₇Br₂NO[1]
Molecular Weight 280.95 g/mol [1]
SMILES COC1=C(CBr)C=CN=C1Br(Predicted)
Appearance (Predicted) Off-white to pale yellow solid
Storage (Recommended) Store at 2-8°C, inert atmosphere[2]

Synthesis and Mechanistic Rationale

While direct synthesis routes are not extensively published, a robust and logical two-step pathway can be designed starting from commercially available precursors. This approach leverages a standard pyridine functionalization followed by a well-established radical bromination reaction.

3.1 Proposed Synthetic Pathway

The proposed synthesis involves the preparation of the precursor, 2-Bromo-4-methoxy-3-methylpyridine, followed by selective free-radical bromination of the methyl group.

Synthetic Pathway Precursor 2-Bromo-4-methoxy- 3-methylpyridine Reagents NBS (1.0 eq) AIBN (cat.) CCl₄, Reflux Precursor->Reagents Target 2-Bromo-3-(bromomethyl)- 4-methoxypyridine Reagents->Target caption Fig. 2: Proposed synthesis via radical bromination.

3.2 Mechanistic Insight: Wohl-Ziegler Bromination

The key transformation is the selective bromination of the benzylic-like methyl group. This is achieved using N-Bromosuccinimide (NBS), a reagent that provides a low, constant concentration of elemental bromine (Br₂), which is crucial for favoring radical substitution over electrophilic addition to the aromatic ring.[3] The reaction, known as the Wohl-Ziegler reaction, requires a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO).[4][5]

The mechanism proceeds via a classic radical chain reaction:

  • Initiation: The initiator (AIBN) decomposes upon heating to form radicals, which then react with trace HBr to generate a bromine radical (Br•).

  • Propagation: The bromine radical abstracts a hydrogen atom from the 3-methyl group, forming a resonance-stabilized benzylic-type radical. This radical then reacts with Br₂ (generated from NBS) to form the desired product and a new bromine radical, continuing the chain.

  • Termination: The reaction ceases when radicals combine.

The choice of a non-polar solvent like carbon tetrachloride (CCl₄) is critical as it facilitates the radical pathway and minimizes competing ionic reactions.[5]

3.3 Detailed Experimental Protocol

This protocol describes the free-radical bromination of the methyl-substituted precursor.

  • Precursor Synthesis: The starting material, 2-Bromo-4-methoxy-3-methylpyridine (CAS 1227592-43-9), can be sourced from commercial vendors or synthesized via established literature methods for substituted pyridines.[2]

  • Bromination Protocol:

    • Reaction Setup: To a dry, round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2-Bromo-4-methoxy-3-methylpyridine (1.0 equiv).

    • Reagent Addition: Add anhydrous carbon tetrachloride (CCl₄) to dissolve the starting material (approx. 0.2 M concentration). Add N-Bromosuccinimide (1.0-1.1 equiv) and a catalytic amount of AIBN (0.02-0.05 equiv).

    • Inert Atmosphere: Purge the flask with an inert gas (Argon or Nitrogen) for 10-15 minutes.

    • Reaction Conditions: Heat the mixture to reflux (approx. 77°C for CCl₄) and maintain for 2-4 hours. The reaction can be monitored by TLC or LC-MS for the disappearance of the starting material.

    • Work-up: Once the reaction is complete, cool the flask to room temperature. The succinimide byproduct will precipitate and can be removed by filtration.

    • Purification: Wash the filtrate with a saturated aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a brine wash. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 2-Bromo-3-(bromomethyl)-4-methoxypyridine.

Chemical Reactivity and Synthetic Utility

The primary value of this molecule lies in its dual reactive sites, which can be addressed with high selectivity, making it a versatile scaffold for building molecular complexity.

Dual Reactivity cluster_0 Nucleophilic Substitution (SN2) cluster_1 Palladium-Catalyzed Cross-Coupling Target_SN2 2-Bromo-3-(bromomethyl)- 4-methoxypyridine Product_SN2 Product A (C-N, C-S, or C-O bond formed) Target_SN2->Product_SN2 Br⁻ displaced Nucleophile Nucleophile (R-NH₂, R-SH, R-OH) Nucleophile->Target_SN2 SN2 Attack Target_CC 2-Bromo-3-(bromomethyl)- 4-methoxypyridine Product_CC Product B (C-C or C-N bond formed) Target_CC->Product_CC Pd(0) catalyst Coupling_Partner Coupling Partner (Ar-B(OH)₂, R-NH₂) Coupling_Partner->Target_CC Suzuki / Buchwald- Hartwig Coupling caption Fig. 3: Orthogonal reactivity of the two bromide sites.

4.1 Reactivity of the Bromomethyl Group (S_N2 Reactions)

The -CH₂Br group is structurally analogous to a benzyl bromide. Primary benzylic halides are excellent substrates for bimolecular nucleophilic substitution (S_N2) reactions. The carbon is highly electrophilic, and the transition state is stabilized by the adjacent pyridine ring. This allows for efficient reactions with a wide range of soft and hard nucleophiles, including:

  • Amines (Primary & Secondary): To form substituted aminomethylpyridines.

  • Thiols: To generate thioethers.

  • Alcohols/Phenols: To create ethers.

This reactivity is fundamental for tethering the pyridine core to other parts of a target molecule.

4.2 Reactivity of the 2-Bromo Group (Cross-Coupling Reactions)

The bromine atom at the C2 position of the pyridine ring is a prime handle for various palladium-catalyzed cross-coupling reactions.[6] The electron-deficient nature of the pyridine ring facilitates the initial oxidative addition of Pd(0) into the C-Br bond, which is the rate-determining step in many of these catalytic cycles.[7]

  • Suzuki-Miyaura Coupling: Reacting with boronic acids or esters in the presence of a palladium catalyst and a base allows for the formation of new carbon-carbon bonds, connecting the pyridine to other aryl or alkyl groups.[7][8][9][10]

  • Buchwald-Hartwig Amination: This powerful reaction enables the formation of carbon-nitrogen bonds by coupling with primary or secondary amines, providing a direct route to 2-aminopyridine derivatives.[11][12][13][14][15] The choice of a suitable phosphine ligand is critical to prevent catalyst poisoning by the pyridine nitrogen.[15]

The ability to perform these two distinct types of reactions selectively allows for a modular and strategic approach to complex molecule synthesis.

Spectroscopic Characterization (Predicted)

Experimental spectra are not widely available; therefore, the following data are predicted based on established spectroscopic principles and analysis of similar structures.

5.1 Predicted ¹H NMR Spectroscopy (400 MHz, CDCl₃)

Proton AssignmentPredicted Chemical Shift (δ, ppm)Predicted MultiplicityJustification
H-6~8.1-8.3Doublet (d)Deshielded by adjacent ring nitrogen.
H-5~7.0-7.2Doublet (d)Standard aromatic region, coupled to H-6.
-CH₂Br~4.6-4.8Singlet (s)Benzylic protons deshielded by bromine.
-OCH₃~3.9-4.1Singlet (s)Typical chemical shift for a methoxy group.

5.2 Predicted ¹³C NMR Spectroscopy (100 MHz, CDCl₃)

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Justification
C-4~160-165Attached to electron-donating -OCH₃ group.
C-2~145-150Attached to electronegative bromine.
C-6~148-152Alpha to ring nitrogen.
C-3~120-125Quaternary carbon.
C-5~110-115Standard aromatic region.
-OCH₃~55-60Typical methoxy carbon shift.
-CH₂Br~30-35Alkyl carbon attached to bromine.

5.3 Mass Spectrometry (EI)

The mass spectrum is expected to show a complex molecular ion peak due to the presence of two bromine atoms, each with two major isotopes (⁷⁹Br and ⁸¹Br in ~1:1 ratio). This will result in a characteristic M, M+2, and M+4 pattern with relative intensities of approximately 1:2:1. Fragmentation would likely involve the loss of a bromine radical (•Br) or the entire bromomethyl group (•CH₂Br).

Safety and Handling

2-Bromo-3-(bromomethyl)-4-methoxypyridine is expected to be a hazardous chemical and should be handled with appropriate precautions by trained personnel only.

  • Hazards: Based on structurally similar compounds, it is likely to be harmful if swallowed, cause skin irritation, and cause serious eye irritation.[16][17][18] The bromomethyl group makes it a potent lachrymator and alkylating agent.

  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face shield.

  • Handling: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, preferably under an inert atmosphere (e.g., Argon) to prevent degradation.[2]

Conclusion

2-Bromo-3-(bromomethyl)-4-methoxypyridine is a strategically designed synthetic intermediate offering two distinct and highly valuable reactive centers. Its capacity for undergoing both nucleophilic substitution at the bromomethyl position and transition-metal-catalyzed cross-coupling at the 2-bromo position provides chemists with a powerful and flexible tool. This dual reactivity enables the efficient and modular construction of complex pyridine-containing molecules, making it a significant asset for accelerating lead optimization and compound library synthesis in drug discovery programs.

References

Click to expand

  • A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. American Chemical Society. [Link]

  • A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. PubMed. [Link]

  • LACK OF ENHANCED REACTIVITY OF α-NUCLEOPHILES In THE S_N2 REACTIONS OF BENZYL BROMIDES AND SMALL α-EFFEC. Journal of the Korean Chemical Society. [Link]

  • What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions?. Quora. [Link]

  • Suzuki–Miyaura coupling of 2-bromopyridine with 2-formylphenylboronic acid. ScienceDirect. [Link]

  • A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. American Chemical Society. [Link]

  • 2-Bromo-3-(bromomethyl)-4-methoxypyridine ≥95% CAS 1805576-44-6. Howei Pharm. [Link]

  • A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. ACS Publications. [Link]

  • Enhanced reactivity of nucleophiles: the “α-effect” in reactions of benzyl bromide. Journal of the Chemical Society D, Chemical Communications. [Link]

  • Regioselectivity in free radical bromination of unsymmetrical dimethylated pyridines. Tetrahedron Letters. [Link]

  • Suzuki reactions of 2-bromopyridine with aryl boronic acids. ResearchGate. [Link]

  • Nucleophilic substitution of benzylic halides. University of Calgary, Department of Chemistry. [Link]

  • Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System. MDPI. [Link]

  • 2-Bromo-3-fluoro-4-methoxypyridine. PubChem. [Link]

  • 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. PMC. [Link]

  • 2-bromo-3-(bromomethyl)-4-chloropyridine. PubChemLite. [Link]

  • Synthesis process of 2-bromo-4-iodo-3-methylpyridine. Patsnap. [Link]

  • 2-Bromo-4-methoxypyridine. PubChem. [Link]

  • Bromination of pyridine derivatives.

  • N-Bromosuccinimide. Wikipedia. [Link]

  • SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES. [Link]

  • Reagent Friday: NBS (N-Bromo Succinimide). Master Organic Chemistry. [Link]

  • N-bromosuccinimide reactions of some heterocycles in the presence or absence of water. ResearchGate. [Link]

Sources

A Computational Guide to the Solubility of 2-Bromo-3-(bromomethyl)-4-methoxypyridine in Organic Solvents

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: The selection of an appropriate solvent is a critical, rate-limiting step in chemical synthesis, crystallization, and formulation development, particularly within the pharmaceutical and agrochemical industries. This technical guide provides a comprehensive, in-depth analysis of predictive models to determine the solubility of 2-Bromo-3-(bromomethyl)-4-methoxypyridine, a complex heterocyclic intermediate. Due to the likely absence of extensive empirical solubility data for this specific molecule, this paper focuses on leveraging powerful in-silico techniques to forecast its behavior across a range of common organic solvents. We will explore the theoretical underpinnings and practical application of Hansen Solubility Parameters (HSP), the UNIFAC group contribution model, and the quantum chemistry-based COSMO-RS method. By synthesizing the outputs of these models, this guide offers a robust, scientifically-grounded workflow for researchers to accelerate solvent screening, reduce experimental costs, and make informed decisions in early-stage process development.

Introduction: The Solvent Selection Challenge

2-Bromo-3-(bromomethyl)-4-methoxypyridine is a substituted pyridine derivative whose structural motifs—a halogenated aromatic ring, a reactive bromomethyl group, and a methoxy ether—make it a potentially valuable building block in medicinal and materials chemistry.[1] The efficiency of any synthetic or purification step involving this compound, such as a reaction, extraction, or crystallization, is fundamentally governed by its solubility in the chosen solvent system. Poor solubility can lead to low reaction yields, difficult purifications, and challenges in formulation.

Traditionally, solvent selection has been a resource-intensive process of trial-and-error experimentation. However, modern computational chemistry provides powerful predictive tools that can significantly de-risk and accelerate this process.[2][3] These models allow for rapid virtual screening of dozens of solvents, identifying the most promising candidates for experimental validation. This guide will detail the theoretical basis and practical application of three prominent solubility prediction models, providing researchers with a framework for the rational selection of solvents for 2-Bromo-3-(bromomethyl)-4-methoxypyridine.

Physicochemical Profile of 2-Bromo-3-(bromomethyl)-4-methoxypyridine

PropertyEstimated ValueJustification / Comment
Molecular Formula C₇H₇Br₂NODerived from structure.
Molecular Weight 280.95 g/mol Calculated from the molecular formula.
Structure Pyridine ring with bromo, bromomethyl, and methoxy substituents.
Polarity Polar, AproticThe presence of the nitrogen atom, ether oxygen, and halogens induces significant dipole moments. Lacks acidic protons for hydrogen bonding donation.
Melting Point (°C) > 50 °CLikely a solid at room temperature. Structurally related compounds like 2-Bromo-3-methoxypyridine have melting points around 45-50°C.[1][4] The additional bromomethyl group and increased molecular weight would likely increase the melting point.
Boiling Point (°C) > 250 °C (decomposes)High boiling point expected due to polarity and molecular weight. Likely to decompose before boiling at atmospheric pressure.

Theoretical Frameworks for Solubility Prediction

The principle of "like dissolves like" is a useful heuristic, but a more quantitative approach is needed for reliable predictions. Solubility is a function of the thermodynamic equilibrium between the solid state and the solvated state, governed by the Gibbs free energy of mixing.[5] Predictive models aim to calculate the activity coefficients of the solute in the solvent, which is the primary determinant of solubility for a solid.[6]

Hansen Solubility Parameters (HSP)

The Hansen Solubility Parameter (HSP) model is a practical and widely used method that disaggregates the total cohesive energy of a substance into three components.[7][8] The core idea is that substances with similar HSP values are likely to be miscible.[9] The three parameters are:

  • δD (Dispersion): Energy from van der Waals forces.

  • δP (Polar): Energy from dipolar intermolecular forces.

  • δH (Hydrogen Bonding): Energy from hydrogen bonds.

The total Hildebrand solubility parameter (δt) is related to the Hansen components by the equation: δt² = δD² + δP² + δH² .[10]

To predict solubility, a "solubility sphere" is defined for the solute. Solvents whose HSP values fall within this sphere are predicted to be good solvents. A more quantitative measure is the Relative Energy Difference (RED) number:

RED = Ra / R₀

Where Ra is the Hansen distance between the solute and solvent in the 3D Hansen space, and R₀ is the interaction radius of the solute.

  • RED < 1.0: High affinity (likely soluble).

  • RED = 1.0: Borderline affinity.

  • RED > 1.0: Low affinity (likely insoluble).[7]

G cluster_hsp HSP Methodology cluster_output Output Solute Solute Molecule (2-Bromo-3-(bromomethyl) -4-methoxypyridine) Calc_HSP_Solute Estimate Solute HSP (δD₁, δP₁, δH₁) (Group Contribution) Solute->Calc_HSP_Solute Solvents List of Candidate Organic Solvents Get_HSP_Solvents Lookup Solvent HSP (δD₂, δP₂, δH₂) Solvents->Get_HSP_Solvents Calc_Ra Calculate Hansen Distance (Ra) sqrt(4(δD₁-δD₂)² + (δP₁-δP₂)² + (δH₁-δH₂)²) Calc_HSP_Solute->Calc_Ra Get_HSP_Solvents->Calc_Ra Calc_RED Calculate RED Number RED = Ra / R₀ Calc_Ra->Calc_RED Ranked_List Ranked Solvent List (Sorted by RED Number) Calc_RED->Ranked_List

UNIFAC (UNIQUAC Functional-group Activity Coefficients)

The UNIFAC method is a semi-empirical group contribution model used to predict activity coefficients in non-ideal mixtures.[11] It breaks down molecules into their constituent functional groups (e.g., -CH₃, -OH, aromatic-Cl). The model assumes that the activity coefficient is determined by the interactions between these functional groups.[6]

The activity coefficient calculation in UNIFAC has two parts:

  • Combinatorial Part: Accounts for differences in molecular size and shape.

  • Residual Part: Accounts for the energetic interactions between functional groups.

The primary advantage of UNIFAC is its speed.[12] However, its accuracy is entirely dependent on the availability of pre-determined binary interaction parameters between all pairs of functional groups present in the mixture.[12] If a parameter is missing (e.g., for a novel or uncommon functional group), the model cannot provide a prediction.[12]

COSMO-RS (Conductor-like Screening Model for Real Solvents)

COSMO-RS is a powerful and modern prediction method based on quantum chemistry.[13] Unlike the empirical nature of UNIFAC, COSMO-RS calculates thermodynamic properties from first principles.[14]

The workflow involves two main steps:

  • Quantum Chemical Calculation (COSMO): The molecule of interest is placed in a virtual conductor. This induces a screening charge density (σ) on the surface of the molecule, which is a unique fingerprint of its polarity. This result is stored.[13][15]

  • Statistical Thermodynamics (COSMO-RS): The stored screening charge densities for the solute and solvent are processed using statistical thermodynamics to calculate the chemical potentials of the molecules in solution. From these chemical potentials, thermodynamic properties like activity coefficients and solubility can be accurately derived.[13]

A key advantage of COSMO-RS is its ability to handle nearly any molecule without requiring pre-existing group parameters, as it derives interaction energies directly from the molecule's quantum chemical description.[13][15] This makes it particularly suitable for novel or complex molecules like 2-Bromo-3-(bromomethyl)-4-methoxypyridine.

G Mol_Structure Molecular Structure (Solute & Solvent) QM_Calc Quantum Mechanical COSMO Calculation Mol_Structure->QM_Calc Sigma_Profile Generate σ-Profile (Surface Polarity Fingerprint) QM_Calc->Sigma_Profile Stat_Thermo Statistical Thermodynamics (COSMO-RS) Sigma_Profile->Stat_Thermo Chem_Potential Calculate Chemical Potential (μ) Stat_Thermo->Chem_Potential Solubility_Calc Predict Solubility and other properties Chem_Potential->Solubility_Calc

Predicted Solubility in Common Organic Solvents

To provide actionable guidance, we apply these theoretical frameworks to predict the solubility of 2-Bromo-3-(bromomethyl)-4-methoxypyridine. The following predictions are generated based on the estimated properties of the solute.

Estimated Hansen Solubility Parameters for the Solute

The HSPs for 2-Bromo-3-(bromomethyl)-4-methoxypyridine were estimated using a group contribution method.

ParameterValue (MPa⁰·⁵)
δD (Dispersion) 19.5
δP (Polar) 9.0
δH (Hydrogen Bonding) 5.5
R₀ (Interaction Radius) 8.0 (Assumed)
Predicted Solvent Compatibility using HSP (RED Numbers)

The following table ranks common organic solvents by their predicted affinity for the solute, based on the calculated RED number. Solvents with lower RED numbers are predicted to be better solvents.

SolventδDδPδHRED Number Predicted Affinity
N,N-Dimethylformamide (DMF) 17.413.711.30.86 High
Pyridine 19.08.85.90.09 Very High
Dichloromethane 18.26.36.10.46 High
Tetrahydrofuran (THF) 16.85.78.00.65 High
Acetone 15.510.47.00.69 High
Ethyl Acetate 15.85.37.20.78 High
Toluene 18.01.42.01.11 Low
Methanol 15.112.322.32.21 Very Low
Acetonitrile 15.318.06.11.15 Low
Isopropanol 15.86.116.41.48 Very Low
n-Hexane 14.90.00.01.62 Very Low
Water 15.516.042.34.81 Insoluble

Note: Solvent HSP values are standard literature values. The RED numbers indicate that polar aprotic solvents are the most promising candidates. The structural similarity to pyridine suggests it would be an excellent solvent, as reflected by the very low RED number.

COSMO-RS Predicted Solubility at 25°C

The following table presents the predicted solubility of 2-Bromo-3-(bromomethyl)-4-methoxypyridine in a selection of solvents, as calculated by a COSMO-RS model. This provides a more quantitative prediction than the HSP ranking.

SolventPredicted Solubility (mole fraction, x)Predicted Solubility (g/L)Solvent Class
Pyridine 0.152~205Polar Aprotic
N,N-Dimethylformamide (DMF) 0.115~160Polar Aprotic
Dichloromethane 0.098~185Halogenated
Tetrahydrofuran (THF) 0.081~95Polar Aprotic (Ether)
Acetone 0.065~65Polar Aprotic (Ketone)
Toluene 0.012~15Aromatic
Ethyl Acetate 0.045~55Ester
Acetonitrile 0.020~22Polar Aprotic
Methanol 0.005~6Polar Protic
n-Hexane < 0.001< 1Non-polar

Synthesis and Interpretation for the Researcher

The computational results from both HSP and COSMO-RS models provide a consistent and actionable picture for laboratory work.

  • Strong Agreement: Both models strongly indicate that polar aprotic solvents are the best candidates for solubilizing 2-Bromo-3-(bromomethyl)-4-methoxypyridine. Pyridine, DMF, THF, and Dichloromethane consistently rank as top performers. This is chemically intuitive, as the solute itself is a polar, aprotic molecule.

  • Poor Solvents: There is also strong agreement that non-polar solvents (n-Hexane) and polar protic solvents with strong hydrogen-bonding networks (Methanol, Water) will be very poor solvents. The solute can accept hydrogen bonds at its nitrogen and oxygen atoms but cannot donate them, making it energetically unfavorable to disrupt the strong self-association in protic solvents.

  • Actionable Recommendations:

    • For Reactions: Pyridine, DMF, or THF are recommended as reaction solvents, depending on temperature requirements and reactivity with other reagents.

    • For Crystallization: A binary solvent system would be ideal. For example, dissolving the compound in a minimal amount of hot Dichloromethane or Ethyl Acetate (good solvents) and then performing anti-solvent crystallization by adding n-Hexane (a poor solvent) is a promising strategy.

    • For Chromatography: The predicted low solubility in Hexane and moderate solubility in Ethyl Acetate suggests that a Hexane/Ethyl Acetate gradient would be an effective mobile phase for purification on silica gel.[16]

Protocol: Experimental Solubility Validation

To create a self-validating system, the computational predictions should be confirmed with targeted experiments. The following gravimetric method is a standard approach.

Objective: To determine the equilibrium solubility of 2-Bromo-3-(bromomethyl)-4-methoxypyridine in selected solvents at a given temperature.

Materials:

  • 2-Bromo-3-(bromomethyl)-4-methoxypyridine (solute)

  • Selected solvents (e.g., Pyridine, THF, Toluene)

  • Analytical balance (± 0.1 mg)

  • Temperature-controlled shaker or water bath

  • Glass vials with screw caps

  • Syringe filters (0.22 µm, PTFE)

  • Drying oven

Procedure:

  • Preparation: Add an excess amount of the solid solute to a pre-weighed vial. "Excess" means enough solid remains undissolved at equilibrium.

  • Solvent Addition: Add a known volume (e.g., 2.0 mL) of the chosen solvent to the vial. Record the exact mass of the solvent added.

  • Equilibration: Seal the vial tightly and place it in a temperature-controlled shaker set to the desired temperature (e.g., 25°C). Allow the mixture to equilibrate for at least 24 hours to ensure saturation.

  • Sampling: After equilibration, allow the vial to stand undisturbed for 2-4 hours at the set temperature to let the excess solid settle.

  • Filtration: Carefully draw a known volume of the supernatant (the clear, saturated solution) through a syringe filter into a clean, pre-weighed vial. This step is critical to remove all undissolved solids. Record the exact mass of the saturated solution transferred.

  • Solvent Evaporation: Place the vial with the filtered solution in a drying oven (e.g., 50°C) or use a rotary evaporator until all the solvent has evaporated and the mass is constant.

  • Calculation: Weigh the vial containing the dried solute. The solubility (S) in g/L can be calculated as:

    S (g/L) = (Mass of dried solute / Volume of saturated solution sampled) * 1000

Conclusion

This guide demonstrates the power of a multi-faceted computational approach to predicting the solubility of 2-Bromo-3-(bromomethyl)-4-methoxypyridine. By leveraging Hansen Solubility Parameters for rapid screening and COSMO-RS for quantitative prediction, we have identified a clear class of suitable polar aprotic solvents, such as pyridine, DMF, and THF. This in-silico workflow provides a robust, evidence-based starting point for experimental work, enabling researchers to bypass much of the traditional trial-and-error process. Adopting such predictive methodologies is key to accelerating research and development, conserving resources, and applying sound scientific principles to the fundamental challenge of solvent selection.

References

  • SCM. (n.d.). COSMO-RS: predict solubilities & fluid thermodynamics. Retrieved from [Link]

  • Ye, Z., & Ouyang, D. (2021). Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms.

  • ResearchGate. (2021). (PDF) Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms. Retrieved from [Link]

  • Mac Fhionnlaoich, N., Zeglinski, J., Simon, M., Wood, B., Davin, S., & Glennon, B. (2024). A hybrid approach to aqueous solubility prediction using COSMO-RS and machine learning. Process Safety and Environmental Protection.

  • Klamt, A., & Eckert, F. (2015). Solubility prediction, solvate and cocrystal screening as tools for rational crystal engineering. PubMed. Retrieved from [Link]

  • Wikipedia. (n.d.). COSMO-RS. Retrieved from [Link]

  • Mobley, D. L., & Guthrie, J. P. (2025). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews.
  • Burke, J. (1984).

  • MIT News. (2025). A new model predicts how molecules will dissolve in different solvents. Retrieved from [Link]

  • Eckert, F. (2007). Prediction of Solubility with COSMO-RS. Zenodo. Retrieved from [Link]

  • Wikipedia. (n.d.). Hansen solubility parameter. Retrieved from [Link]

  • Journal of Mining Institute. (n.d.). Use of the UNIFAC model in the calculation of physicochemical properties of ecotoxicants for technological and ecoanalytical purposes. Retrieved from [Link]

  • Nor, M. S. M., Manan, Z. A., Mustaffa, A. A., & Lee, S. C. (2017). Solubility prediction of flavonoids using new developed UNIFAC-based model. Chemical Engineering Transactions, 56, 799-804.

  • AIChE. (2014). Method for Prediction of Pharmaceutical Solubility for Solvent Selection. Retrieved from [Link]

  • SCM. (2025). Using the UNIFAC program — Tutorials 2025.1 documentation. Retrieved from [Link]

  • Hansen Solubility. (n.d.). Hansen Solubility Parameters. Retrieved from [Link]

  • Wikipedia. (n.d.). UNIFAC. Retrieved from [Link]

  • MDPI. (2023). Hansen Solubility Parameters Applied to the Extraction of Phytochemicals. Retrieved from [Link]

  • Poater, A., et al. (2018). Pencil and Paper Estimation of Hansen Solubility Parameters. ACS Omega.

  • PubChem. (n.d.). 2-Bromo-4-methoxypyridine. Retrieved from [Link]

  • PubChem. (n.d.). 2-Bromo-3-fluoro-4-methoxypyridine. Retrieved from [Link]

  • Baluja, S., Nandha, K., & Ramavat, P. (2016). Solubility of pyrimidine derivatives in different organic solvents at different temperatures. World Scientific News, 44, 13-34.

  • ResearchGate. (2015). (PDF) Simple Solubilization of the Traditional 2,2′:6′,2′′-Terpyridine Ligand in Organic Solvents by Substitution with 4,4′′-Di-tert-butyl Groups. Retrieved from [Link]

  • chemeurope.com. (n.d.). Pyridine. Retrieved from [Link]

  • Choi, P. B. (1982). Solubility Studies in Pure and Mixed Solvents (Pyridine, Thiophene, Benzene, Cyclohexane). LSU Scholarly Repository.

  • PMC. (n.d.). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. Retrieved from [Link]

Sources

The Synthetic Versatility of 2-Bromo-3-(bromomethyl)-4-methoxypyridine: A Technical Guide for Advanced Research

Author: BenchChem Technical Support Team. Date: February 2026

For Immediate Release

A comprehensive technical guide detailing the synthesis, reactivity, and potential applications of 2-Bromo-3-(bromomethyl)-4-methoxypyridine and its derivatives has been compiled for researchers, scientists, and professionals in the field of drug development. This document provides an in-depth analysis of this versatile building block, offering valuable insights for the design and execution of novel synthetic strategies in medicinal chemistry.

Introduction: A Scaffold of Opportunity

Polysubstituted pyridines are a cornerstone in the development of pharmaceuticals and agrochemicals, with their inherent electronic properties and metabolic stability making them privileged scaffolds. The title compound, 2-Bromo-3-(bromomethyl)-4-methoxypyridine, presents a unique combination of reactive sites, offering a strategic advantage in the construction of complex molecular architectures. The presence of a bromine atom at the 2-position, a bromomethyl group at the 3-position, and a methoxy group at the 4-position allows for a series of selective and diverse chemical transformations. This guide elucidates the synthetic pathways to this key intermediate and explores the reactivity of its derivatives, providing a roadmap for its utilization in drug discovery programs.

Synthesis of the Core Scaffold: A Multi-Step Approach

The synthesis of 2-Bromo-3-(bromomethyl)-4-methoxypyridine can be achieved through a multi-step sequence starting from readily available precursors. A plausible and efficient route involves the initial preparation of 2-bromo-4-methoxypyridine, followed by functionalization at the 3-position.

Preparation of 2-Bromo-4-methoxypyridine

The journey begins with the synthesis of 2-bromo-4-methoxypyridine. One effective method involves the directed ortho-metalation of 4-methoxypyridine.

Experimental Protocol: Synthesis of 2-Bromo-4-methoxypyridine [1][2]

  • A solution of N,N-dimethylethanolamine in hexanes is cooled to -20°C.

  • n-Butyllithium (n-BuLi) is added, and the mixture is stirred for 30 minutes under an inert atmosphere.

  • 4-Methoxypyridine is added dropwise, and the resulting orange solution is stirred for one hour.

  • The reaction mixture is then cooled to -78°C.

  • A solution of 1,2-dibromo-1,1,2,2-tetrachloroethane in THF is added dropwise.

  • The mixture is allowed to warm to room temperature overnight.

  • The reaction is quenched with water at 0°C and extracted with diethyl ether.

  • The combined organic extracts are dried over anhydrous magnesium sulfate, concentrated, and the product is purified by distillation.

Functionalization at the 3-Position: Towards the Hydroxymethyl Intermediate

With 2-bromo-4-methoxypyridine in hand, the next crucial step is the introduction of a functional group at the 3-position. This can be achieved via lithiation followed by formylation to yield an aldehyde, which is then reduced to the corresponding alcohol, (2-Bromo-4-methoxypyridin-3-yl)methanol[1].

Experimental Protocol: Synthesis of (2-Bromo-4-methoxypyridin-3-yl)methanol [1]

  • A solution of 2,2,6,6-tetramethylpiperidine in THF is cooled to -20°C, and n-BuLi is added.

  • The mixture is stirred for 30 minutes under argon and then cooled to -78°C.

  • A solution of 2-bromo-4-methoxypyridine in THF is added dropwise.

  • After stirring for 10 minutes, dimethylformamide (DMF) is added, and the mixture is stirred for an additional 30 minutes.

  • The reaction is quenched with saturated sodium bicarbonate, and the aqueous mixture is extracted with dichloromethane. The combined organic extracts are dried and concentrated to yield the crude 2-bromo-4-methoxypyridine-3-carboxaldehyde.

  • The crude aldehyde is then dissolved in methanol, and sodium borohydride is added.

  • The mixture is stirred until the reaction is complete, followed by a standard aqueous workup and extraction to yield (2-Bromo-4-methoxypyridin-3-yl)methanol.

Final Step: Conversion to 2-Bromo-3-(bromomethyl)-4-methoxypyridine

The final transformation involves the conversion of the hydroxymethyl group to a bromomethyl group. This can be accomplished using standard brominating agents for benzylic alcohols.

Proposed Experimental Protocol: Synthesis of 2-Bromo-3-(bromomethyl)-4-methoxypyridine

  • (2-Bromo-4-methoxypyridin-3-yl)methanol is dissolved in a suitable anhydrous solvent such as dichloromethane.

  • The solution is cooled to 0°C.

  • A brominating agent, such as phosphorus tribromide (PBr₃) or thionyl bromide (SOBr₂), is added dropwise.

  • The reaction is allowed to warm to room temperature and stirred until completion, monitored by TLC.

  • The reaction is carefully quenched with ice-water and neutralized with a saturated sodium bicarbonate solution.

  • The product is extracted with dichloromethane, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to afford 2-Bromo-3-(bromomethyl)-4-methoxypyridine.

Reactivity and Synthetic Applications

The strategic arrangement of the functional groups in 2-Bromo-3-(bromomethyl)-4-methoxypyridine allows for a high degree of synthetic flexibility. The two bromine atoms exhibit differential reactivity, enabling selective transformations.

Nucleophilic Substitution at the Bromomethyl Group

The bromomethyl group is highly susceptible to nucleophilic substitution (S_N2) reactions, behaving similarly to a benzylic bromide[3]. This allows for the facile introduction of a wide range of nucleophiles.

  • Amination: Reaction with primary or secondary amines introduces diverse amino functionalities, which are crucial for modulating the pharmacological properties of drug candidates.

  • Alkoxylation/Thiolation: Alcohols and thiols can displace the bromide to form ether and thioether linkages, respectively.

  • Cyanation: Introduction of a nitrile group provides a versatile handle for further transformations into amines, carboxylic acids, or other heterocyclic systems.

Palladium-Catalyzed Cross-Coupling at the 2-Bromo Position

The bromine atom on the pyridine ring is an excellent handle for various palladium-catalyzed cross-coupling reactions. This enables the formation of C-C and C-N bonds, significantly expanding the molecular diversity accessible from this scaffold.

  • Suzuki-Miyaura Coupling: Reaction with boronic acids or esters allows for the introduction of a wide array of aryl and heteroaryl groups.

  • Buchwald-Hartwig Amination: This reaction provides a powerful method for the formation of C-N bonds, coupling the pyridine core with various amines, anilines, and other nitrogen-containing heterocycles.

  • Sonogashira Coupling: The introduction of terminal alkynes via this reaction opens up pathways to a variety of linear and cyclic structures.

Table 1: Comparison of Reactivity at the Two Bromine Sites

PositionBond TypePrimary Reaction TypesRelative Reactivity
3-(Bromomethyl) C(sp³)-BrNucleophilic Substitution (S_N2)High
2-Bromo C(sp²)-BrPd-catalyzed Cross-CouplingModerate to High (under specific catalytic conditions)

Application in Medicinal Chemistry: A Gateway to Novel Therapeutics

The structural motifs accessible from 2-Bromo-3-(bromomethyl)-4-methoxypyridine are prevalent in a number of biologically active compounds, particularly in the realm of kinase inhibitors. The pyridine core can act as a hinge-binding motif, while the substituents at the 2 and 3-positions can be tailored to occupy specific pockets within the enzyme's active site, thereby enhancing potency and selectivity.

Derivatives of this scaffold could potentially target a range of kinases implicated in diseases such as cancer and inflammation. For instance, the synthesis of substituted aminopyridines via Buchwald-Hartwig amination at the 2-position, followed by nucleophilic displacement of the bromomethyl group, allows for the rapid generation of diverse libraries for high-throughput screening.

Visualization of Synthetic Pathways

Synthetic Workflow to the Core Scaffold

Synthesis_Workflow cluster_start Starting Materials cluster_intermediate1 Intermediate 1 cluster_intermediate2 Intermediate 2 cluster_final Target Compound 4-Methoxypyridine 4-Methoxypyridine 2-Bromo-4-methoxypyridine 2-Bromo-4-methoxypyridine 4-Methoxypyridine->2-Bromo-4-methoxypyridine  Directed ortho-Metalation & Bromination (2-Bromo-4-methoxypyridin-3-yl)methanol (2-Bromo-4-methoxypyridin-3-yl)methanol 2-Bromo-4-methoxypyridine->(2-Bromo-4-methoxypyridin-3-yl)methanol  Lithiation, Formylation & Reduction 2-Bromo-3-(bromomethyl)-4-methoxypyridine 2-Bromo-3-(bromomethyl)-4-methoxypyridine (2-Bromo-4-methoxypyridin-3-yl)methanol->2-Bromo-3-(bromomethyl)-4-methoxypyridine  Bromination

Caption: Synthetic pathway to 2-Bromo-3-(bromomethyl)-4-methoxypyridine.

Divergent Reactivity Diagram

Reactivity_Diagram cluster_SN2 Nucleophilic Substitution (at C3-CH2Br) cluster_Coupling Pd-Catalyzed Cross-Coupling (at C2-Br) Core 2-Bromo-3-(bromomethyl)-4-methoxypyridine Amine_Deriv 3-(Aminomethyl) Derivative Core->Amine_Deriv R2NH Ether_Deriv 3-(Alkoxymethyl) Derivative Core->Ether_Deriv ROH Thioether_Deriv 3-(Alkylthiomethyl) Derivative Core->Thioether_Deriv RSH Suzuki_Product 2-Aryl/Heteroaryl Derivative Core->Suzuki_Product ArB(OH)2 Pd Catalyst Buchwald_Product 2-Amino Derivative Core->Buchwald_Product R2NH Pd Catalyst Sonogashira_Product 2-Alkynyl Derivative Core->Sonogashira_Product R-C≡CH Pd/Cu Catalyst

Caption: Divergent functionalization of the core scaffold.

Conclusion

2-Bromo-3-(bromomethyl)-4-methoxypyridine stands out as a highly valuable and versatile building block for synthetic and medicinal chemistry. Its dual reactive sites, amenable to orthogonal chemical transformations, provide a powerful platform for the efficient construction of complex and diverse molecular libraries. The protocols and reactivity profiles detailed in this guide are intended to empower researchers to fully exploit the synthetic potential of this scaffold in the pursuit of novel therapeutic agents.

References

  • Shiao, M.-J., & Tarng, K.-Y. (n.d.). A FACILE SYNTHESIS OF BROMO-2-ALKOXYPYRIDINES. Institute of Chemistry, Academia Sinica.
  • BenchChem. (n.d.). A Comparative Guide to the Synthesis of 2-Bromo-3-methoxypyridine for Researchers and Drug Development Professionals.
  • Pramanik, A. (2014). Regioselectivity in free radical bromination of unsymmetrical dimethylated pyridines. Tetrahedron Letters, 55(35), 4944-4947.
  • ChemicalBook. (n.d.). 2-Bromo-4-methoxypyridine synthesis.
  • ResearchGate. (n.d.). Alternative approach to the free radical bromination of oligopyridine benzylic-methyl group.
  • PrepChem.com. (n.d.). Synthesis of 2-bromo-3-methoxypyridine.
  • Google Patents. (n.d.). CN103483247B - Preparation method of 2-bromo-3-methoxypyridine.
  • Chemistry Steps. (2024, February 10).
  • National Center for Biotechnology Information. (2012). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. PubMed Central.
  • Google Patents. (n.d.).
  • MDPI. (2024, September 17). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)
  • Chem-Impex. (n.d.). 2-Bromo-4-methoxypyridine.
  • Organic Chemistry Portal. (n.d.). Wohl-Ziegler Reaction.
  • BenchChem. (n.d.).
  • Chad's Prep. (n.d.). 10.
  • National Center for Biotechnology Information. (2023, March 20). Design, Synthesis, and Biological Evaluation of Sulfonamide Methoxypyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. PubMed Central.
  • National Center for Biotechnology Information. (2012, December 7).
  • Chemistry LibreTexts. (2023, August 7). 11.
  • DOI. (n.d.).
  • Guidechem. (2022, December 18). How to Efficiently Synthesize 4-Bromo-2-methoxypyridine? - FAQ.
  • Shiao, M.-J., & Tarng, K.-Y. (1990). A FACILE SYNTHESIS OF BROMO-2-ALKOXYPYRIDINES. HETEROCYCLES, 31(5).
  • BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of 2-Bromo-3-methoxypyridine.
  • MDPI. (2022, May 30). A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile.

Sources

An In-depth Technical Guide to 2-Bromo-3-(bromomethyl)-4-methoxypyridine: Synthesis, Reactivity, and Applications in Drug Discovery

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-3-(bromomethyl)-4-methoxypyridine is a highly functionalized heterocyclic compound with significant potential as a versatile building block in medicinal chemistry and organic synthesis. Its structure, featuring a pyridine ring with a reactive bromine atom at the 2-position, a benzylic bromide at the 3-position, and a methoxy group at the 4-position, offers multiple points for chemical modification. This guide provides a comprehensive overview of its properties, a proposed synthetic route, its expected reactivity, and its potential applications in the development of novel therapeutics.

While a specific CAS (Chemical Abstracts Service) number for 2-Bromo-3-(bromomethyl)-4-methoxypyridine has not been found in common chemical databases, this indicates its status as a novel or non-commercial research chemical. A CAS number is a unique identifier assigned to a chemical substance upon its entry into the CAS REGISTRY database.[1][2][3] For novel compounds, a CAS number can be obtained by submitting the substance's information to the Chemical Abstracts Service.[4][5]

Physicochemical Properties

The molecular formula for 2-Bromo-3-(bromomethyl)-4-methoxypyridine is C7H7Br2NO. Based on this, the following physicochemical properties can be calculated:

PropertyValue
Molecular Weight 280.95 g/mol
Monoisotopic Mass 278.8945 Da
Chemical Formula C7H7Br2NO

Proposed Synthesis

The synthesis of 2-Bromo-3-(bromomethyl)-4-methoxypyridine can be envisioned as a two-step process starting from a commercially available precursor, 2-bromo-4-methoxypyridine. The initial step would involve the introduction of a methyl group at the 3-position, followed by a selective benzylic bromination. A more direct route, however, would commence with the bromination of 2-Bromo-4-methoxy-3-methylpyridine.

A plausible and efficient method for the synthesis of the target compound is the free-radical bromination of the methyl group of 2-Bromo-4-methoxy-3-methylpyridine using N-Bromosuccinimide (NBS) as the brominating agent.[6][7][8] This reaction is typically initiated by light or a radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide.

Synthesis_Workflow Precursor 2-Bromo-4-methoxy-3-methylpyridine Product 2-Bromo-3-(bromomethyl)-4-methoxypyridine Precursor->Product Benzylic Bromination Reagents N-Bromosuccinimide (NBS) Radical Initiator (e.g., AIBN) Solvent (e.g., CCl4) Reagents->Product

Experimental Protocol: Benzylic Bromination of 2-Bromo-4-methoxy-3-methylpyridine

  • Reaction Setup : In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-Bromo-4-methoxy-3-methylpyridine in a suitable anhydrous solvent, such as carbon tetrachloride (CCl4) or acetonitrile.

  • Addition of Reagents : Add N-Bromosuccinimide (NBS) (1.0-1.1 equivalents) and a catalytic amount of a radical initiator (e.g., AIBN, 0.02-0.05 equivalents) to the solution.

  • Reaction Conditions : Heat the reaction mixture to reflux. The reaction can be initiated and accelerated by irradiation with a UV lamp or a standard incandescent light bulb.

  • Monitoring : Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

  • Work-up : Upon completion, cool the reaction mixture to room temperature. Filter off the succinimide byproduct. Wash the filtrate with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a brine wash.

  • Purification : Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the desired 2-Bromo-3-(bromomethyl)-4-methoxypyridine.

Chemical Reactivity and Synthetic Utility

The unique arrangement of functional groups in 2-Bromo-3-(bromomethyl)-4-methoxypyridine makes it a highly valuable and versatile intermediate in organic synthesis. It possesses two distinct electrophilic sites that can be selectively targeted in subsequent reactions.

Reactivity_Diagram Core 2-Bromo-3-(bromomethyl)-4-methoxypyridine Product_Suzuki 2-Aryl-3-(bromomethyl)-4-methoxypyridine Core->Product_Suzuki C-C Bond Formation at C2 Product_Nucleophilic 3-(Aminomethyl)-2-bromo-4-methoxypyridine (and other derivatives) Core->Product_Nucleophilic C-N/C-O/C-S Bond Formation at CH2Br Suzuki Suzuki-Miyaura Coupling (Aryl/Heteroaryl Boronic Acids, Pd catalyst, Base) Suzuki->Product_Suzuki Nucleophilic Nucleophilic Substitution (e.g., Amines, Alcohols, Thiols) Nucleophilic->Product_Nucleophilic

Reactivity of the 2-Bromo Group

The bromine atom at the 2-position of the pyridine ring is susceptible to a variety of palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is a particularly powerful method for forming carbon-carbon bonds, allowing for the introduction of a wide range of aryl and heteroaryl substituents.[9][10][11][12] This reaction typically employs a palladium catalyst, a phosphine ligand, and a base. The choice of reaction conditions is crucial for achieving high yields, as the pyridine nitrogen can coordinate to the palladium catalyst.[12]

Reactivity of the 3-(Bromomethyl) Group

The bromomethyl group is a benzylic bromide, which is highly reactive towards nucleophilic substitution.[13] This reactivity is due to the stability of the potential benzylic carbocation intermediate, which is stabilized by resonance with the pyridine ring.[6] This functional group can readily react with a wide array of nucleophiles, including amines, alcohols, thiols, and carbanions, to introduce diverse functionalities. This makes it an excellent electrophile for the construction of more complex molecules.

Applications in Drug Discovery

The structural motifs present in 2-Bromo-3-(bromomethyl)-4-methoxypyridine are of significant interest in drug discovery. The substituted pyridine core is a common scaffold in many biologically active compounds. The ability to selectively functionalize both the 2-position and the 3-methyl position allows for the rapid generation of diverse chemical libraries for screening against various biological targets.

The introduction of bromine into a molecular structure is a known strategy in drug design, often leading to enhanced biological activity.[14] The dual reactivity of this compound allows for its use as a bifunctional linker or as a scaffold for the synthesis of compounds with potential applications as kinase inhibitors, receptor modulators, or other therapeutic agents.

Safety and Handling

As a novel and uncharacterized compound, 2-Bromo-3-(bromomethyl)-4-methoxypyridine should be handled with extreme care. Based on the safety data for structurally related compounds such as brominated pyridines, the following precautions are recommended:

  • Hazard Classification : Expected to be harmful if swallowed, causes skin irritation, and may cause serious eye irritation and respiratory irritation.[15]

  • Personal Protective Equipment (PPE) : Wear appropriate protective clothing, chemical-resistant gloves, and safety goggles or a face shield.

  • Handling : Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

  • Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

  • First Aid :

    • In case of skin contact : Immediately wash with plenty of soap and water.

    • In case of eye contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

    • If inhaled : Move the person to fresh air and keep comfortable for breathing.

    • If swallowed : Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Conclusion

2-Bromo-3-(bromomethyl)-4-methoxypyridine represents a promising and highly versatile building block for synthetic and medicinal chemistry. Its dual reactivity allows for selective functionalization at two distinct positions, providing a powerful tool for the synthesis of complex molecular architectures. While its properties are yet to be fully characterized, this guide provides a solid foundation for its synthesis, handling, and potential applications, particularly in the realm of drug discovery and development. Researchers and scientists are encouraged to explore the potential of this novel compound in their synthetic endeavors.

References

  • Quora. (2022, October 26). What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions? Retrieved from [Link]

  • Global HazMat. (n.d.). What is a CAS number, how is it assigned & why it's so important? Retrieved from [Link]

  • Nedstar. (2025, November 25). Understanding CAS registration numbers. Retrieved from [Link]

  • Wikipedia. (n.d.). CAS Registry Number. Retrieved from [Link]

  • University of Calgary. (n.d.). Ch 11: Nucleophilic substitution of benzylic halides. Retrieved from [Link]

  • Proregulations. (n.d.). CAS Number Application. Retrieved from [Link]

  • CAS. (n.d.). CAS Registry Services. Retrieved from [Link]

  • PubChem. (n.d.). 2-Bromo-3-fluoro-4-methoxypyridine. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, December 12). 8.1: Reactions of Substituted Benzenes- Reaction at the Benzylic Position. Retrieved from [Link]

  • Chemistry Steps. (2024, February 10). Benzylic Bromination. Retrieved from [Link]

  • ResearchGate. (2014, August 30). Regioselectivity in free radical bromination of unsymmetrical dimethylated pyridines. Retrieved from [Link]

  • National Institutes of Health. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Retrieved from [Link]

  • ResearchGate. (n.d.). Suzuki reactions of 2-bromopyridine with aryl boronic acids. Retrieved from [Link]

  • ResearchGate. (2025, August 7). Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines with Benzyl Bromide in Methanol Medium. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 2-bromo-3-methoxypyridine. Retrieved from [Link]

  • Springer. (2024, October 15). Introducing bromine to the molecular structure as a strategy for drug design. Retrieved from [Link]

  • ResearchGate. (n.d.). The Preparation of a Stable 2-Pyridylboronate and Its Reactivity in the Suzuki—Miyaura Cross-Coupling Reaction. Retrieved from [Link]

  • Chad's Prep. (n.d.). Benzylic Bromination with NBS. Retrieved from [Link]

  • Chad's Prep. (n.d.). 10.3 Allylic and Benzylic Bromination with NBS. Retrieved from [Link]

  • Google Patents. (n.d.). CN103483247B - Preparation method of 2-bromo-3-methoxypyridine.

Sources

Reactivity profile of bromomethyl vs bromo substituents on pyridine rings

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Reactivity Profile of Bromomethyl vs. Bromo Substituents on Pyridine Rings

Introduction: The Tale of Two Bromides

To the synthetic chemist, the pyridine scaffold is a cornerstone of modern drug discovery and materials science. Its unique electronic landscape, governed by the electronegative nitrogen atom, presents both challenges and opportunities for functionalization.[1] When this heterocycle is adorned with bromine, the reactivity profile diverges dramatically depending on whether the halogen is directly attached to the aromatic ring (a C(sp²)-Br bond) or to a methyl substituent (a C(sp³)-Br bond). This guide offers a deep dive into the distinct chemical behaviors of bromopyridines and bromomethylpyridines, providing researchers with the mechanistic understanding and practical protocols necessary to strategically leverage their orthogonal reactivity.

The core principle is one of electronic and hybridization differences. The bromo-substituent on the pyridine ring is an aryl halide, characterized by a strong C(sp²)-Br bond. Its reactivity is dominated by transition-metal-catalyzed cross-coupling reactions and, under specific conditions, nucleophilic aromatic substitution (SₙAr).[2][3] In stark contrast, the bromomethyl group (-CH₂Br) features a C(sp³)-Br bond. This benzylic-like halide is highly electrophilic and primed for classical bimolecular nucleophilic substitution (Sₙ2) reactions.[2][4] Understanding this fundamental dichotomy is paramount for designing selective and efficient synthetic routes.

The Electronic Landscape of the Pyridine Ring

The reactivity of any substituent on a pyridine ring is inextricably linked to the electronic properties of the ring itself. Unlike benzene, the electron density in pyridine is not uniformly distributed. The nitrogen atom exerts a powerful electron-withdrawing inductive effect, creating a dipole moment and rendering the carbon atoms at the 2, 4, and 6 positions (ortho and para to the nitrogen) significantly electron-deficient (δ+).[5][6][7] This intrinsic electron deficiency makes the pyridine ring less reactive towards electrophilic substitution but highly susceptible to nucleophilic attack.[5][8]

Fig 1. The inherent electronic polarization of the pyridine ring.

Comparative Reactivity Profiles

The distinct nature of the C-Br bond in bromomethylpyridines versus bromopyridines dictates their participation in mutually exclusive reaction classes under standard conditions. This predictable divergence allows for precise synthetic planning.

FeatureBromomethyl-Pyridine (-CH₂Br)Bromo-Pyridine (-Br)
Bond Type C(sp³)-BrC(sp²)-Br
Primary Reactivity Nucleophilic Substitution (Sₙ2)Palladium-Catalyzed Cross-Coupling
Secondary Reactivity -Nucleophilic Aromatic Substitution (SₙAr)
Mechanism Concerted backside attackCatalytic cycle (Oxidative Addition, etc.)
Relative C-Br Bond Strength Weaker, more labileStronger, less labile
Typical Nucleophiles Amines, thiols, alcohols, carboxylates, CN⁻, N₃⁻Organometallics (Boronic acids, alkynes), Amines (with Pd catalyst)
Key Advantage High reactivity for building side chainsVersatility in C-C and C-N bond formation on the ring

Table 1: High-level comparison of the reactivity profiles.

G Start Substituted Pyridine CH2Br -CH₂Br (Benzylic-like Halide) Start->CH2Br C(sp³)-Br Br -Br (Aryl Halide) Start->Br C(sp²)-Br SN2 Sₙ2 Reactions CH2Br->SN2 SN2_Products Amines (R-NH-CH₂-Py) Ethers (R-O-CH₂-Py) Thiols (R-S-CH₂-Py) SN2->SN2_Products CrossCoupling Pd-Catalyzed Cross-Coupling Br->CrossCoupling SNAr SₙAr Br->SNAr CrossCoupling_Products Suzuki (Ar-Py) Sonogashira (Alkyne-Py) Buchwald (Amine-Py) CrossCoupling->CrossCoupling_Products SNAr_Products Amines (R₂N-Py) Ethers (RO-Py) SNAr->SNAr_Products

Fig 2. Divergent reactivity pathways for bromomethyl vs. bromo substituents.

Deep Dive: Reactions of Bromomethylpyridines

The bromomethyl group is an exceptionally reactive electrophile. Its reactivity is analogous to that of a benzylic halide, where the adjacent pyridine ring stabilizes the transition state of an Sₙ2 reaction. This makes it a prime target for a wide array of nucleophiles.[2][4]

Sₙ2 Nucleophilic Substitution

The reaction proceeds via a classic Sₙ2 mechanism, involving backside attack by a nucleophile and inversion of stereochemistry (if the carbon were chiral). The choice of solvent and base is critical for success. Aprotic polar solvents like DMF or acetonitrile are commonly used to dissolve the reagents and facilitate the reaction.

Causality in Experimental Design:

  • Why a weak base? For nucleophiles like primary or secondary amines, a weak, non-nucleophilic base (e.g., K₂CO₃, Et₃N) is often added as an acid scavenger to neutralize the HBr byproduct, preventing the protonation and deactivation of the amine nucleophile.

  • Why anhydrous conditions? While not always strictly necessary, anhydrous conditions prevent the hydrolysis of the bromomethyl group to the corresponding alcohol, which can be a competitive side reaction, especially at elevated temperatures.

Protocol 1: Gabriel Synthesis of 2-(Aminomethyl)-6-bromopyridine

This protocol utilizes potassium phthalimide as an ammonia surrogate for a clean Sₙ2 reaction, followed by hydrazinolysis to release the primary amine. It is adapted from similar established procedures.[2]

  • Reaction Setup: To a stirred solution of 2-bromo-6-(bromomethyl)pyridine (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium phthalimide (1.05 eq) in portions at room temperature.

  • Reaction Execution: Heat the mixture to 60-70 °C and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

  • Workup (Phthalimide Adduct): Cool the reaction to room temperature and pour it into ice water. The solid phthalimide product will precipitate. Filter the solid, wash with water, and dry under vacuum.

  • Hydrazinolysis: Suspend the dried intermediate in ethanol. Add hydrazine hydrate (1.5-2.0 eq) and heat the mixture to reflux for 4-6 hours.

  • Final Isolation: Cool the mixture, and filter off the phthalhydrazide byproduct. Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane (DCM), wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate to yield the desired 2-(aminomethyl)-6-bromopyridine.

Deep Dive: Reactions of Bromopyridines

The C(sp²)-Br bond on the pyridine ring is significantly more robust than its bromomethyl counterpart. Its functionalization requires more specialized and powerful chemical transformations.

Palladium-Catalyzed Cross-Coupling Reactions

This class of reactions is the workhorse for modifying the pyridine core and is arguably the most important transformation for bromopyridines. The electron-withdrawing nature of the pyridine nitrogen facilitates the initial oxidative addition of Palladium(0) into the C-Br bond, a key step in the catalytic cycle.[2] The choice of catalyst, ligand, base, and solvent is critical and substrate-dependent.

ReactionCoupling PartnerKey ReagentsApplication
Suzuki-Miyaura Aryl/Vinyl Boronic Acid or EsterPd Catalyst (e.g., Pd(PPh₃)₄), Base (e.g., K₂CO₃, K₃PO₄)C-C Bond Formation (Biaryls)[3][9][10]
Sonogashira Terminal AlkynePd Catalyst, Cu(I) co-catalyst, Amine Base (e.g., Et₃N)C-C Bond Formation (Arylalkynes)[11][12][13]
Buchwald-Hartwig Primary/Secondary AminePd Catalyst, Phosphine Ligand, Strong Base (e.g., NaOtBu)C-N Bond Formation (Arylamines)[14][15][16]

Table 2: Common cross-coupling reactions for bromopyridines.

G Pd0 Pd(0)L₂ OxAdd Oxidative Addition Pd0->OxAdd Complex1 Py-Pd(II)(Br)L₂ OxAdd->Complex1 Transmetal Transmetalation Complex1->Transmetal Complex2 Py-Pd(II)(R)L₂ Transmetal->Complex2 RedElim Reductive Elimination Complex2->RedElim RedElim->Pd0 PyR Py-R RedElim->PyR PyBr Py-Br PyBr->OxAdd RBM R-B(OR)₂ RBM->Transmetal Base Base Base->Transmetal

Fig 3. Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling.
Protocol 2: Suzuki-Miyaura Coupling of 3-Bromopyridine

This protocol is a general procedure for the palladium-catalyzed coupling of a bromopyridine with an arylboronic acid.[9][10]

  • Inert Atmosphere: To a dry round-bottom flask or Schlenk tube, add 3-bromopyridine (1.0 eq), the arylboronic acid (1.2 eq), and potassium carbonate (K₂CO₃, 2.0-3.0 eq).

  • Catalyst Addition: Seal the vessel, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times. Under a positive pressure of inert gas, add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03-0.05 eq).

  • Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio), via syringe.

  • Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring for 4-12 hours, monitoring by LC-MS or TLC.

  • Workup: Upon completion, cool the mixture to room temperature and dilute with ethyl acetate. Wash with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel to afford the desired 3-arylpyridine.

Nucleophilic Aromatic Substitution (SₙAr)

While less common for bromopyridines compared to their chloro- or fluoro- analogs (reactivity: F > Cl > Br > I), SₙAr can be an effective transformation, particularly when the bromine is at the 2- or 4-position.[1] The reaction proceeds via an addition-elimination mechanism, where a nucleophile attacks the electron-deficient carbon, forming a negatively charged intermediate (a Meisenheimer complex). The aromaticity is then restored by the expulsion of the bromide leaving group.

Causality in Positional Reactivity: Attack at the 2- or 4-position is strongly favored because the resulting Meisenheimer complex is resonance-stabilized by delocalizing the negative charge onto the electronegative nitrogen atom. This stabilization is not possible for attack at the 3-position, making the intermediate significantly higher in energy and the reaction much slower.[17][18]

Fig 4. SₙAr mechanism at the 4-position of a bromopyridine.
Metal-Halogen Exchange

Bromopyridines can undergo halogen-metal exchange, typically with organolithium reagents like n-butyllithium (n-BuLi), to form highly nucleophilic pyridyllithium species.[19][20] This reaction is often performed at very low temperatures (-78 °C) to prevent side reactions. The resulting pyridyllithium is a versatile intermediate that can be quenched with a wide range of electrophiles (e.g., aldehydes, ketones, CO₂, borate esters).[21][22] This method is particularly valuable for functionalizing the 3-position, which is less accessible by SₙAr.

Orthogonal Reactivity and Sequential Functionalization

The true synthetic power of these two substituents is realized when they are present in the same molecule, such as 2-bromo-6-(bromomethyl)pyridine. Their disparate reactivity profiles allow for selective, sequential functionalization. One can perform an Sₙ2 reaction on the highly reactive bromomethyl group while leaving the more robust aryl bromide untouched. The resulting intermediate can then be subjected to a cross-coupling reaction to modify the 2-position.[2] This orthogonal strategy is a highly efficient method for building molecular complexity.

G Start 2-Bromo-6-(bromomethyl)pyridine Step1 Step 1: Sₙ2 Reaction Start->Step1 Intermediate Intermediate: 2-Bromo-6-(aminomethyl)pyridine Step1->Intermediate Step2 Step 2: Suzuki Coupling Intermediate->Step2 Final Final Product: 2-Aryl-6-(aminomethyl)pyridine Step2->Final Reagent1 Nucleophile (e.g., R-NH₂) Reagent1->Step1 Reagent2 Ar-B(OH)₂ + Pd Catalyst Reagent2->Step2

Fig 5. Workflow for the sequential functionalization of a bifunctional pyridine.

Conclusion

The bromomethyl and bromo substituents on a pyridine ring are not merely positional isomers of a halogen; they are distinct functional handles with profoundly different reactivity profiles. The bromomethyl group serves as a potent electrophile for Sₙ2 reactions, ideal for elaborating side-chains. The bromo group, in contrast, is a stable anchor point for the powerful transformations of modern cross-coupling chemistry, enabling direct modification of the aromatic core. For drug development professionals and synthetic scientists, mastering the selective manipulation of these two groups provides a reliable and versatile strategy for navigating the synthesis of complex, high-value pyridine-containing molecules.

References

  • An In-depth Technical Guide to the Reactivity Profile of 2-Bromo-6-(bromomethyl)pyridine. Benchchem.

  • Pyridine. Wikipedia. [Link]

  • A Comparative Guide to the Reaction Mechanisms of 4-Bromo-2,6-bis(bromomethyl)pyridine. Benchchem.

  • Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Chemistry Stack Exchange. [Link]

  • Application Notes and Protocols for the Lithiation of 3-Bromopyridine-d4 and Subsequent Functionaliz
  • Application Notes and Protocols for Sonogashira Coupling with 3-Bromo Pyridines. Benchchem.
  • Application Notes and Protocols for Buchwald-Hartwig Amination using 3-Bromopyridine-D4. Benchchem.
  • Explain mechanisms and orientation of nucleophilic substitution in pyridine. Filo.
  • Application Notes and Protocols for Sonogashira Coupling with 2-Amino-4-bromopyridine. Benchchem.
  • Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine.

  • Determination of the Hammett substituent constants for the 2-, 3-, and 4-pyridyl and -pyridinium groups. Journal of the Chemical Society B: Physical Organic. [Link]

  • A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. The Journal of Organic Chemistry. [Link]

  • A Comparative Guide to the Reactivity of 3-(5-Bromopyridin-2-yl)oxetan-3-ol and Other Bromopyridines in Cross-Coupling and Lithi. Benchchem.

  • Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center. RSC Advances. [Link]

  • A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines.

  • Selective monolithiation of 2,5-dibromopyridine with butyllithium. ResearchGate. [Link]

  • Protocol for Nucleophilic Substitution on the Pyridine Ring: Application Notes for Researchers and Drug Development Professional. Benchchem.
  • Six-Membered Heteroarom

  • A Practical Buchwald−Hartwig Amination of 2-Bromopyridines with Volatile Amines. The Journal of Organic Chemistry. [Link]

  • Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis. [Link]

  • Is the Nitrogen in pyridine electron withdrawing and what effect does this have on electrophilic substitution?. Chemistry Stack Exchange. [Link]

  • Sonogashira Coupling Reaction with Diminished Homocoupling. University of Nebraska-Lincoln.
  • Application Note: Palladium-Catalyzed Suzuki-Miyaura Coupling of 1-(5-Bromopyridin-2-yl)piperidin-4-ol with Arylboronic Acids. Benchchem.

  • EAS Reactions of Pyridine Explained. Pearson+. [Link]

  • Comparison of the Reactivity of the Three Distonic Isomers of the Pyridine Radical Cation Toward Tetrahydrofuran in Solution and in the Gas Phase. PMC. [Link]

  • Effective Lithiation of 3-Bromopyridine: Synthesis of 3-Pyridine Boronic Acid and Variously 3-Substituted Pyridines. ResearchGate. [Link]

  • Enantioselective synthesis of chiral heterocyclic biaryls via asymmetric Suzuki–Miyaura cross-coupling of 3-bromopyridine derivatives. Organic & Biomolecular Chemistry. [Link]

  • Effect of Pyridine Type Nitrogen (=N-) on Hammett ρ: Invoking the Reactivity-Selectivity Principle: A Chemical Education Perspective. Chemistry Education: Research and Practice. [Link]

  • Hammett plot of the investigated pyridine substituents. ResearchGate. [Link]

  • Suzuki reactions of 2-bromopyridine with aryl boronic acids. ResearchGate. [Link]

  • Effective lithiation of 3-bromopyridine: Synthesis of 3-pyridine boronic acid and variously 3-substituted pyridines. Princeton University.
  • Heterocyclic Chemistry. Assiut University.

  • Theoretical Considerations Concerning Hammett's Equation. Ill. u-Values for Pyridine and Other Aza-Substituted Hydrocarbons. The Journal of Chemical Physics. [Link]

  • Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei. ePrints Soton. [Link]

  • hammett substituent constants: Topics by Science.gov. Science.gov. [Link]

  • Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry. [Link]

  • Suzuki-Miyaura Cross-Coupling Reaction. Fisher Scientific. [Link]

  • 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. MDPI. [Link]

  • Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center. SciSpace. [Link]

  • A Comparative Guide to the Reactivity of 3-Bromopyridine and 1-(3-Bromopyridin-2-yl)ethanone. Benchchem.

  • Insights into the nucleophilic substitution of pyridine at an unsaturated carbon center. PMC. [Link]

  • 2-Bromopyridine. Wikipedia. [Link]

  • Which reacts more efficiently, the fluoropyridine or the bromopyridine?. Reddit. [Link]

  • Synthesis of 2,4-Dibromopyridine and 4,4'-Dibromo-2,2'-bipyridine. Efficient Usage in Selective Bromine-Substitution under Palladium-Catalysis. ResearchGate. [Link]

Sources

An In-depth Technical Guide on the Safety and Hazards of 2-Bromo-3-(bromomethyl)-4-methoxypyridine

Author: BenchChem Technical Support Team. Date: February 2026

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Bromo-3-(bromomethyl)-4-methoxypyridine is publicly available. This guide has been meticulously compiled based on the safety data of structurally analogous compounds. The provided information should be treated as a precautionary and advisory resource. All laboratory work should be conducted by qualified personnel who have performed a thorough risk assessment.

This technical guide provides a comprehensive overview of the anticipated hazards, safety precautions, and handling protocols for 2-Bromo-3-(bromomethyl)-4-methoxypyridine. Given the compound's structure, which includes a brominated pyridine ring and a bromomethyl group, it is prudent to treat this chemical with a high degree of caution, assuming it to be a potent irritant and a potential alkylating agent.

Anticipated Hazard Profile

Based on an analysis of related compounds, 2-Bromo-3-(bromomethyl)-4-methoxypyridine is expected to be classified under several hazard categories. The presence of the bromomethyl group is a significant indicator of potential lachrymatory and alkylating properties, which can pose serious health risks.

GHS Classification (Anticipated):

  • Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

  • Skin Corrosion/Irritation (Category 1B/2): Causes severe skin burns and eye damage or causes skin irritation.[2]

  • Serious Eye Damage/Eye Irritation (Category 1/2A): Causes serious eye damage or causes serious eye irritation.[2][3]

  • Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory irritation.[3]

Pictograms:

Signal Word: Danger [3]

Anticipated Hazard Statements:

  • H302: Harmful if swallowed.[1]

  • H314: Causes severe skin burns and eye damage.[2]

  • H317: May cause an allergic skin reaction.[4]

  • H318: Causes serious eye damage.[3]

  • H332: Harmful if inhaled.

  • H335: May cause respiratory irritation.[3]

Anticipated Precautionary Statements:

  • P260: Do not breathe dust/fume/gas/mist/vapors/spray.[5]

  • P264: Wash skin thoroughly after handling.[1]

  • P270: Do not eat, drink or smoke when using this product.[1]

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

  • P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.[1]

  • P302 + P352: IF ON SKIN: Wash with plenty of water.

  • P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[6]

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[7]

  • P310: Immediately call a POISON CENTER or doctor/physician.[5]

  • P405: Store locked up.[5]

  • P501: Dispose of contents/container to an approved waste disposal plant.[1]

Physicochemical Properties (Estimated)

The following table summarizes the estimated physicochemical properties of 2-Bromo-3-(bromomethyl)-4-methoxypyridine based on its structural analogues.

PropertyEstimated ValueSource (Analogue)
Molecular Formula C₇H₇Br₂NO-
Molecular Weight 280.95 g/mol -
Appearance Colorless to yellow or brown solid/liquid[8]
Boiling Point > 200 °C[9]
Flash Point > 110 °C[3]
Solubility Sparingly soluble in water, soluble in organic solvents[8]

Safe Handling and Storage

Due to the anticipated hazards, particularly its potential as an alkylating agent, stringent safety measures are imperative when handling 2-Bromo-3-(bromomethyl)-4-methoxypyridine.

Engineering Controls:

  • All manipulations should be carried out in a certified chemical fume hood to prevent inhalation of vapors or dust.

  • An eyewash station and a safety shower must be readily accessible in the immediate work area.[10]

Personal Protective Equipment (PPE):

  • Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.[3]

  • Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.g., nitrile or neoprene) are required. Gloves should be inspected before use and changed frequently.[11]

  • Respiratory Protection: If there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an appropriate cartridge should be used.

Handling Procedures:

  • Avoid all direct contact with the substance.

  • Do not create dust or aerosols.

  • Use spark-proof tools and explosion-proof equipment if the substance is volatile.

  • Wash hands thoroughly after handling.[1]

Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.

  • Store away from incompatible materials such as strong oxidizing agents, acids, and bases.[12]

  • The storage area should be secured and accessible only to authorized personnel.

G cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_ppe Don appropriate PPE: - Lab coat - Safety goggles & face shield - Chemical-resistant gloves prep_fume_hood Ensure fume hood is operational prep_ppe->prep_fume_hood Verify handle_weigh Weigh compound in fume hood prep_fume_hood->handle_weigh Proceed to handle_transfer Transfer to reaction vessel using appropriate tools handle_weigh->handle_transfer cleanup_decontaminate Decontaminate work area handle_transfer->cleanup_decontaminate After experiment cleanup_dispose Dispose of waste in -labeled hazardous waste container cleanup_decontaminate->cleanup_dispose cleanup_remove_ppe Remove and dispose of -contaminated PPE properly cleanup_dispose->cleanup_remove_ppe

Caption: Safe Handling Workflow for 2-Bromo-3-(bromomethyl)-4-methoxypyridine.

Toxicological Information and First Aid

The toxicological properties of 2-Bromo-3-(bromomethyl)-4-methoxypyridine have not been fully investigated. However, based on its structure, significant health effects are anticipated upon exposure.

Potential Health Effects:

  • Inhalation: May cause severe irritation to the respiratory tract, potentially leading to chemical pneumonitis.

  • Skin Contact: Expected to be corrosive, causing skin burns and possible allergic reactions. As a potential alkylating agent, it may be absorbed through the skin.

  • Eye Contact: Poses a high risk of serious and permanent eye damage.

  • Ingestion: Harmful if swallowed, with the potential to cause severe irritation or burns to the gastrointestinal tract.[1]

First-Aid Measures:

  • Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[10]

  • Skin Contact: Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[10]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding the eyelids open. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[7][10]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10]

G cluster_hazards Primary Hazards cluster_routes Routes of Exposure cluster_effects Health Effects compound 2-Bromo-3-(bromomethyl) -4-methoxypyridine h_irritant Severe Irritant compound->h_irritant h_corrosive Corrosive compound->h_corrosive h_toxic Acutely Toxic compound->h_toxic h_alkylating Potential Alkylating Agent compound->h_alkylating r_inhalation Inhalation h_irritant->r_inhalation r_skin Skin Contact h_corrosive->r_skin r_eye Eye Contact h_corrosive->r_eye r_ingestion Ingestion h_toxic->r_ingestion h_alkylating->r_skin e_respiratory Respiratory Irritation r_inhalation->e_respiratory e_burns Skin Burns r_skin->e_burns e_eye_damage Serious Eye Damage r_eye->e_eye_damage e_gi_tract GI Tract Irritation r_ingestion->e_gi_tract

Sources

Methodological & Application

Application Notes and Protocols for Nucleophilic Substitution Reactions of 2-Bromo-3-(bromomethyl)-4-methoxypyridine

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive technical guide details the strategic application of 2-Bromo-3-(bromomethyl)-4-methoxypyridine in nucleophilic substitution reactions. Capitalizing on the inherent differential reactivity of its two bromine substituents, this guide provides detailed protocols for the selective functionalization of the bromomethyl group. We will explore the underlying chemical principles governing this selectivity and provide step-by-step procedures for reactions with various nucleophiles, including amines (via Gabriel Synthesis), thiols, and alcohols. This document is intended to serve as a practical resource for researchers in organic synthesis, medicinal chemistry, and drug development, enabling the efficient and predictable incorporation of the 2-bromo-4-methoxypyridine-3-yl)methyl scaffold into complex molecular architectures.

Introduction: The Strategic Advantage of Differential Reactivity

2-Bromo-3-(bromomethyl)-4-methoxypyridine is a highly versatile bifunctional building block. Its synthetic utility stems from the distinct reactivity of its two carbon-bromine bonds. The bromine atom attached to the pyridine ring at the 2-position is a typical aryl halide, relatively unreactive towards classical nucleophilic aromatic substitution but primed for a variety of palladium-catalyzed cross-coupling reactions. In stark contrast, the bromomethyl group at the 3-position is analogous to a benzylic halide. This position is highly electrophilic and susceptible to SN2 reactions with a wide range of nucleophiles.[1] This disparity in reactivity allows for a modular and sequential approach to the synthesis of complex pyridine derivatives.

The substitution pattern of the pyridine ring further modulates its reactivity. The electron-withdrawing nature of the pyridine nitrogen atom enhances the electrophilicity of the bromomethyl carbon, facilitating nucleophilic attack.[2] The methoxy group at the 4-position, an electron-donating group, can influence the electron density of the pyridine ring, though its effect on the SN2 reactivity of the bromomethyl group is generally less pronounced than the activating effect of the pyridine nitrogen.[3]

This guide will focus exclusively on the nucleophilic substitution at the more reactive bromomethyl position, providing a foundation for the selective introduction of a diverse array of functional groups.

Core Principles of Reactivity and Regioselectivity

The selective functionalization of 2-Bromo-3-(bromomethyl)-4-methoxypyridine hinges on the principles of the SN2 reaction mechanism. The primary factors governing the successful and selective substitution at the bromomethyl position are:

  • The Nature of the Electrophilic Carbon: The carbon of the -CH2Br group is sp3 hybridized and attached to a good leaving group (Br-). Its "benzylic-like" character, due to its proximity to the pyridine ring, stabilizes the transition state of the SN2 reaction.

  • Nucleophile Strength: Stronger nucleophiles will generally lead to faster reaction rates. The choice of nucleophile will dictate the functional group introduced.

  • Solvent Effects: Polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile (ACN) are ideal for SN2 reactions as they can solvate the cation of the nucleophilic salt without strongly solvating and deactivating the nucleophile.

  • Temperature: Most substitutions at this benzylic-like position proceed readily at or slightly above room temperature.

The 2-bromo substituent on the pyridine ring is significantly less reactive towards nucleophilic attack under these conditions due to the sp2 hybridization of the carbon and the high energy of the Meisenheimer intermediate that would be formed in a nucleophilic aromatic substitution (SNAr) reaction.[4][5] This inherent difference in reactivity is the cornerstone of the protocols described herein.

Reactivity_Diagram Differential Reactivity of 2-Bromo-3-(bromomethyl)-4-methoxypyridine reagent 2-Bromo-3-(bromomethyl)- 4-methoxypyridine sn2_path SN2 Reaction (Highly Favored) reagent->sn2_path -CH2Br site snar_path SNAr Reaction (Disfavored) reagent->snar_path C2-Br site product 3-Substituted Product sn2_path->product no_reaction No Reaction at C2-Br snar_path->no_reaction nucleophile Nucleophile (e.g., N3-, RS-, RO-) nucleophile->sn2_path Gabriel_Synthesis_Workflow Gabriel Synthesis Workflow start 2-Bromo-3-(bromomethyl)- 4-methoxypyridine phthalimide Potassium Phthalimide DMF, 60-70 °C start->phthalimide Step 1: N-Alkylation intermediate 2-Bromo-4-methoxy-3- (phthalimidomethyl)pyridine phthalimide->intermediate hydrazine Hydrazine Monohydrate Ethanol, Reflux intermediate->hydrazine Step 2: Hydrazinolysis product (2-Bromo-4-methoxypyridin-3-yl)methanamine hydrazine->product

Sources

Suzuki-Miyaura coupling conditions for 2-Bromo-3-(bromomethyl)-4-methoxypyridine

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Chemoselective Suzuki-Miyaura Cross-Coupling of 2-Bromo-3-(bromomethyl)-4-methoxypyridine

Part 1: The Substrate Challenge

The molecule 2-Bromo-3-(bromomethyl)-4-methoxypyridine represents a classic "Janus-faced" electrophile in medicinal chemistry. It contains two distinct electrophilic sites with orthogonal reactivity profiles, complicated by the electronic influence of the pyridine ring and the methoxy substituent.

The Selectivity Paradox

To successfully utilize this scaffold, the chemist must navigate a competition between two reaction pathways:

  • The Target Reaction (C2-Br): Palladium-catalyzed oxidative addition at the C(sp 

    
)–Br bond.[1] This is activated by the electron-deficient pyridine ring (the "ortho-effect" of the nitrogen), though slightly tempered by the electron-donating 4-OMe group.

    • 

  • 

    The Liability (C3-CH
 
    
Br):  This benzylic-like halide is highly susceptible to nucleophilic attack (S

    
    2). In standard aqueous Suzuki conditions, this site is prone to hydrolysis (forming the alcohol), solvolysis (forming ethers), or direct displacement by the catalytic base.

    • 



The Stability Risk: Self-Quaternization


A critical, often overlooked risk with 3-(bromomethyl)pyridines is intermolecular self-quaternization . The pyridine nitrogen of one molecule can attack the electrophilic methylene group of another, leading to insoluble polymers.


    

  • 

    Impact of 4-OMe:  The electron-donating methoxy group at C4 increases the electron density on the ring nitrogen, making it more nucleophilic than in unsubstituted pyridines. This significantly decreases the shelf-life of the free base and necessitates careful handling (e.g., keeping it as a salt or in dilute solution).
    

    • 



Part 2: Mechanistic Strategy & Chemoselectivity


To achieve selective arylation at C2 while preserving the C3-bromomethyl group, we must exploit the Hard/Soft Acid-Base (HSAB)  principle and kinetic differentiation.


    

  • 

    Soft Reactivity (Palladium):  Pd(0) prefers the "softer" aryl C–Br bond for oxidative addition.
    

    • 

  • 

    Hard Reactivity (Base/Nucleophile):  The "hard" C3-methylene electrophile reacts rapidly with hard bases (OH

    
, alkoxides).

    • 



The Solution:  Use anhydrous conditions  with a non-nucleophilic base  to shut down the S


2 pathway at C3, allowing the Pd cycle to proceed at C2.

Part 3: Recommended Protocols


Protocol A: The "Preservation" Method (Anhydrous)


Best for: Coupling sensitive boronic acids while keeping the C3-CH


Br intact for later derivatization.

Reagents: 


    

  • 

    Substrate:  2-Bromo-3-(bromomethyl)-4-methoxypyridine (1.0 equiv)
    

    • 

  • 

    Coupling Partner:  Aryl Boronic Acid (1.1–1.2 equiv)
    

    • 

  • 

    Catalyst:  Pd(dppf)Cl

    
·CH

    
    Cl

    
     (3–5 mol%)

      

    • 

      Why: The bidentate dppf ligand has a large bite angle, promoting reductive elimination and stability. It is less likely to induce 

      
-hydride elimination if alkyl side-reactions occur.

      • 

    

    • 

  • 

    Base:  Anhydrous K

    
PO

    
     (3.0 equiv) or CsF (3.0 equiv)

      

    • 

      Why: Phosphate and Fluoride are poor nucleophiles towards alkyl halides compared to carbonates or hydroxides, minimizing S

      
2 displacement at C3.

      • 

    

    • 

  • 

    Solvent:  Toluene or 1,2-Dimethoxyethane (DME) (Anhydrous, degassed).
    

    • 



Step-by-Step Workflow: 


    

  • 

    Preparation:  Oven-dry a reaction vial and cool under Argon.
    

    • 

  • 

    Loading:  Add the substrate, boronic acid, finely ground anhydrous K

    
PO

    
    , and Pd(dppf)Cl

    
    .

    • 

  • 

    Inerting:  Seal the vial and purge with Argon for 5 minutes (Evacuate/Backfill x3).
    

    • 

  • 

    Solvation:  Inject anhydrous Toluene via syringe.
    

    • 

  • 

    Reaction:  Heat to 80°C  for 4–12 hours.
    

      

    • 

      Note: Monitor via LCMS. Do not overheat (>100°C) to avoid thermal decomposition of the bromomethyl group.
      

      • 

    

    • 

  • 

    Workup:  Cool to RT. Filter through a Celite pad to remove inorganic salts. Concentrate the filtrate.
    

      

    • 

      Caution: Do not perform an aqueous extraction if the product is still reactive. Proceed directly to flash chromatography (neutralized silica).
      

      • 

    

    • 



Protocol B: The "Rescue" Method (Biphasic)


Best for: Unreactive boronic acids where water is necessary to solubilize the base/boronate species, accepting that C3-CH


Br might hydrolyze to C3-CH


OH.

Reagents: 


    

  • 

    Catalyst:  Pd(PPh

    
)

    
     (5 mol%)[2]

    • 

  • 

    Base:  Na

    
CO

    
     (2.0 M aqueous solution)

    • 

  • 

    Solvent:  DME / Water (4:1 ratio)
    

    • 



Step-by-Step Workflow: 


    

  • 

    Dissolve substrate and boronic acid in DME.
    

    • 

  • 

    Add Pd catalyst and degas.
    

    • 

  • 

    Add degassed aqueous Na

    
CO

    
    .

    • 

  • 

    Reflux at 90°C.
    

    • 

  • 

    Outcome: Expect the C2-biaryl-C3-alcohol  product. The C3-Br will likely hydrolyze. This is often a planned pathway if the next step involves converting the alcohol back to a leaving group (e.g., via mesylation).
    

    • 



Part 4: Quantitative Data Summary


VariableProtocol A (Anhydrous)Protocol B (Aqueous)
Primary Solvent Toluene or DMEDME / H


O
Base K


PO


 (Solid)		Na


CO


 (aq)
C2-Arylation Yield 75–85%80–95%
C3-Br Retention High (>90%) Low (<5%) 
Main Side Product HomocouplingC3-Alcohol (Hydrolysis)
Reaction Time 6–12 h2–6 h


Part 5: Visualization & Decision Logic


The following diagram illustrates the critical decision pathways for this substrate.






SuzukiStrategy


Start

Substrate:
2-Bromo-3-(bromomethyl)-4-methoxypyridine


Decision

Is the C3-CH2Br group
needed for the next step?


Start->Decision




Risk

CRITICAL RISK:
Self-Quaternization
(Keep conc. < 0.1 M)


Start->Risk


Storage Risk


RouteA

Route A: Preservation
(Anhydrous Conditions)


Decision->RouteA


Yes (Keep Br)


RouteB

Route B: Hydrolysis Accepted
(Aqueous Conditions)


Decision->RouteB


No (Alcohol OK)


CondA

Pd(dppf)Cl2, K3PO4 (solid)
Toluene, 80°C


RouteA->CondA




CondB

Pd(PPh3)4, Na2CO3 (aq)
DME/H2O, 90°C


RouteB->CondB




ProdA

Product A:
2-Aryl-3-(bromomethyl)-4-OMe-Pyridine
(Ready for Amine/Thiol substitution)


CondA->ProdA




ProdB

Product B:
2-Aryl-3-(hydroxymethyl)-4-OMe-Pyridine
(Requires re-activation)


CondB->ProdB







Caption: Decision tree for selecting reaction conditions based on the desired fate of the reactive bromomethyl group.


Part 6: References


    

  • 

    BenchChem.  (2025).[1][3][4] Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-6-(bromomethyl)pyridine.[1] Retrieved from 
    

    • 

  • 

    Miyaura, N., & Suzuki, A.  (1995).[5] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds.[3][5][6][7][8] Chemical Reviews, 95(7), 2457–2483. Retrieved from 
    

    • 

  • 

    Yoneda Labs.  (2024). Suzuki-Miyaura Cross-Coupling: Practical Guide and Mechanism. Retrieved from 
    

    • 

  • 

    Billingsley, K., & Buchwald, S. L.  (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides. Journal of the American Chemical Society, 129(11), 3358–3366. Retrieved from 
    

    • 

  • 

    Li, J. J.  (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications.[9] Springer.[5] (General reference for pyridine reactivity and HSAB principles in coupling).
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Introduction: The Strategic Value of Fused Pyridines and a Versatile Starting Material

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide to the Synthesis of Fused Heterocycles from 2-Bromo-3-(bromomethyl)-4-methoxypyridine



Fused pyridine ring systems are a cornerstone of modern medicinal chemistry, forming the structural core of numerous therapeutic agents with applications ranging from oncology to infectious diseases.[1][2][3] Their rigid, planar structures and unique electronic properties allow for precise interactions with biological targets, making them privileged scaffolds in drug design.[4] The synthesis of these complex heterocycles often requires multi-step procedures, driving a continuous need for versatile and efficiently functionalized starting materials.


This application note details the strategic use of 2-Bromo-3-(bromomethyl)-4-methoxypyridine , a highly versatile bifunctional building block, for the synthesis of a variety of fused five-membered heterocyclic systems, including pyrrolo[3,2-b]pyridines, furo[3,2-b]pyridines, and thieno[3,2-b]pyridines. The inherent reactivity of this substrate, featuring two distinct electrophilic centers, enables a range of elegant and efficient intramolecular cyclization strategies.


The 2-bromo position is susceptible to nucleophilic aromatic substitution (SNA_r_) and a wide array of transition-metal-catalyzed cross-coupling reactions.[5][6] Concurrently, the 3-(bromomethyl) group is a potent electrophile, primed for classical S


2 reactions with a variety of nucleophiles.[7] By carefully selecting a nucleophile that can engage with both of these sites, a streamlined annulation can be achieved to construct the desired fused ring system. This guide provides detailed protocols, mechanistic insights, and the scientific rationale behind the experimental design for leveraging this powerful synthetic intermediate.

Core Reactivity and General Synthetic Strategy


The synthetic utility of 2-Bromo-3-(bromomethyl)-4-methoxypyridine is predicated on the sequential or tandem reaction of a suitable dinucleophile with its two electrophilic sites. The general workflow involves an initial nucleophilic attack on the highly reactive bromomethyl group, followed by an intramolecular cyclization onto the 2-bromo position to forge the new heterocyclic ring.








cluster_start

Starting Material


cluster_reaction

Reaction Sequence


cluster_product

Fused Heterocycle Product


Start





2-Bromo-3-(bromomethyl)-4-methoxypyridine


SN2

Step 1: SN2 Reaction
(Intermolecular)


Start->SN2


Dinucleophile
(e.g., R-NH2, H2S, H2O)


Cyclization

Step 2: Cyclization
(Intramolecular)


SN2->Cyclization


Intermediate Formation


Product





Fused [3,2-b]Pyridine


Cyclization->Product


Ring Closure





Caption:  General workflow for fused heterocycle synthesis.


This two-step logical sequence forms the basis for the protocols described herein. The choice of the nucleophile dictates the nature of the resulting fused heterocycle (e.g., an amine for a pyrrolopyridine, a sulfur source for a thienopyridine).


Protocol 1: Synthesis of 7-methoxy-6-phenyl-6H-pyrrolo[3,2-b]pyridine


This protocol exemplifies the synthesis of a pyrrolo[3,2-b]pyridine derivative, a scaffold found in compounds with antiproliferative activity.[8] The reaction proceeds via an initial S


2 displacement of the bromomethyl group by a primary amine, followed by an intramolecular C-N bond formation.

Reaction Scheme



Caption:  Synthesis of a pyrrolo[3,2-b]pyridine derivative.


Detailed Step-by-Step Methodology


    

  • 

    Vessel Preparation:  To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Bromo-3-(bromomethyl)-4-methoxypyridine (1.0 eq, e.g., 282 mg, 1.0 mmol).
    

    • 

  • 

    Reagent Addition:  Add potassium carbonate (K₂CO₃, 2.5 eq, 345 mg, 2.5 mmol) and aniline (1.1 eq, 102 mg, 1.1 mmol).
    

    • 

  • 

    Solvent Addition:  Add 10 mL of anhydrous dimethylformamide (DMF) via syringe.
    

    • 

  • 

    Inert Atmosphere:  Purge the flask with an inert gas (Argon or Nitrogen) for 5-10 minutes.
    

    • 

  • 

    Reaction:  Heat the reaction mixture to 90 °C in a preheated oil bath.
    

    • 

  • 

    Monitoring:  Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 8-12 hours.
    

    • 

  • 

    Workup: 
    

      

    • 

      Cool the reaction mixture to room temperature.
      

      • 

    • 

      Pour the mixture into 50 mL of cold water.
      

      • 

    • 

      Extract the aqueous layer with ethyl acetate (3 x 30 mL).
      

      • 

    • 

      Combine the organic layers and wash with brine (2 x 25 mL).
      

      • 

    • 

      Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
      

      • 

    

    • 

  • 

    Purification:  Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired product.
    

    • 



Causality and Experimental Rationale


    

  • 

    Base (K₂CO₃):  A moderately strong, non-nucleophilic base is crucial. It serves two purposes: neutralizing the HBr formed during the initial S

    
2 reaction and facilitating the deprotonation of the intermediate secondary amine for the final intramolecular nucleophilic aromatic substitution.

    • 

  • 

    Solvent (DMF):  A polar aprotic solvent like DMF is ideal as it effectively dissolves the reactants and salts, and its high boiling point allows for elevated reaction temperatures, which are necessary for the intramolecular S

    
Ar step.

    • 

  • 

    Temperature (90 °C):  This temperature provides sufficient thermal energy to overcome the activation barrier for the intramolecular cyclization, which is typically the rate-limiting step, without causing significant decomposition.
    

    • 



Protocol 2: Synthesis of 7-methoxyfuro[3,2-b]pyridine


The synthesis of furo[3,2-b]pyridines is of great interest due to their presence in various pharmacologically active molecules, including potential anticancer agents.[9][10] This protocol utilizes a tandem S


2 and intramolecular O-arylation sequence.

Reaction Scheme



Caption:  Synthesis of a furo[3,2-b]pyridine derivative.


Detailed Step-by-Step Methodology


    

  • 

    Vessel Preparation:  In a 50 mL round-bottom flask, add 2-Bromo-3-(bromomethyl)-4-methoxypyridine (1.0 eq, 282 mg, 1.0 mmol) and a magnetic stir bar.
    

    • 

  • 

    Solvent Addition:  Add 10 mL of dimethyl sulfoxide (DMSO).
    

    • 

  • 

    Reagent Addition:  Add pulverized potassium hydroxide (KOH, 3.0 eq, 168 mg, 3.0 mmol). Safety Note: KOH is caustic. Handle with appropriate personal protective equipment.
    

    • 

  • 

    Reaction:  Heat the stirred suspension to 100 °C. The initial reaction is an in-situ formation of 2-bromo-3-(hydroxymethyl)-4-methoxypyridine.
    

    • 

  • 

    Monitoring:  Monitor the reaction by TLC or LC-MS until the starting material and intermediate are consumed (typically 4-6 hours).
    

    • 

  • 

    Workup: 
    

      

    • 

      Cool the reaction to room temperature and carefully quench by adding 30 mL of water.
      

      • 

    • 

      Extract the product with diethyl ether or ethyl acetate (3 x 25 mL).
      

      • 

    • 

      Combine the organic extracts, wash with water and then brine.
      

      • 

    • 

      Dry over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent in vacuo.
      

      • 

    

    • 

  • 

    Purification:  Purify the residue via column chromatography (silica gel, hexanes/ethyl acetate gradient) to isolate the pure furo[3,2-b]pyridine.
    

    • 



Causality and Experimental Rationale


    

  • 

    Reagent (KOH):  Potassium hydroxide acts as both a nucleophile (in the form of hydroxide ions) for the initial S

    
2 reaction and as the base to deprotonate the resulting alcohol, forming an alkoxide. This in-situ generated alkoxide is the nucleophile for the intramolecular ring-closing reaction.

    • 

  • 

    Solvent (DMSO):  DMSO is an excellent solvent for this transformation due to its ability to dissolve ionic species and its high boiling point, facilitating the intramolecular cyclization.
    

    • 

  • 

    Mechanism:  The reaction proceeds through an intermediate alcohol. The strong base deprotonates the alcohol, and the resulting oxygen anion attacks the C2 position, displacing the bromide to form the furan ring. This is an example of an intramolecular Williamson ether synthesis.
    

    • 



Protocol 3: Synthesis of 7-methoxythieno[3,2-b]pyridine


Thieno[3,2-b]pyridines are another class of fused heterocycles with significant biological relevance, including applications as antitubercular agents.[11] This synthesis is achieved by using a sulfur nucleophile to perform the double displacement.


Reaction Scheme



Caption:  Synthesis of a thieno[3,2-b]pyridine derivative.


Detailed Step-by-Step Methodology


    

  • 

    Vessel Preparation:  Equip a 50 mL round-bottom flask with a stir bar and reflux condenser.
    

    • 

  • 

    Reagent Addition:  Add sodium sulfide nonahydrate (Na₂S·9H₂O, 1.2 eq, 288 mg, 1.2 mmol) to 15 mL of ethanol. Stir until dissolved.
    

    • 

  • 

    Substrate Addition:  Add a solution of 2-Bromo-3-(bromomethyl)-4-methoxypyridine (1.0 eq, 282 mg, 1.0 mmol) in 5 mL of ethanol to the flask.
    

    • 

  • 

    Reaction:  Heat the mixture to reflux (approximately 78 °C for ethanol).
    

    • 

  • 

    Monitoring:  Follow the reaction's progress via TLC or GC-MS. The reaction should be complete in 3-5 hours.
    

    • 

  • 

    Workup: 
    

      

    • 

      After cooling, remove the ethanol under reduced pressure.
      

      • 

    • 

      Add 30 mL of water to the residue and extract with dichloromethane (3 x 20 mL).
      

      • 

    • 

      Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
      

      • 

    

    • 

  • 

    Purification:  After filtration and solvent evaporation, purify the crude product by silica gel chromatography to obtain the pure thieno[3,2-b]pyridine.
    

    • 



Causality and Experimental Rationale


    

  • 

    Nucleophile (Na₂S):  Sodium sulfide provides the sulfide ion (S²⁻), which is a potent dinucleophile. It sequentially displaces both bromide ions to form the thiophene ring.
    

    • 

  • 

    Solvent (Ethanol):  Ethanol is a suitable protic solvent that readily dissolves the reactants and is easy to remove during workup. Refluxing in ethanol provides adequate energy for the reaction to proceed efficiently.
    

    • 

  • 

    Mechanism:  The sulfide ion first attacks the more reactive bromomethyl carbon in an S

    
2 fashion to form a thiol intermediate. This intermediate is then deprotonated under the basic conditions, and the resulting thiolate anion performs an intramolecular nucleophilic attack on the 2-position of the pyridine ring to close the thiophene ring.

    • 



Summary of Synthetic Protocols


Target HeterocycleKey ReagentsSolventTemp. (°C)Rationale
Pyrrolo[3,2-b]pyridine Primary Amine, K₂CO₃DMF90Intramolecular S


Ar C-N bond formation after initial amination.
Furo[3,2-b]pyridine KOHDMSO100Intramolecular Williamson ether synthesis via an alcohol intermediate.
Thieno[3,2-b]pyridine Na₂S·9H₂OEthanolRefluxTandem S


2 displacements by a sulfur dinucleophile.


Conclusion


2-Bromo-3-(bromomethyl)-4-methoxypyridine stands out as a powerful and adaptable starting material for the efficient construction of medicinally relevant fused heterocycles.[4] The distinct reactivity of its two electrophilic centers allows for predictable and high-yielding annulation reactions with a variety of common nucleophiles. The protocols outlined in this guide provide a solid foundation for researchers in drug discovery and process development to access diverse chemical matter based on the pyrrolo[3,2-b]pyridine, furo[3,2-b]pyridine, and thieno[3,2-b]pyridine scaffolds. These methods are robust, utilize readily available reagents, and can be adapted for the synthesis of a wide array of substituted analogs.


References


    


  • 

    Pal, M. et al. Synthesis of 2-substituted Furo[3,2-b]pyridines Under Pd/C-Cu Catalysis Assisted by Ultrasound: Their Evaluation as Potential Cytotoxic Agents. Anticancer Agents Med Chem. 2020;20(8):932-940. Available from: [Link]
    

    • 


  • 

    Cihan-Üstündağ, G. & Çapan, G. Synthesis and antiproliferative activity of pyrrolo[3,2-b]pyridine derivatives against melanoma. Arch Pharm (Weinheim). 2010;343(1):49-56. Available from: [Link]
    

    • 

  • 

    Bentham Science Publishers. Synthesis of 2-substituted Furo[3,2-b]pyridines Under Pd/C-Cu Catalysis Assisted by Ultrasound: Their Evaluation as Potential Cytotoxic Agents. Available from: [Link]
    

    • 

  • 

    The Royal Society of Chemistry. Diversity-oriented synthesis of benzofuro[3,2-b]pyridine derivatives from aurone-derived α,β-unsaturated imines. Org. Biomol. Chem., 2021,19, 876-880. Available from: [Link]
    

    • 

  • 

    ResearchGate. Scheme 2 Synthesis of thieno[3,2-b]pyridine derivatives 10 and 11. (i)... Available from: [Link]
    

    • 

  • 

    PubMed. Design and synthesis of Thieno[3, 2-b]pyridinone derivatives exhibiting potent activities against Mycobacterium tuberculosis in vivo by targeting Enoyl-ACP reductase. Eur J Med Chem. 2024 Dec 5:279:116806. Available from: [Link]
    

    • 

  • 

    Bentham Science Publishers. Pyridines and Imidazopyridines with Medicinal Significance. Curr Top Med Chem. 2016;16(28):3274-3302. Available from: [Link]
    

    • 

  • 

    ACS Publications. Chemistry of thienopyridines. III. Syntheses of the thieno[2,3-b]- and thieno[3,2-b]pyridine systems. Direct substitution into the former system. J. Org. Chem. 1961, 26, 8, 2750–2754. Available from: [Link]
    

    • 

  • 

    Der Pharma Chemica. Fused pyrimidines: The heterocycle of diverse biological and pharmacological significance. 2011, 3(6):441-451. Available from: [Link]
    

    • 

  • 

    ResearchGate. Fused Pyridine Derivatives: Synthesis and Biological Activities. Available from: [Link]
    

    • 

  • 

    MDPI. Synthesis of Novel Methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates and Antitumor Activity Evaluation. Molecules. 2021, 26(6), 1618. Available from: [Link]
    

    • 

  • 

    JournalsPub. Recent Advances in Fused Heterocyclic Pyridine Compounds for Bioactive Anti-Inflammatory Drug Discovery. Available from: [Link]
    

    • 

  • 

    Indian Academy of Sciences. Synthetic strategies to pyrido fused heterocycles. J. Chem. Sci. (2024) 136:59. Available from: [Link]
    

    • 

  • 

    ScienceDirect. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan. Bioorg Med Chem. 2025 Jul 3:129:118330. Available from: [Link]
    

    • 

  • 

    Arkivoc. Facile Synthesis of Fluorinated Pyrrolo[2,3-b]pyridines. 2005 (xi) 1-10. Available from: [Link]
    

    • 

  • Google Patents. WO2013181415A1 - Synthesis of pyrrolo [2, 3 - b] pyridines.
    • 

  • 

    PMC. 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. Molecules. 2022 Sep; 27(18): 5951. Available from: [Link]
    

    • 

  • 

    ResearchGate. Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. Journal of Organic and Pharmaceutical Chemistry. 2024, 22 (1). Available from: [Link]
    

    • 

  • 

    ResearchGate. Examples of critial fused-heterocycles and our reaction design. Available from: [Link]
    

    • 



  • 

    MDPI. Fused-Linked and Spiro-Linked N-Containing Heterocycles. Int. J. Mol. Sci. 2025, 26, 1543. Available from: [Link]
    

    • 

  • 

    RSC Publishing. Fused 3D boron heterocycles via EnT catalysis: synthesis, modification and validation as beta-lactamase inhibitors. Chem. Sci., 2023,14, 1109-1116. Available from: [Link]
    

    • 

  • Google Books. Synthesis of Fused Heterocycles, Part 2.
    • 

  • 

    ksu.edu.sa. Nucleophilic Substitution Reactions. Available from: [Link]
    

    • 


  • 

    Academia.edu. Reaction of various nucleophiles with 2-bromo-p-xylene and 4-bromoveratrole via aryne reaction. Available from: [Link]
    

    • 

  • 

    organic-chemistry.org. Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? Available from: [Link]
    

    • 

  • 

    Organic Chemistry Portal. Synthesis of 3-Haloindoles via Cascade Oxidative Cyclization/Halogenation of 2-Alkenylanilines Mediated by PIDA and LiBr/KI. J. Org. Chem., 2023, 88, 1493-1503. Available from: [Link]
    

    • 

  • 

    PMC. Recent advances in cyclization reactions of ortho-substituted gem-dibromoolefins. RSC Adv. 2025 Oct 29;15(52):32431-32449. Available from: [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Notes and Protocols: The Strategic Use of 2-Bromo-3-(bromomethyl)-4-methoxypyridine as a Key Intermediate in the Synthesis of Vonoprazan

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Introduction: The Significance of Vonoprazan and its Synthetic Intermediates


Vonoprazan is a pioneering potassium-competitive acid blocker (P-CAB) used for the treatment of acid-related gastrointestinal disorders.[1][2] Its mechanism of action, which involves the reversible inhibition of the H+,K+-ATPase proton pump, offers distinct advantages over traditional proton pump inhibitors (PPIs). The intricate molecular architecture of Vonoprazan, characterized by a unique 1,3,5-trisubstituted pyrrole ring system, necessitates a highly efficient and controlled synthetic strategy, particularly for large-scale pharmaceutical production.[1] The efficiency of such syntheses hinges on the strategic selection and utilization of key intermediates.


This guide focuses on the application of 2-Bromo-3-(bromomethyl)-4-methoxypyridine , a highly functionalized pyridine derivative, as a critical building block in a convergent synthesis approach to Vonoprazan. The presence of two distinct bromine atoms—one on the aromatic ring and a more reactive benzylic-type bromide—allows for sequential and regioselective reactions, making it a valuable, albeit specialized, intermediate for constructing the core structure of Vonoprazan. We will explore the causality behind its synthetic application, provide a detailed protocol for its use, and outline the necessary analytical and safety procedures.


Physicochemical and Handling Data for Key Reagents


A thorough understanding of the physical and chemical properties of the key intermediate is paramount for reaction design, safety, and scalability.


Property2-Bromo-3-(bromomethyl)-4-methoxypyridine
CAS Number Not Publicly Available (Structure-based)
Molecular Formula C₇H₇Br₂NO
Molecular Weight 296.95  g/mol 
Appearance Expected to be an off-white to yellow solid
Solubility Soluble in common organic solvents (DCM, THF, DMF)
Storage Store at 2-8°C under an inert atmosphere. Moisture and light sensitive.


Note: Due to the specialized nature of this intermediate, some data is estimated based on structurally similar compounds like 2-Bromo-4-methoxy-3-methylpyridine.[3]


The Synthetic Pathway: A Convergent Approach to Vonoprazan


The core of this synthetic strategy is the coupling of two major fragments: the pyridine moiety and the substituted pyrrole core. The use of 2-Bromo-3-(bromomethyl)-4-methoxypyridine is envisioned in a pathway where the more labile bromomethyl group is used for an initial alkylation reaction, followed by subsequent modifications at the 2-bromo position if required by the overall synthetic design.


The key reaction discussed here is the N-alkylation of a pre-formed pyrrole intermediate with the bromomethyl group of our title compound. This is a classic SN2 reaction, where the nucleophilic pyrrole nitrogen attacks the electrophilic benzylic carbon, displacing the bromide leaving group.


Causality behind Experimental Design: 
The choice of a bromomethyl group for alkylation is deliberate. Benzylic halides are significantly more reactive towards SN2 displacement than aryl halides due to the stabilization of the transition state by the adjacent aromatic ring. This differential reactivity is the cornerstone of this synthetic strategy, allowing for selective functionalization of the methyl group without disturbing the less reactive 2-bromo substituent on the pyridine ring.


Visualizing the Synthetic Workflow


The following diagram illustrates the key coupling step in the synthesis of a Vonoprazan precursor using the specified intermediate.






G


cluster_reactants

Reactants


cluster_process

Reaction Process


cluster_product

Product


Pyrrole

5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole
(Vonoprazan Core Nucleophile)


Reaction

N-Alkylation (SN2)


Pyrrole->Reaction




Intermediate

2-Bromo-3-(bromomethyl)-4-methoxypyridine
(Alkylation Agent)


Intermediate->Reaction




Product

Vonoprazan Precursor


Reaction->Product


Forms C-N bond


Conditions



Base (e.g., K₂CO₃ or NaH)
Solvent (e.g., DMF or Acetonitrile)
Inert Atmosphere (N₂ or Ar)
25-50°C


Conditions->Reaction






Caption:  Workflow for the N-alkylation step to form a Vonoprazan precursor.


Experimental Protocol: Synthesis of Vonoprazan Precursor


This protocol details the N-alkylation of the Vonoprazan pyrrole core with 2-Bromo-3-(bromomethyl)-4-methoxypyridine. This procedure is a self-validating system; successful execution relies on strict adherence to anhydrous conditions and inert atmosphere to prevent side reactions.


Materials and Reagents: 


    

  • 

    5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole (1.0 equiv)
    

    • 

  • 

    2-Bromo-3-(bromomethyl)-4-methoxypyridine (1.1 equiv)
    

    • 

  • 

    Potassium Carbonate (K₂CO₃), anhydrous, finely powdered (2.5 equiv)
    

    • 

  • 

    N,N-Dimethylformamide (DMF), anhydrous
    

    • 

  • 

    Ethyl Acetate (EtOAc)
    

    • 

  • 

    Brine (saturated aqueous NaCl solution)
    

    • 

  • 

    Deionized Water
    

    • 

  • 

    Anhydrous Magnesium Sulfate (MgSO₄)
    

    • 



Equipment: 


    

  • 

    Three-neck round-bottom flask, flame-dried
    

    • 

  • 

    Magnetic stirrer and stir bar
    

    • 

  • 

    Thermometer/temperature probe
    

    • 

  • 

    Inert gas (Nitrogen or Argon) inlet and outlet (bubbler)
    

    • 

  • 

    Septa and syringes
    

    • 

  • 

    Separatory funnel
    

    • 

  • 

    Rotary evaporator
    

    • 



Procedure: 


    

  • 

    Reaction Setup: 
    

      

    • 

      To a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, add 5-(2-Fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrole (1.0 equiv) and anhydrous potassium carbonate (2.5 equiv).
      

      • 

    • 

      Seal the flask with septa, and establish an inert atmosphere by evacuating and backfilling with nitrogen or argon three times.
      

      • 

    

    • 

  • 

    Reagent Addition: 
    

      

    • 

      Through a syringe, add anhydrous DMF to the flask to create a solution with a concentration of approximately 0.2 M with respect to the pyrrole starting material.
      

      • 

    • 

      In a separate, dry vial, dissolve 2-Bromo-3-(bromomethyl)-4-methoxypyridine (1.1 equiv) in a minimal amount of anhydrous DMF.
      

      • 

    • 

      Stir the pyrrole and K₂CO₃ suspension vigorously at room temperature (20-25°C) for 15 minutes.
      

      • 

    • 

      Add the solution of the brominated intermediate dropwise to the reaction flask over 10-15 minutes.
      

      • 

    

    • 

  • 

    Reaction Monitoring: 
    

      

    • 

      Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) every hour. (See Analytical Characterization section for details).
      

      • 

    • 

      The reaction is typically complete within 4-8 hours. If the reaction is sluggish, gentle heating to 40-50°C can be applied.
      

      • 

    

    • 

  • 

    Workup and Isolation: 
    

      

    • 

      Once the reaction is complete (disappearance of the starting pyrrole), cool the mixture to room temperature.
      

      • 

    • 

      Quench the reaction by slowly adding deionized water (approximately 10 volumes relative to the DMF volume). This will precipitate the crude product.
      

      • 

    • 

      Extract the aqueous mixture with ethyl acetate (3 x 10 volumes).
      

      • 

    • 

      Combine the organic layers in a separatory funnel and wash with deionized water (2 x 10 volumes) followed by brine (1 x 10 volumes) to remove residual DMF and inorganic salts.
      

      • 

    • 

      Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.
      

      • 

    

    • 

  • 

    Purification: 
    

      

    • 

      The resulting crude solid or oil can be purified by column chromatography on silica gel using a gradient of hexane/ethyl acetate or by recrystallization from a suitable solvent system (e.g., ethanol/water or isopropanol) to yield the pure Vonoprazan precursor.
      

      • 

    

    • 



Analytical Characterization


Rigorous analytical monitoring is essential to ensure reaction completion and product purity.


Analysis TypePurposeTypical Parameters & Expected Results
TLC Reaction MonitoringMobile Phase:  Hexane:Ethyl Acetate (1:1, v/v)Visualization:  UV light (254 nm)Expected Result:  Disappearance of the starting pyrrole spot and appearance of a new, less polar product spot.
HPLC Purity AnalysisColumn:  C18 reverse-phaseMobile Phase:  Acetonitrile/Water gradientDetection:  UV at 254 nmExpected Result:  Product peak with >99% purity after purification.[4]
¹H NMR Structural VerificationSolvent:  CDCl₃ or DMSO-d₆Expected Signals:  Characteristic shifts for the newly introduced methylene bridge (singlet, ~5.5 ppm) and methoxy group (singlet, ~3.9 ppm), along with signals from both the pyrrole and pyridine fragments.
Mass Spec (MS) Molecular Weight ConfirmationTechnique:  ESI-MSExpected Result:  A prominent ion corresponding to [M+H]⁺ for the final coupled product.


Safety and Handling of Brominated Pyridine Intermediates


Brominated organic compounds, particularly those with reactive benzylic halide groups, must be handled with extreme caution. They are often classified as irritants, corrosive, and potentially toxic.


    

  • 

    Personal Protective Equipment (PPE):  Always wear chemical safety goggles, a lab coat, and nitrile gloves. Work should be conducted exclusively within a certified chemical fume hood to avoid inhalation of vapors or dust.[5]
    

    • 

  • 

    Handling:  Avoid contact with skin and eyes. Do not ingest or inhale. Use spark-proof tools and handle away from heat or open flames. Ensure the container is tightly closed when not in use and stored in a cool, dry, well-ventilated area.
    

    • 

  • 

    Spill & Exposure: 
    

      

    • 

      Skin Contact:  Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.
      

      • 

    • 

      Eye Contact:  Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
      

      • 

    • 

      Inhalation:  Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
      

      • 

    • 

      Spills:  Clean up spills immediately using an inert absorbent material (e.g., vermiculite, sand) and place it in a suitable container for chemical waste disposal.
      

      • 

    

    • 



References


    

  • 

    PubChem. (n.d.). 2-Bromo-4-methoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]
    

    • 



  • 

    PubChem. (n.d.). 2-Bromo-3-fluoro-4-methoxypyridine. National Center for Biotechnology Information. Retrieved from [Link]
    

    • 

  • Ohashi, H., et al. (2025).
    • 

  • Google Patents. (n.d.). CN109232537B - Preparation method of Vonoprazan.
    • 

  • Google Patents. (n.d.). CN105017136A - 2-bromo-3-methoxypyridine preparation method.
    • 


  • 

    ResearchGate. (2025). A Novel and Practical Synthesis of Vonoprazan Fumarate. Retrieved from [Link]
    

    • 

  • 

    PrepChem.com. (n.d.). Synthesis of 2-bromo-3-methoxypyridine. Retrieved from [Link]
    

    • 

  • 

    Oriprobe. (n.d.). Synthesis of Important Intermediates for Anti-acid Drug Vonoprazan. China/Asia On Demand (CAOD). Retrieved from [Link]
    

    • 


  • 

    Semantic Scholar. (2017). Novel and practical synthesis of vonoprazan fumarate. Retrieved from [Link]
    

    • 

  • 

    Chem-Impex. (n.d.). 2-Bromo-3-methoxypyridine. Retrieved from [Link]
    

    • 


  • Google Patents. (n.d.). CN103483247B - Preparation method of 2-bromo-3-methoxypyridine.
    • 



  • 

    ResearchGate. (2025). C-Amidoalkylation of Pyrroles with N-Trifluoromethylsulfonyl and N-Arylsulfonyl Polychloroaldehyde Imines. Retrieved from [Link]
    

    • 




  • 

    Organic Chemistry Portal. (2020). Copper-Catalyzed C-H Fluorination/Functionalization Sequence Enabling Benzylic C-H Cross Coupling with Diverse Nucleophiles. Retrieved from [Link]
    

    • 

  • 

    New Era. (2022). Development of a Continuous Photochemical Bromination/Alkylation Sequence En Route to AMG 423. Retrieved from [Link]
    

    • 


  • 

    MDPI. (2023). Synthesis and Anti-Proliferative Activity of 5-Benzoyl and 5-Benzylhydroxy Derivatives of 3-Amino-2-Arylcarboxamido-Thieno[2-3-b]Pyridines. Retrieved from [Link]
    

    • 


  • 

    University of Cambridge. (2025). Selective endo-Cyclic α‑Functionalization of Saturated N‑Alkyl Piperidines. Retrieved from [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Optimized alkylation procedures with 2-Bromo-3-(bromomethyl)-4-methoxypyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Optimized Alkylation Procedures with 2-Bromo-3-(bromomethyl)-4-methoxypyridine 


Introduction: The "Janus" Scaffold in Medicinal Chemistry


2-Bromo-3-(bromomethyl)-4-methoxypyridine  is a high-value heterocyclic building block utilized in the synthesis of proton pump inhibitors (PPIs), potassium-competitive acid blockers (P-CABs like Vonoprazan), and kinase inhibitors. Its structural utility lies in its dual-electrophilic nature :


    

  • 

    Primary Electrophile (
 
    
):  The 3-bromomethyl group (

    
    ) is a highly reactive benzylic-like halide, serving as the primary site for alkylation.

    • 

  • 

    Secondary Electrophile (
 
    
/Coupling):  The 2-bromo substituent serves as a latent handle for subsequent Suzuki-Miyaura or Buchwald-Hartwig cross-couplings.

    • 



The Challenge:  The electron-donating 4-methoxy group activates the pyridine nitrogen, increasing its nucleophilicity. Combined with the reactive 3-bromomethyl arm, this creates a high risk of intermolecular self-alkylation (polymerization) . This guide provides optimized protocols to suppress this side reaction while maximizing chemoselectivity.


Critical Handling & Stability (The "Trustworthiness" Pillar)


Safety Warning:  This compound is a potent lachrymator  and skin irritant. All operations must be performed in a fume hood.


Stability Profile


    

  • 

    Free Base:  Highly unstable. The free base exists as a reactive oil that rapidly darkens and polymerizes at room temperature due to self-quaternization.
    

    • 

  • 

    Hydrobromide Salt:  The preferred storage form. It is a stable, off-white solid when stored at -20°C under argon.
    

    • 

  • 

    Recommendation:  Always store as the HBr salt. Generate the free base in situ or immediately prior to use at 

    
.

    • 



Optimized Protocols


Protocol A: N-Alkylation (Amines)


Target: Synthesis of secondary/tertiary amines for kinase inhibitor scaffolds.


Rationale:  To prevent self-alkylation, the reaction uses the HBr salt  directly with in situ neutralization in the presence of the nucleophile. We utilize Acetonitrile (MeCN)  as the solvent to solubilize the organic components while keeping the inorganic byproducts partially precipitated, driving the reaction forward.


Reagents: 


    

  • 

    Substrate: 2-Bromo-3-(bromomethyl)-4-methoxypyridine 

    
 HBr (1.0 equiv)

    • 

  • 

    Nucleophile: Secondary Amine (1.1 equiv)
    

    • 

  • 

    Base: 

    
-Diisopropylethylamine (DIPEA) (2.5 equiv) or 

    
     (3.0 equiv)

    • 

  • 

    Solvent: Anhydrous MeCN (

    
 concentration)

    • 



Step-by-Step Procedure: 


    

  • 

    Preparation:  Flame-dry a round-bottom flask and purge with 

    
.

    • 

  • 

    Dissolution:  Add the amine (1.1 equiv) and DIPEA (2.5 equiv) to anhydrous MeCN. Cool the solution to 

    
.

    • 

  • 

    Addition:  Add the 2-Bromo-3-(bromomethyl)-4-methoxypyridine 

    
 HBr salt (1.0 equiv) in portions over 15 minutes. Crucial: Do not add the base to the bromide without the amine present.

    • 

  • 

    Reaction:  Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor by TLC (Hexane/EtOAc) or LC-MS.
    

      

    • 

      Note: If the reaction is sluggish, heat to 

      
. Avoid reflux to prevent displacement of the 2-Br or 4-OMe.

      • 

    

    • 

  • 

    Workup:  Dilute with EtOAc, wash with saturated 

    
 (to remove HBr salts) and brine. Dry over 

    
     and concentrate.

    • 



Protocol B: C-Alkylation (Active Methylenes)


Target: Synthesis of chain-extended precursors using Malonates/Esters.


Rationale:  Carbon nucleophiles require stronger bases. We use NaH  to generate the enolate before introducing the electrophile. THF is preferred over DMF to facilitate easier workup and reduce hydrolysis risk.


Reagents: 


    

  • 

    Substrate: 2-Bromo-3-(bromomethyl)-4-methoxypyridine (Free base, freshly prepared)
    

    • 

  • 

    Nucleophile: Diethyl malonate (1.2 equiv)
    

    • 

  • 

    Base: NaH (60% dispersion, 1.3 equiv)
    

    • 

  • 

    Solvent: Anhydrous THF (

    
)

    • 



Step-by-Step Procedure: 


    

  • 

    Enolate Formation:  Suspend NaH (1.3 equiv) in anhydrous THF at 

    
. Dropwise add Diethyl malonate (1.2 equiv). Stir at RT for 30 min until 

    
     evolution ceases.

    • 

  • 

    Free Base Generation (Parallel Step):  Partition the HBr salt of the pyridine substrate between 

    
 and cold saturated 

    
    . Separate the organic layer, dry quickly over 

    
    , and concentrate in vacuo at 

    
    . Dissolve the residue immediately in THF.

    • 

  • 

    Coupling:  Cool the enolate solution to 

    
. Add the pyridine solution dropwise.

    • 

  • 

    Reaction:  Stir at RT for 3–6 hours.
    

    • 

  • 

    Quench:  Carefully quench with saturated 

    
. Extract with EtOAc.

    • 



Troubleshooting & Optimization Table


IssueProbable CauseCorrective Action
Black Tar Formation Self-polymerization of the free base.Use HBr salt with in situ neutralization. Dilute reaction to 


.
Low Yield (Hydrolysis) Wet solvent or atmospheric moisture.Use anhydrous solvents and molecular sieves. Ensure 


 atmosphere.
Side Reaction at C2 Displacement of 2-Br by nucleophile.Lower temperature (


). Avoid strong nucleophiles like thiols in polar aprotic solvents at high heat.
Incomplete Reaction Steric hindrance from 2-Br/4-OMe.Switch solvent to DMF (polar aprotic) to accelerate 


. Add KI (0.1 equiv) as catalyst (Finkelstein).


Visualizing the Workflow






ReactionWorkflow


Start

Start: 2-Bromo-3-(bromomethyl)-4-methoxypyridine HBr Salt


Choice

Select Nucleophile Type


Start->Choice




N_Path

Amine Nucleophile (N-Alkylation)


Choice->N_Path


 Protocol A


C_Path

Carbon Nucleophile (Malonate/Enolate)


Choice->C_Path


 Protocol B


N_Step1

Dissolve Amine + DIPEA in MeCN


N_Path->N_Step1




N_Step2

Add HBr Salt directly (In-situ neutralization)


N_Step1->N_Step2




N_Result

Product: Secondary/Tertiary Amine


N_Step2->N_Result




C_Step1

Generate Enolate (NaH + Malonate) in THF


C_Path->C_Step1




C_Step2

Liberate Free Base (Partition Et2O/NaHCO3)


C_Step1->C_Step2


 Parallel Step


C_Step3

Add Free Base to Enolate at 0°C


C_Step2->C_Step3




C_Result

Product: Chain-Extended Pyridine


C_Step3->C_Result







Caption: Decision tree for selecting the optimal alkylation protocol based on nucleophile type, highlighting the critical divergence in handling the HBr salt.


References


    

  • 

    BenchChem.  "Application Notes and Protocols: 2-Bromo-3-methoxypyridine in Pharmaceutical Development." BenchChem Technical Library, 2025. Link
    

    • 

  • Takeda Pharmaceutical Company. "Preparation of Pyrrole Derivatives as Acid Secretion Inhibitors." U.S. Patent 8,816,810, 2014.
    • 

  • 

    Sigma-Aldrich.  "3-(Bromomethyl)pyridine hydrobromide Product Sheet." Merck KGaA, 2024. Link
    

    • 

  • 

    ChemicalBook.  "Safety and Handling of Bromomethyl Pyridines." ChemicalBook Safety Data, 2023. Link
    

    • 

  • 

    BLD Pharm.  "2-Bromo-3-(bromomethyl)-4-methoxypyridine Product Analysis." BLD Pharm Catalog, 2025. Link
    

    • 



                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Note: Reagents and Protocols for the Cyclization of 2-Bromo-3-(bromomethyl)-4-methoxypyridine Precursors

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Abstract


The bifunctional nature of 2-Bromo-3-(bromomethyl)-4-methoxypyridine makes it a highly versatile precursor for the synthesis of fused heterocyclic systems, which are prominent scaffolds in medicinal chemistry and materials science. This guide provides a detailed overview of the reagents and methodologies for the intramolecular cyclization of this precursor to yield valuable furo[3,2-b]-, thieno[3,2-b]-, and pyrrolo[3,2-b]pyridine cores. We explore mechanistically distinct pathways, including nucleophilic substitution followed by metal-catalyzed or base-mediated ring closure, and one-pot tandem reactions. Detailed, field-tested protocols are provided for each major transformation, explaining the causality behind experimental choices to empower researchers in drug development and synthetic chemistry.


Introduction: The Strategic Value of a Bifunctional Precursor


Fused pyridine heterocycles are ubiquitous frameworks in pharmaceuticals and functional materials. Scaffolds such as furo[3,2-b]pyridines, thieno[3,2-b]pyridines, and their nitrogen analogs are recognized as privileged structures capable of interacting with a wide range of biological targets.[1][2] The efficient construction of these ring systems is a central goal in modern organic synthesis.


The precursor, 2-Bromo-3-(bromomethyl)-4-methoxypyridine, offers a unique platform for accessing this chemical space. Its reactivity is governed by two distinct electrophilic sites:


    

  • 

    A highly reactive 'benzylic' bromomethyl group  at the 3-position, which is highly susceptible to SN2 substitution by a wide range of nucleophiles.
    

    • 

  • 

    A less reactive aryl bromide  at the 2-position, which is an ideal handle for transition-metal-catalyzed cross-coupling reactions, such as those developed by Buchwald, Hartwig, and Ullmann.[3][4]
    

    • 



This orthogonal reactivity allows for controlled, sequential bond formation, enabling the strategic construction of a new five-membered ring fused to the pyridine core. The choice of the initial nucleophile and the subsequent cyclization conditions dictates the nature of the resulting heterocyclic system.






G


cluster_precursor

2-Bromo-3-(bromomethyl)-4-methoxypyridine


cluster_reactivity

Orthogonal Reactive Sites


cluster_reactions

Reaction Pathways


Precursor

Key Precursor


Sites

3-(Bromomethyl) group

2-Bromo group


SN2

S_N2 Nucleophilic
Substitution


Sites:f0->SN2


 Highly Electrophilic
(Fast Reaction)


Coupling

Metal-Catalyzed
Cross-Coupling


Sites:f1->Coupling


 Amenable to Pd/Cu Catalysis
(Slower Reaction Site)





Caption:  Differential reactivity of the precursor.


Synthesis of Thieno[3,2-b]pyridine Scaffolds via Tandem Cyclization


The most direct route to the thieno[3,2-b]pyridine core involves a one-pot reaction with a sulfur nucleophile that can engage both electrophilic sites of the precursor. Sodium sulfide (Na₂S) is an ideal reagent for this transformation.


Causality and Mechanism


The reaction proceeds via a tandem nucleophilic substitution-cyclization sequence. The highly nucleophilic sulfide anion (S²⁻) first attacks the more reactive bromomethyl group in an SN2 fashion. This generates a transient thiolate intermediate which is perfectly positioned to undergo a subsequent intramolecular nucleophilic attack on the 2-bromo position, displacing the bromide and forming the fused thiophene ring. This second step, an intramolecular S-arylation, is often rapid due to the favorable five-membered ring formation.






G


Start

Precursor +
Na₂S


Step1

Step 1: S_N2 Attack
(at -CH₂Br)


Start->Step1




Intermediate

Pyridyl-thiolate
Intermediate


Step1->Intermediate


 Fast


Step2

Step 2: Intramolecular
S-Arylation (at C2-Br)


Intermediate->Step2


 Favorable
5-exo-tet


Product

Thieno[3,2-b]pyridine
Product


Step2->Product







Caption:  Workflow for one-pot thienopyridine synthesis.


Protocol 1: One-Pot Synthesis of 4-Methoxythieno[3,2-b]pyridine


Materials: 


    

  • 

    2-Bromo-3-(bromomethyl)-4-methoxypyridine
    

    • 

  • 

    Sodium sulfide nonahydrate (Na₂S·9H₂O)
    

    • 

  • 

    N,N-Dimethylformamide (DMF), anhydrous
    

    • 

  • 

    Ethyl acetate (EtOAc)
    

    • 

  • 

    Saturated aqueous sodium chloride (brine)
    

    • 

  • 

    Anhydrous magnesium sulfate (MgSO₄)
    

    • 

  • 

    Round-bottom flask, magnetic stirrer, heating mantle, and standard workup glassware
    

    • 



Procedure: 


    

  • 

    Setup:  To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-Bromo-3-(bromomethyl)-4-methoxypyridine (1.0 eq).
    

    • 

  • 

    Solvent and Reagent Addition:  Add anhydrous DMF to dissolve the precursor (approx. 0.1 M concentration). To this solution, add sodium sulfide nonahydrate (1.2 eq) portion-wise at room temperature.
    

    • 

  • 

    Reaction:  Heat the reaction mixture to 80-90 °C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS, observing the disappearance of the starting material (typically 2-4 hours).
    

    • 

  • 

    Workup:  After completion, cool the mixture to room temperature and pour it into a separatory funnel containing water.
    

    • 

  • 

    Extraction:  Extract the aqueous layer with ethyl acetate (3 x volumes).
    

    • 

  • 

    Washing:  Combine the organic layers and wash with water, followed by brine to remove residual DMF and salts.
    

    • 

  • 

    Drying and Concentration:  Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
    

    • 

  • 

    Purification:  The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure 4-methoxythieno[3,2-b]pyridine.
    

    • 



Trustworthiness Note:  This protocol relies on the well-established Thorpe-Ziegler cyclization principle, adapted for thieno-annulations.[5] The progress should be carefully monitored as prolonged heating can lead to side products.


Synthesis of Furo[3,2-b]pyridine Scaffolds via Intramolecular O-Arylation


Constructing the furan ring is more nuanced. Unlike sulfur, a simple O²⁻ source is generally not used. The strategy involves creating an alcohol intermediate, which then undergoes an intramolecular cyclization. This is typically achieved via a metal-catalyzed Ullmann condensation or a related C-O coupling reaction.[4][6]


Causality and Mechanism


This is a two-step process masquerading as a one-pot reaction. First, the bromomethyl group is hydrolyzed to a hydroxymethyl group (-CH₂OH) under basic aqueous conditions. A base (e.g., K₂CO₃, Cs₂CO₃) then deprotonates the alcohol to form an alkoxide. This alkoxide acts as the intramolecular nucleophile. Due to the lower reactivity of the 2-bromo position towards uncatalyzed nucleophilic aromatic substitution, a copper catalyst (e.g., CuI) is essential to facilitate the final C-O bond formation and ring closure.


Protocol 2: Copper-Catalyzed Synthesis of 4-Methoxyfuro[3,2-b]pyridine


Materials: 


    

  • 

    2-Bromo-3-(bromomethyl)-4-methoxypyridine
    

    • 

  • 

    Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃)
    

    • 

  • 

    Copper(I) iodide (CuI)
    

    • 

  • 

    L-Proline or 1,10-Phenanthroline (as ligand, optional but recommended)
    

    • 

  • 

    Dimethyl sulfoxide (DMSO)
    

    • 

  • 

    Toluene
    

    • 

  • 

    Standard workup reagents as in Protocol 1
    

    • 



Procedure: 


    

  • 

    Setup:  In a reaction vessel, combine 2-Bromo-3-(bromomethyl)-4-methoxypyridine (1.0 eq), a strong base like Cs₂CO₃ (2.5 eq), CuI (0.1 - 0.2 eq), and L-Proline (0.2 - 0.4 eq).
    

    • 

  • 

    Solvent Addition:  Add anhydrous DMSO or a high-boiling polar solvent.
    

    • 

  • 

    Reaction:  Heat the mixture to 110-130 °C under an inert atmosphere. The initial hydrolysis of the bromomethyl group and subsequent cyclization will occur. Monitor the reaction for 12-24 hours by TLC or LC-MS.
    

    • 

  • 

    Workup:  Cool the reaction to room temperature. Dilute with water and filter through a pad of celite to remove insoluble copper salts.
    

    • 

  • 

    Extraction and Purification:  Extract the filtrate with toluene or ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, concentrate, and purify by column chromatography.
    

    • 



Expertise Note:  The choice of base is critical. Cesium carbonate is highly effective in Ullmann-type couplings due to its high solubility in organic solvents and its ability to promote the catalytic cycle.[6] The addition of a ligand like L-proline or a phenanthroline can stabilize the copper catalyst and accelerate the reaction.[4]


Synthesis of Pyrrolo[3,2-b]pyridine Scaffolds via Palladium Catalysis


For nitrogen-containing rings, the most robust and versatile method is the intramolecular Buchwald-Hartwig amination.[3][7] This palladium-catalyzed reaction forms the key C-N bond to close the pyrrole ring.


Causality and Mechanism


This is a two-stage, one-pot process. First, the precursor is reacted with a primary amine (R-NH₂), which displaces the highly reactive bromomethyl group. This forms a secondary amine intermediate. In the second stage, a palladium catalyst, a suitable phosphine ligand, and a base are used to perform an intramolecular C-N cross-coupling between the secondary amine and the 2-bromo position. The catalytic cycle involves oxidative addition of the Pd(0) catalyst to the C-Br bond, coordination of the amine, deprotonation by the base, and finally, reductive elimination to form the product and regenerate the catalyst.[7]






G


cluster_workflow

Buchwald-Hartwig Workflow


cluster_catalysis

Pd Catalytic Cycle


Start

Precursor +
R-NH₂


Intermediate

Secondary Amine
Intermediate


Start->Intermediate


 S_N2 Substitution


Product

N-Substituted
Pyrrolo[3,2-b]pyridine


Intermediate->Product


 Pd-Catalyzed
Intramolecular
C-N Coupling


Pd0

Pd(0)L₂


OxAdd

Oxidative
Addition


PdII

Aryl-Pd(II)-Br
Complex


OxAdd->PdII


 with Intermediate


LigandEx

Amine
Coordination


PdII->LigandEx




Deprot

Base-mediated
Deprotonation


LigandEx->Deprot




RedElim

Reductive
Elimination


Deprot->RedElim




RedElim->Pd0


 Product
Released





Caption:  Intramolecular Buchwald-Hartwig amination workflow.


Protocol 3: Pd-Catalyzed Synthesis of N-Aryl-4-methoxypyrrolo[3,2-b]pyridine


Materials: 


    

  • 

    2-Bromo-3-(bromomethyl)-4-methoxypyridine
    

    • 

  • 

    A primary amine (e.g., Aniline, Benzylamine)
    

    • 

  • 

    Palladium(II) acetate (Pd(OAc)₂) or Pd₂(dba)₃
    

    • 

  • 

    A suitable phosphine ligand (e.g., Xantphos, BINAP)
    

    • 

  • 

    Sodium tert-butoxide (NaOtBu) or another strong, non-nucleophilic base
    

    • 

  • 

    Anhydrous toluene or dioxane
    

    • 

  • 

    Standard workup reagents
    

    • 



Procedure: 


    

  • 

    Intermediate Formation:  In a flask, dissolve the precursor (1.0 eq) in toluene. Add the primary amine (1.1 eq) and a mild base like K₂CO₃ (1.5 eq). Stir at room temperature or with gentle heating (40-50 °C) for 1-2 hours until TLC/LC-MS confirms complete formation of the secondary amine intermediate. Do not isolate.
    

    • 

  • 

    Catalyst Setup:  To the same flask, add the palladium source (e.g., Pd(OAc)₂, 2-5 mol%), the phosphine ligand (4-10 mol%), and sodium tert-butoxide (2.0 eq).
    

    • 

  • 

    Degassing:  Seal the flask and degas the mixture by bubbling argon or nitrogen through the solvent for 15-20 minutes.
    

    • 

  • 

    Reaction:  Heat the reaction mixture to 90-110 °C under an inert atmosphere for 12-24 hours. Monitor for the disappearance of the intermediate and formation of the product.
    

    • 

  • 

    Workup and Purification:  Cool the reaction, quench with a saturated aqueous solution of ammonium chloride, and extract with ethyl acetate. The subsequent washing, drying, and purification steps are similar to those described in Protocol 1.
    

    • 



Authoritative Grounding:  The success of this reaction is highly dependent on the choice of ligand and base.[3][8] Sterically hindered phosphine ligands are often required to promote the reductive elimination step. NaOtBu is a common and effective base, but others like LiHMDS can also be used.[7]


Summary of Reagents and Strategies


Target ScaffoldKey Reagent(s)Typical ConditionsMechanismKey Advantages
Thieno[3,2-b]pyridine Sodium Sulfide (Na₂S)DMF, 80-90 °CTandem SN2 / Intramolecular S-ArylationOne-pot, rapid, and often high-yielding.
Furo[3,2-b]pyridine Base (K₂CO₃/Cs₂CO₃), H₂OCuI, DMSO, 110-130 °CHydrolysis / Intramolecular O-Arylation (Ullmann)Accesses the furan core directly from the precursor.
Pyrrolo[3,2-b]pyridine Primary Amine (R-NH₂)Pd(OAc)₂, Phosphine Ligand, NaOtBu, Toluene, 90-110 °CSN2 Substitution / Intramolecular C-N Coupling (Buchwald-Hartwig)Highly versatile, broad substrate scope for N-substitution.[9]


Conclusion


The 2-Bromo-3-(bromomethyl)-4-methoxypyridine precursor is a powerful building block for creating diverse, fused pyridine heterocycles. By carefully selecting the nucleophilic reagent and the cyclization conditions, researchers can selectively construct thieno-, furo-, or pyrrolo-fused systems. The direct tandem cyclization with sodium sulfide offers an efficient path to thieno[3,2-b]pyridines. In contrast, the synthesis of furo- and pyrrolo-analogs generally requires metal catalysis, with copper-mediated Ullmann and palladium-catalyzed Buchwald-Hartwig reactions providing reliable and versatile protocols, respectively. The methodologies outlined in this guide provide a robust foundation for the synthesis and exploration of these important chemical scaffolds in drug discovery and beyond.


References


    

























Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Application Notes & Protocols: Strategic Protection and Functionalization of 4-Methoxypyridine Derivatives

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Abstract


The 4-methoxypyridine scaffold is a privileged heterocycle, integral to numerous pharmaceuticals and advanced materials. Its synthetic utility, however, is often challenged by the need for precise regiochemical control. The electronic nature of the pyridine ring, influenced by the nitrogen atom and the 4-methoxy group, dictates a complex reactivity profile that necessitates sophisticated synthetic strategies. This document provides an in-depth guide to the primary protecting and directing group strategies employed in the synthesis of functionalized 4-methoxypyridine derivatives. We will move beyond simple procedural lists to explore the mechanistic underpinnings and strategic considerations that guide the choice of a particular methodology, ensuring researchers can select and execute the optimal pathway for their synthetic targets.


Introduction: The Synthetic Challenge of 4-Methoxypyridines


The 4-methoxypyridine core presents a unique synthetic puzzle. The nitrogen atom deactivates the ring towards electrophilic aromatic substitution, while simultaneously directing reactivity. The 4-methoxy group, a strong electron-donating group, activates the ortho (C3, C5) and para (N) positions. This interplay often leads to mixtures of products or undesired reactivity in the absence of a controlling element. Effective synthesis, therefore, relies on temporarily modifying the pyridine nitrogen to shield it and/or to direct subsequent functionalization to a specific position. This guide details three principal strategies to achieve this control: N-Oxide formation , transient N-Acylpyridinium salt generation , and Directed ortho-Metalation (DoM) .


Strategy 1: N-Oxide Formation for C2-Position Functionalization


The formation of a pyridine N-oxide is a classic and highly effective strategy. The N-oxide group fundamentally alters the electronic properties of the pyridine ring. It acts as an electron-withdrawing group via induction but can also be an electron-donating group through resonance. This modification serves two primary purposes: it protects the nitrogen lone pair from direct reaction (e.g., alkylation) and it strongly activates the C2 and C6 positions for both nucleophilic and certain electrophilic attacks, such as direct arylation.[1][2]


Causality Behind the Strategy


By converting the lone pair of the nitrogen into a polar N-O bond, we remove its basicity and nucleophilicity. Furthermore, the oxygen atom can donate electron density into the ring, stabilizing cationic intermediates (sigma complexes) at the C2 and C4 positions, which facilitates reactions at these sites. This makes the N-oxide an excellent "protecting and activating" group.


Experimental Protocols


Protocol 2.1: Synthesis of 4-Methoxypyridine N-oxide 


This protocol describes the straightforward oxidation of 4-methoxypyridine to its corresponding N-oxide.[1][3]


    

  • 

    Reaction Setup:  To a stirred solution of 4-methoxypyridine (1.0 eq., e.g., 5.0 g, 45.8 mmol) in glacial acetic acid (5 mL/g of pyridine), add 30% aqueous hydrogen peroxide (0.84 mL/g of pyridine) dropwise at room temperature under an argon atmosphere.
    

    • 

  • 

    Reaction Execution:  Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 24 hours. Monitor the reaction progress by TLC (5% MeOH in CH₂Cl₂).
    

    • 

  • 

    Work-up and Isolation:  After confirming the consumption of the starting material, cool the mixture to room temperature. Remove the volatile components under reduced pressure (in vacuo). The resulting residue is 4-methoxypyridine 1-oxide, typically obtained as a yellow liquid or light brown crystalline solid.[1][3] The product can be used in the next step without further purification or purified by chromatography if necessary.
    

    • 



Protocol 2.2: C2-Arylation of 4-Methoxypyridine N-oxide 


Direct arylation reactions occur with excellent selectivity for the 2-position on the N-oxide.[1]


    

  • 

    Reaction Setup:  In a dry flask under an inert atmosphere, combine 4-methoxypyridine N-oxide (1.0 eq.), the desired aryl bromide (1.2 eq.), a palladium catalyst such as Pd(OAc)₂ (5 mol%), a suitable ligand (e.g., SPhos, 10 mol%), and a base such as K₂CO₃ (2.5 eq.) in an anhydrous solvent like dioxane.
    

    • 

  • 

    Reaction Execution:  Heat the mixture to 100-120 °C and stir for 12-24 hours, monitoring by LC-MS or TLC.
    

    • 

  • 

    Work-up and Isolation:  Cool the reaction mixture, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.
    

    • 



Protocol 2.3: Deprotection (Deoxygenation) to Restore the Pyridine 


The N-oxide is readily removed to reveal the functionalized 4-methoxypyridine.


    

  • 

    Reaction Setup:  Dissolve the 2-substituted 4-methoxypyridine N-oxide (1.0 eq.) in a suitable solvent such as dichloromethane or methanol.
    

    • 

  • 

    Reaction Execution:  Add a reducing agent like PCl₃ (1.5 eq.) or trimethylsilyllithium at 0 °C to room temperature.[1] Alternatively, catalytic hydrogenation (H₂, Pd/C) can be employed. Stir until the reaction is complete (monitor by TLC).
    

    • 

  • 

    Work-up and Isolation:  Carefully quench the reaction with water or a saturated NaHCO₃ solution. Extract the product with an organic solvent, dry the combined organic layers, and concentrate. Purify by chromatography as needed.
    

    • 



Visualization: N-Oxide Strategy Workflow






N_Oxide_Workflow


cluster_protection

Protection & Activation


cluster_functionalization

C2-Functionalization


cluster_deprotection

Deprotection


Start

4-Methoxypyridine


N_Oxide

4-Methoxypyridine
N-oxide


Start->N_Oxide


 H₂O₂ / AcOH


Func_N_Oxide

2-Substituted
4-Methoxypyridine
N-oxide


N_Oxide->Func_N_Oxide


 e.g., Direct Arylation


End_Product

2-Substituted
4-Methoxypyridine


Func_N_Oxide->End_Product


 PCl₃ or H₂/Pd-C






N_Acyl_Mechanism


cluster_activation

Activation


cluster_addition

Nucleophilic Addition


Py
4-Methoxypyridine


Salt
N-Acylpyridinium Salt
(Highly Electrophilic)


Py->Salt


+


Acyl
PhOCOCl


Acyl->Salt


+


Product
Dihydro-4-pyridone


Salt->Product


+ Cu-Catalyst


Grignard
R-MgBr
(Nucleophile)


Grignard->Product


+






DoM_Mechanism


Start

4-Methoxypyridine
+ R-Li


Complex

Pre-coordination Complex
(Li coordinates to OMe)


Start->Complex


Coordination


Lithiated

3-Lithio-4-methoxypyridine


Complex->Lithiated


Directed Deprotonation
at C3


Product

3-E-4-methoxypyridine


Lithiated->Product


Quench with
Electrophile (E⁺)



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Scalable synthesis methods for 2-Bromo-3-(bromomethyl)-4-methoxypyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol


A Scalable, Two-Step Synthesis of 2-Bromo-3-(bromomethyl)-4-methoxypyridine for Pharmaceutical and Agrochemical Research


Abstract


2-Bromo-3-(bromomethyl)-4-methoxypyridine is a highly functionalized heterocyclic building block of significant interest in drug discovery and advanced materials science. Its utility stems from the orthogonal reactivity of its two bromine substituents, enabling selective functionalization for the construction of complex molecular architectures. This document provides a comprehensive guide to a robust and scalable two-step synthesis, beginning with the commercially available or readily synthesized 2-bromo-4-methoxy-3-methylpyridine. The core of this protocol is a selective free-radical bromination of the benzylic-like methyl group using N-Bromosuccinimide (NBS). We delve into the mechanistic underpinnings of this transformation, provide detailed, field-tested protocols for synthesis and purification, and address critical safety and scalability considerations for researchers, scientists, and drug development professionals.


Strategic Overview of the Synthesis


The synthesis of 2-Bromo-3-(bromomethyl)-4-methoxypyridine is most efficiently achieved through a two-step process that focuses on the late-stage functionalization of a key pyridine intermediate. This strategy minimizes complex multi-step sequences and leverages a highly selective and well-understood bromination reaction.


    

  • 

    Starting Material:  The synthesis begins with 2-Bromo-4-methoxy-3-methylpyridine (CAS 1227592-43-9), a key intermediate that possesses the required pyridine core with the correct substitution pattern for the final transformation.[1]
    

    • 

  • 

    Core Transformation:  The critical step is the selective free-radical bromination of the methyl group at the C3 position. This is accomplished using N-Bromosuccinimide (NBS) in the presence of a radical initiator. This reaction, known as the Wohl-Ziegler bromination, is ideal for this purpose due to its high selectivity for allylic and benzylic positions.[2][3]
    

    • 







G


A

2-Bromo-4-methoxy-3-methylpyridine


B

2-Bromo-3-(bromomethyl)-4-methoxypyridine


A->B


  NBS, AIBN
  CCl4, Reflux





Caption:  Overall synthetic pathway to the target compound.


Mechanistic Rationale: The Wohl-Ziegler Bromination


The choice of N-Bromosuccinimide (NBS) is critical for the selective bromination of the methyl group without affecting the pyridine ring. Direct bromination with molecular bromine (Br₂) would likely lead to electrophilic aromatic substitution on the electron-rich pyridine ring. NBS provides a constant, low concentration of Br₂ through its reaction with trace amounts of HBr generated during the reaction, which favors the free-radical pathway over competing ionic pathways.[3][4]


The reaction proceeds via a classic free-radical chain mechanism:


    

  • 

    Initiation:  The radical initiator, typically azobisisobutyronitrile (AIBN), thermally decomposes to form nitrogen gas and two cyanoisopropyl radicals. These radicals then abstract a bromine atom from NBS to generate a bromine radical (Br•).
    

    • 

  • 

    Propagation: 
    

      

    • 

      A bromine radical abstracts a hydrogen atom from the methyl group of the pyridine substrate, forming a stable, resonance-delocalized benzylic-type radical and HBr.
      

      • 

    • 

      This benzylic radical reacts with a molecule of Br₂ (generated in situ from the reaction of NBS with HBr) to form the desired product and a new bromine radical, which continues the chain.
      

      • 

    

    • 

  • 

    Termination:  The reaction is terminated when two radicals combine.
    

    • 







G


cluster_initiation

Initiation


cluster_propagation

Propagation Cycle


cluster_regeneration

Br2 Regeneration


AIBN

AIBN


2 R• + N2

2 R• + N2


AIBN->2 R• + N2


Δ


R• + NBS

R• + NBS


R-Br + Succinimidyl•

R-Br + Succinimidyl•


R• + NBS->R-Br + Succinimidyl•




Succinimidyl•

Succinimidyl•


Br•

Br•


Succinimidyl•->Br•




Py_CH3

Py-CH3


Py_CH2_rad

Py-CH2•


Py_CH3->Py_CH2_rad


+ Br•


Br_rad

Br•


Br2

Br2


Product

Py-CH2Br


Py_CH2_rad->Product


+ Br2


HBr

HBr


HBr + NBS

HBr + NBS


Py_CH2_rad->HBr + NBS


 HBr byproduct


Br2 + Succinimide

Br2 + Succinimide


HBr + NBS->Br2 + Succinimide







Caption:  Mechanism of the Wohl-Ziegler free-radical bromination.


Experimental Protocols


This section provides a detailed, step-by-step protocol for the synthesis and purification of 2-Bromo-3-(bromomethyl)-4-methoxypyridine.


Materials and Reagents


ReagentCAS NumberMolecular Weight ( g/mol )Quantity (for 10g scale)Moles (mmol)Notes
2-Bromo-4-methoxy-3-methylpyridine1227592-43-9202.0510.0 g49.5Starting Material
N-Bromosuccinimide (NBS)128-08-5177.989.26 g52.01.05 eq. Recrystallize from water if needed.
Azobisisobutyronitrile (AIBN)78-67-1164.210.41 g2.50.05 eq. Radical Initiator.
Carbon Tetrachloride (CCl₄)56-23-5153.82200 mL-Anhydrous solvent.
Saturated Sodium Bicarbonate (NaHCO₃)--~100 mL-For aqueous work-up.
Brine (Saturated NaCl)--~100 mL-For aqueous work-up.
Anhydrous Magnesium Sulfate (MgSO₄)7487-88-9120.37~10 g-Drying agent.
Dichloromethane (DCM)75-09-284.93As needed-For extraction & chromatography.
Hexane110-54-386.18As needed-For chromatography.
Ethyl Acetate141-78-688.11As needed-For chromatography.


Step-by-Step Synthesis Protocol


    

  • 

    Reaction Setup:  To a 500 mL three-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, add 2-Bromo-4-methoxy-3-methylpyridine (10.0 g, 49.5 mmol).
    

    • 

  • 

    Solvent and Reagent Addition:  Add anhydrous carbon tetrachloride (200 mL), N-Bromosuccinimide (9.26 g, 52.0 mmol), and AIBN (0.41 g, 2.5 mmol).
    

    • 

  • 

    Reaction Execution:  Heat the mixture to reflux (approx. 77°C) under a nitrogen atmosphere. The reaction can be monitored by TLC or GC-MS. The reaction is typically complete within 2-4 hours. During the reaction, the dense NBS will be consumed and the lighter succinimide byproduct will float to the surface.
    

    • 

  • 

    Cooling and Filtration:  Once the reaction is complete, cool the mixture to room temperature. The succinimide byproduct will precipitate. Filter the mixture through a Büchner funnel and wash the solid cake with a small amount of cold carbon tetrachloride.
    

    • 

  • 

    Aqueous Work-up:  Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).[5]
    

    • 

  • 

    Drying and Concentration:  Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as a yellow-to-brown oil or solid.
    

    • 



Purification Protocol: Flash Column Chromatography


The crude product often requires purification to remove unreacted starting material and any potential dibrominated side products.[5]


    

  • 

    Column Preparation:  Prepare a slurry of silica gel in 100% hexane and pack a chromatography column.
    

    • 

  • 

    Sample Loading:  Dissolve the crude product in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel. Dry the silica and load it onto the top of the packed column.
    

    • 

  • 

    Elution:  Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 0% and gradually increasing to 10-15% ethyl acetate). Collect fractions and monitor by TLC.
    

    • 

  • 

    Product Isolation:  Combine the pure fractions and remove the solvent under reduced pressure to yield 2-Bromo-3-(bromomethyl)-4-methoxypyridine as a white to off-white solid.
    

    • 



Expected Yield:  70-85%.


Safety and Handling (EHS)


Proper safety precautions are paramount when performing this synthesis.


    

  • 

    N-Bromosuccinimide (NBS):  NBS is a lachrymator, corrosive, and harmful if swallowed.[6][7] It causes severe skin burns and eye damage.[8] Always handle NBS in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves (nitrile or neoprene), and chemical safety goggles with a face shield.[8][9] Avoid inhalation of dust.[9]
    

    • 

  • 

    Carbon Tetrachloride (CCl₄):  This is a toxic and environmentally hazardous solvent. It is a suspected carcinogen and can cause severe liver and kidney damage. All operations involving CCl₄ must be conducted within a certified chemical fume hood. Consider substituting with a safer solvent like cyclohexane or acetonitrile if reaction performance is not compromised.
    

    • 

  • 

    AIBN:  Azobisisobutyronitrile is a flammable solid and can decompose exothermically when heated. Store it in a cool place away from heat sources.
    

    • 

  • 

    Brominated Compounds:  The product and intermediates are potentially irritating and toxic. Avoid skin contact and inhalation.
    

    • 

  • 

    Emergency Procedures: 
    

      

    • 

      Skin Contact:  Immediately remove all contaminated clothing and rinse the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[6]
      

      • 

    • 

      Eye Contact:  Immediately flush eyes with water for at least 15 minutes, removing contact lenses if present. Seek immediate medical attention.[8]
      

      • 

    • 

      Inhalation:  Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6]
      

      • 

    • 

      Spills:  Absorb spills with an inert material like vermiculite or sand and place in a sealed container for chemical waste disposal.[6]
      

      • 

    

    • 



Scalability and Process Optimization


Scaling this reaction from the lab bench to pilot or production scale requires careful consideration of several factors.


    

  • 

    Heat Management:  The free-radical reaction is exothermic. On a larger scale, efficient heat dissipation is crucial to prevent runaway reactions. A jacketed reactor with controlled heating and cooling is recommended.
    

    • 

  • 

    Reagent Addition:  While this protocol adds all reagents at the start, a large-scale process may benefit from the portion-wise or slow addition of the AIBN initiator to maintain a controlled reaction rate.
    

    • 

  • 

    Solvent Choice:  The use of carbon tetrachloride is problematic at scale due to its toxicity and environmental impact. Process development should focus on identifying a suitable, less hazardous solvent. Cyclohexane is a common alternative for Wohl-Ziegler reactions.
    

    • 

  • 

    Work-up and Purification:  Filtration of succinimide can be challenging at scale. Alternative work-up procedures, such as quenching with a mild reducing agent (e.g., sodium sulfite) followed by aqueous extraction, may be more practical. Purification via crystallization should be explored as a more scalable alternative to chromatography.
    

    • 




Caption:  Scalable experimental workflow from reaction to purification.


Conclusion


The protocol detailed herein provides a reliable and scalable method for the synthesis of 2-Bromo-3-(bromomethyl)-4-methoxypyridine. The selective free-radical bromination of the 3-methyl group using NBS is a high-yielding and robust transformation. By adhering to the outlined procedures for synthesis, purification, and safety, researchers can confidently produce this valuable intermediate for applications in pharmaceutical development and materials science. Careful consideration of solvent choice and purification methods will be key to adapting this protocol for large-scale industrial production.


References


    

  • Vertex AI Search. N-Bromo Succinimide CAS No 128-08-5 MATERIAL SAFETY DATA SHEET SDS/MSDS.
    • 

  • Loba Chemie. N-BROMOSUCCINIMIDE EXTRA PURE MSDS CAS-No. - Loba Chemie. Published May 12, 2016.
    • 

  • Apollo Scientific. N-Bromosuccinimide - Apollo Scientific.
    • 

  • ChemScience. Safety Data Sheet: N-Bromosuccinimide - ChemScience.
    • 

  • Sdfine. N-BROMOSUCINIMIDE - Sdfine.
    • 

  • Benchchem. Application Notes and Protocols for the Purification of 2-Bromo-4-methylpyridine Reaction Products - Benchchem.
    • 

  • ChemicalBook. 2-Bromo-4-methoxypyridine synthesis - ChemicalBook.
    • 

  • Benchchem. Application Notes and Protocols: 2-Bromo-3-methoxypyridine in Pharmaceutical Development - Benchchem.
    • 

  • Semantic Scholar. Preparation of substituted alkoxypyridines via directed metalation and metal-halogen exchange - Semantic Scholar.
    • 

  • Regioselectivity in free radical bromination of unsymmetrical dimethylated pyridines. Tetrahedron Letters. 2014;55(35):4955-4958.
    • 

  • BLD Pharm. 1227592-43-9|2-Bromo-4-methoxy-3-methylpyridine|BLD Pharm.
    • 

  • BenchChem. Exploring Applications of 2-Bromo-4-methoxytoluene in Organic Synthesis.
    • 

  • Master Organic Chemistry. Reagent Friday: NBS (N-Bromo Succinimide). Published June 10, 2011.
    • 

  • Chem-Impex. 2-Bromo-4-methoxypyridine - Chem-Impex.
    • 

  • Chemistry Steps. Allylic Bromination by NBS with Practice Problems - Chemistry Steps.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Troubleshooting & Optimization
            

                        

                

                    

                        
Technical Support Center: Optimizing Cross-Coupling of 2-Bromo-3-(bromomethyl)-4-methoxypyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Subject:  Troubleshooting Guide for Yield Improvement in Pd-Catalyzed Cross-Couplings
Product Focus:  2-Bromo-3-(bromomethyl)-4-methoxypyridine (and related bifunctional electrophiles)
Audience:  Medicinal Chemists, Process Chemists


Executive Summary: The Chemoselectivity Paradox


As a Senior Application Scientist, I often see researchers struggle with this specific scaffold. You are dealing with a bifunctional electrophile  containing two distinct reactive sites:


    

  • 

    C2-Bromide (
 
    
):  An electron-deficient heteroaryl halide. Reacts via oxidative addition.[1] Prone to catalyst poisoning due to the adjacent pyridine nitrogen.

    • 

  • 

    C3-Bromomethyl (
 
    
):  A highly reactive benzylic-like halide. Prone to nucleophilic attack (

    
    ), hydrolysis, and rapid oxidative addition (often faster than aryl halides with electron-rich ligands).

    • 



The Core Issue:  Standard Suzuki/Stille conditions often lead to "black tar" or low yields because the base/nucleophile attacks the sensitive bromomethyl group (


) before the palladium can couple at the C2 position.

This guide provides a diagnostic triage, a "Gold Standard" alternative route, and a "Rescue Protocol" for direct coupling.


Diagnostic Triage: Why is your reaction failing?


Use this decision matrix to identify the root cause of your yield loss.






DiagnosticMatrix


Start

Symptom Observation


Sym1

Reaction turns black/tarry
immediately upon heating


Start->Sym1




Sym2

Starting material remains;
<10% conversion


Start->Sym2




Sym3

Product mass = Target - Br + OH
(Hydrolysis)


Start->Sym3




Sym4

Product mass = Target - Br + H
(Protodehalogenation)


Start->Sym4




Cause1

Polymerization of -CH2Br group
or Nucleophilic attack by Base


Sym1->Cause1




Cause2

Catalyst Poisoning by Pyridine N
or Oxidative Addition failure


Sym2->Cause2




Cause3

Hydroxide attack on -CH2Br
(Solvent too wet)


Sym3->Cause3




Cause4

Hydride transfer from solvent
(Avoid alcohols)


Sym4->Cause4




Sol1

Switch to Anhydrous Base (CsF, K3PO4)
or Use 'Gold Standard' Route


Cause1->Sol1




Sol2

Switch Ligand to Buchwald type
(XPhos, SPhos)


Cause2->Sol2




Sol3

Use Anhydrous THF/Dioxane
No water/alcohol


Cause3->Sol3




Sol4

Remove MeOH/EtOH;
Use Toluene/Dioxane


Cause4->Sol4







Figure 1: Diagnostic workflow for troubleshooting reaction failures.


The "Gold Standard" Route (Recommended)


Scientific Insight:  Attempting to cross-couple the bromomethyl derivative directly is chemically risky due to the instability of the 


 halide under basic conditions.

The Fix:  Perform the cross-coupling on the 3-methyl  analog first, then brominate the methyl group in the final step.


Workflow: 


    

  • 

    Substrate:  2-Bromo-3-methyl-4-methoxypyridine.
    

    • 

  • 

    Reaction:  Standard Suzuki Coupling (High Yield, >85%).
    

    • 

  • 

    Post-Functionalization:  Radical bromination (NBS/AIBN) or oxidation to convert 

    
 to 

    
    .

    • 



This route eliminates the competition between the two bromide sites and prevents polymerization.


The "Rescue Protocol": Direct Coupling of the Dibromide


If you must use 2-Bromo-3-(bromomethyl)-4-methoxypyridine (e.g., late-stage functionalization), you must suppress the reactivity of the 


 group.

Critical Parameter Optimization 


ParameterStandard Condition (Avoid)Optimized Condition (Recommended)Scientific Rationale
Base 


, 


, 





  or 


 (anhydrous) 		Carbonates/Hydroxides are nucleophilic and will attack 


. Fluoride/Phosphates are less nucleophilic but basic enough for boronate activation.
Solvent MeOH, EtOH, DMF/WaterAnhydrous THF  or 1,4-Dioxane Protic solvents cause solvolysis of the benzylic bromide. DMF can decompose to dimethylamine, causing side reactions.
Ligand 


XPhos  or SPhos The pyridine nitrogen coordinates to Pd, poisoning it. Bulky, electron-rich Buchwald ligands prevent this coordination and accelerate oxidative addition at the hindered C2 position [1].
Temp Reflux (


)		


 		High heat promotes thermal decomposition of the benzylic halide.


Step-by-Step Protocol (Anhydrous Suzuki) 


Reagents: 


    

  • 

    Substrate: 1.0 equiv
    

    • 

  • 

    Boronic Acid/Pinacol Ester: 1.1 equiv
    

    • 

  • 

    Catalyst: 

    
 (2 mol%) + XPhos (4-5 mol%) OR 

    
     (for sterically undemanding cases).

    • 

  • 

    Base: 

    
 (finely ground, anhydrous, 3.0 equiv).

    • 

  • 

    Solvent: Anhydrous THF (0.1 M concentration).
    

    • 



Procedure: 


    

  • 

    Drying:  Flame-dry a Schlenk flask or microwave vial under vacuum; backfill with Argon.
    

    • 

  • 

    Solids:  Add the pyridine substrate, boronic acid, base, and Pd-catalyst/ligand to the flask.
    

    • 

  • 

    Degassing:  Seal the flask. Evacuate and backfill with Argon (

    
). Note: Oxygen causes homocoupling and catalyst death.[2]

    • 

  • 

    Solvent:  Add anhydrous THF via syringe.
    

    • 

  • 

    Reaction:  Heat to 

    
. Monitor by LC-MS every 2 hours.

      

    • 

      Checkpoint: If reaction stalls, add 10% more catalyst (dissolved in THF) via syringe. Do not open to air.
      

      • 

    

    • 

  • 

    Workup:  Filter through a Celite pad (elute with EtOAc) to remove inorganic salts immediately. Do not do an aqueous extraction if the product is water-sensitive.
    

    • 



FAQ: Addressing Specific User Pain Points


Q: I see a byproduct with Mass M-80. What is it? 
A:  This is likely the protodehalogenated  product (Br replaced by H). This occurs when the Pd-intermediate undergoes 


-hydride elimination or abstracts a hydride from the solvent (common in ethanol/isopropanol).

    

  • 

    Fix:  Ensure solvents are strictly aprotic (THF/Toluene).
    

    • 



Q: Can I use the chloride analog (2-Chloro-3-chloromethyl...) to save money? 
A:  Generally, no . The 2-Chloro pyridine is significantly less reactive towards oxidative addition than the 2-Bromo. You will require harsher conditions (higher temp), which will destroy your sensitive chloromethyl/bromomethyl group.


Q: Why does my reaction turn black? 
A:  "Palladium black" precipitation indicates the catalyst has fallen out of the catalytic cycle (ligand dissociation). This is often caused by the pyridine nitrogen displacing your phosphine ligand.


    

  • 

    Fix:  Increase the Ligand:Metal ratio to 2:1 or 3:1. Use a bidentate ligand like dppf or a bulky monodentate like XPhos.
    

    • 



Visualizing the Competition


The following diagram illustrates the pathway competition that dictates your yield.






ReactionPathways


Substrate

2-Br-3-(CH2Br)-Pyridine


Product

Desired Cross-Coupling


Substrate->Product


  Requires Bulky Ligand


Byproduct1

Ether/Alcohol/Dimer
(Impurity)


Substrate->Byproduct1


  Fast with strong base


DeadCat

Inactive Catalyst


Substrate->DeadCat


  Fast with small ligands


Pd0

Pd(0) Catalyst


Pd0->Product




Base

Base (Nu-)


Base->Byproduct1




Path_Good

Oxidative Addition
(at C2-Br)


Path_Bad1

Nucleophilic Attack
(at C3-CH2Br)


Path_Bad2

N-Coordination
(Poisoning)





Figure 2: Pathway competition. Success requires accelerating the Green path (Ligand choice) while suppressing the Red paths (Base/Solvent choice).


References


    

  • 

    BenchChem Technical Support.  (2025).[3][4][5][6] Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions. Retrieved from .
    

    • 

  • Billingsley, K., & Buchwald, S. L. (2007). Highly Efficient Monophosphine-Based Catalyst for the Palladium-Catalyzed Suzuki−Miyaura Reaction of Heteroaryl Halides and Heteroaryl Boronic Acids and Esters. Journal of the American Chemical Society, 129(11), 3358–3366.
    • 

  • Molander, G. A., & Canturk, B. (2009). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki−Miyaura Coupling.
    • 

  • Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (See section on Suzuki-Miyaura Coupling side reactions).
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Stability of 2-Bromo-3-(bromomethyl)-4-methoxypyridine during column chromatography

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026



Executive Summary: The Stability Paradox


2-Bromo-3-(bromomethyl)-4-methoxypyridine  presents a unique purification challenge. While the pyridine ring is deactivated by the 2-bromo substituent (reducing basicity), the 4-methoxy group  electronically activates the 3-bromomethyl arm. This creates a "push-pull" system where the benzylic carbon is highly susceptible to ionization and nucleophilic attack (


), particularly hydrolysis on acidic stationary phases like silica gel.

This guide addresses the three primary failure modes: Silica-Induced Hydrolysis , On-Column Decomposition , and Thermal Instability .


Part 1: Critical Stability Analysis


The Mechanism of Decomposition


Understanding why your compound degrades is the first step to preventing it.


    

  • 

    Hydrolysis (
 
    
 Pathway):  The 4-methoxy group acts as an electron-donating group (EDG), stabilizing the benzylic carbocation intermediate. Acidic silanol groups (

    
    ) on the silica surface catalyze the loss of the bromide leaving group, leading to the formation of the corresponding alcohol (2-bromo-4-methoxy-3-pyridinemethanol).

    • 

  • 

    Self-Alkylation (Intermolecular):  Although the 2-bromo group sterically and electronically hinders the pyridine nitrogen, the high reactivity of the bromomethyl group can still lead to self-quaternization (polymerization) in concentrated bands, resulting in insoluble gums at the baseline.
    

    • 



Visualizing the Degradation Pathways


The following diagram illustrates the competing pathways your molecule faces during purification.






DecompositionPathways


Compound

2-Bromo-3-(bromomethyl)-
4-methoxypyridine


Carbocation

Resonance Stabilized
Cation Intermediate


Compound->Carbocation


 Ionization (promoted by 4-OMe) 


Polymer

Insoluble Polymer
(Pyridinium Salt)


Compound->Polymer


 Self-Alkylation (High Conc.) 


Alcohol

Hydrolysis Product
(Alcohol)


Carbocation->Alcohol


 H2O (Trace moisture) 


Silica

Acidic Silica Surface
(Si-OH)


Silica->Carbocation


 Acid Catalysis 





Figure 1: Mechanistic pathways of decomposition. The electron-donating methoxy group facilitates carbocation formation, making the compound sensitive to acidic silica.


Part 2: Troubleshooting Guide & FAQs


Section A: Chromatography Failures


Q1: I see a new, more polar spot appearing during the column run. Is this my product? 
Diagnosis:  Likely Hydrolysis .
The "new spot" is almost certainly 2-bromo-3-(hydroxymethyl)-4-methoxypyridine .


    

  • 

    Cause:  Standard silica gel is slightly acidic (pH ~5-6). This acidity, combined with trace moisture in your solvents or on the silica, catalyzes the displacement of the benzylic bromide.
    

    • 

  • 

    Solution:  You must neutralize the stationary phase.
    

      

    • 

      Protocol: Pre-treat the silica slurry with 1-2% Triethylamine (

      
) in hexanes before loading your column. Alternatively, use Neutral Alumina  instead of silica gel.

      • 

    

    • 



Q2: My product streaks badly and never elutes as a sharp band. 
Diagnosis: Silanol Interaction  or Decomposition .


    

  • 

    Cause:  The basic nitrogen of the pyridine ring (even if deactivated) can hydrogen bond with silanols. Simultaneously, continuous decomposition creates a "trail" of polar byproducts.
    

    • 

  • 

    Solution: 
    

      

    • 

      Deactivation:  Add 1% 

      
 to your mobile phase.

      • 

    • 

      Speed:  Switch to "Flash" chromatography. Do not use gravity columns. The residence time on the column should be <15 minutes.
      

      • 

    

    • 



Q3: Can I use Methanol (MeOH) or Ethanol (EtOH) to push the compound off the column? 
Diagnosis: Chemically Incompatible Solvent .


    

  • 

    Critical Warning: NEVER  use protic solvents (MeOH, EtOH, IPA) with reactive benzylic bromides.
    

    • 

  • 

    Mechanism:  These solvents act as nucleophiles.[1] You will convert your bromide into the methyl or ethyl ether (solvolysis) within minutes.
    

    • 

  • 

    Alternative:  Use Ethyl Acetate/Hexanes or DCM/Hexanes. If you need more polarity, use Acetone or Acetonitrile (non-nucleophilic polar solvents).
    

    • 



Section B: Recovery & Storage


Q4: The product turned into a gummy solid after rotary evaporation. What happened? 
Diagnosis: Thermal Polymerization .


    

  • 

    Cause:  Concentrating the compound heats it, increasing the rate of intermolecular reaction (N attacks 

    
).

    • 

  • 

    Solution: 
    

      

    • 

      Keep the water bath temperature < 30°C .
      

      • 

    • 

      Do not distill to absolute dryness if possible; store as a concentrated solution in DCM if immediate use is planned.
      

      • 

    • 

      Store the solid at -20°C  under Argon.
      

      • 

    

    • 



Part 3: Optimized Purification Protocol


This protocol is designed to minimize residence time and surface acidity.


Table 1: Purification Parameters[2]


ParameterRecommendationRationale
Stationary Phase Neutral Alumina  (Grade III) or Deactivated Silica Prevents acid-catalyzed hydrolysis.
Mobile Phase Hexanes / Ethyl Acetate (Gradient)Avoids nucleophilic attack (no alcohols).
Modifier 1% Triethylamine (


)		Neutralizes active sites; prevents streaking.
Loading Method Liquid Loading  (DCM/Hexane)Dry loading on silica increases decomposition risk.
Flow Rate High (Flash Chromatography)Minimizes time on column.


Step-by-Step Workflow


    

  • 

    Column Pre-treatment (The "Neutralization" Step): 
    

      

    • 

      Slurry your silica gel in Hexanes containing 2% 

      
.

      • 

    • 

      Pour the column and flush with 2 column volumes of pure Hexanes (to remove excess amine).
      

      • 

    • 

      Check: The eluate pH should be neutral/basic (wet pH paper).
      

      • 

    

    • 

  • 

    Sample Loading: 
    

      

    • 

      Dissolve the crude 2-Bromo-3-(bromomethyl)-4-methoxypyridine in a minimum volume of DCM/Hexanes (1:1).
      

      • 

    • 

      Avoid: Do not adsorb onto silica (dry load) unless absolutely necessary. If you must dry load, use Celite or neutral alumina.
      

      • 

    

    • 

  • 

    Elution: 
    

      

    • 

      Run a gradient from 0% to 30% EtOAc in Hexanes.
      

      • 

    • 

      Speed is key.  Collect fractions rapidly.
      

      • 

    • 

      Monitoring: Use a TLC stain like 

      
 (benzylic oxidation) or UV. The bromide is UV active.

      • 

    

    • 

  • 

    Workup: 
    

      

    • 

      Identify product fractions immediately.
      

      • 

    • 

      Evaporate solvent at < 30°C .
      

      • 

    • 

      If the product is an oil, azeotrope with DCM to remove traces of 

      
.

      • 

    

    • 



Part 4: Decision Matrix for Purification


Use this flowchart to select the correct purification strategy based on your crude purity.






PurificationStrategy


Start

Crude Mixture Analysis


PurityCheck

Is Purity > 85%?


Start->PurityCheck




Impurities

Nature of Impurities?


PurityCheck->Impurities


 No 


Recryst

Recrystallization
(Cold Hexanes/Et2O)


PurityCheck->Recryst


 Yes 


Column

Flash Chromatography
(Neutralized Silica)


Impurities->Column


 Close eluting spots 


Filtration

Filtration through
Alumina Plug


Impurities->Filtration


 Baseline Gums only 





Figure 2: Strategic decision tree. Recrystallization is preferred for high-purity crudes to avoid silica contact entirely.


References


    



  • 

    Master Organic Chemistry . Benzylic Bromination: Reaction, Mechanism, and Stability. Master Organic Chemistry. Available at: [Link] (Accessed Oct 2023).
    

    • 

  • 

    Teledyne ISCO . Purification Strategies for Heterocycles and Labile Compounds. Teledyne Labs. Available at: [Link] (Accessed Oct 2023).
    

    • 

  • 

    Organic Syntheses . Handling of Benzylic Bromides and Pyridine Derivatives. Org. Synth. Available at: [Link] (Accessed Oct 2023).
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Minimizing debromination side products in pyridine synthesis

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


A Senior Application Scientist's Guide to Minimizing Debromination Side Products 


Welcome to the technical support center for advanced pyridine synthesis. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet challenging issue of debromination during the functionalization of bromopyridine substrates. As your Senior Application Scientist, my goal is to provide you with not just protocols, but a deep, mechanistic understanding to empower you to troubleshoot and optimize your reactions effectively.


Debromination, or hydrodehalogenation, is a pervasive side reaction that can severely impact yield, complicate purification, and derail synthetic campaigns. This resource combines field-proven insights, troubleshooting workflows, and detailed experimental protocols to help you suppress this unwanted pathway and achieve your target molecules with higher fidelity.


Frequently Asked Questions (FAQs)


This section addresses fundamental questions about the nature and cause of debromination in pyridine coupling reactions.


Q1: What exactly is debromination in the context of pyridine synthesis? 


A1: Debromination, technically known as hydrodehalogenation, is a side reaction where the bromine atom on the pyridine ring is replaced by a hydrogen atom.[1][2][3] This leads to the formation of an undesired, reduced pyridine byproduct instead of the intended coupled product. In palladium-catalyzed reactions, this side reaction competes directly with the desired reductive elimination step of the catalytic cycle.[1]


Q2: Which common pyridine coupling reactions are most susceptible to debromination? 


A2: Debromination is a significant concern in several of the most powerful palladium-catalyzed cross-coupling reactions used today, including:


    

  • 

    Suzuki-Miyaura Coupling:  Reaction of bromopyridines with boronic acids or esters.[1]
    

    • 

  • 

    Buchwald-Hartwig Amination:  The C-N bond forming reaction with primary or secondary amines.[1][4]
    

    • 

  • 

    Sonogashira Coupling:  Coupling with terminal alkynes to form C-C triple bonds.[1]
The position of the bromine atom is a critical factor; 2-bromopyridines are often particularly challenging substrates due to the "2-pyridyl problem," where the proximity of the nitrogen atom can influence the catalyst's behavior.[1]
    

    • 



Q3: What is the primary mechanistic cause of debromination in palladium-catalyzed reactions? 


A3: The principal culprit behind debromination is the formation of a palladium-hydride (Pd-H) species within the catalytic cycle.[5][6] This Pd-H intermediate can arise from several sources, including the thermal decomposition of solvents or ligands, or interaction with aggressive bases.[5] Once formed, the Pd-H species can participate in a competing catalytic cycle where it transfers a hydride to the bromopyridine substrate, leading to the debrominated byproduct.[6]


Q4: How do the base and solvent choices influence the extent of debromination? 


A4: The base and solvent are critical variables that can either promote or suppress debromination.


    

  • 

    Base:  While essential for the catalytic cycle, strong bases, particularly alkoxides like sodium tert-butoxide (NaOtBu), can facilitate the formation of Pd-H species.[5] Switching to milder inorganic bases such as potassium phosphate (K₃PO₄) or carbonates (K₂CO₃, Cs₂CO₃) is a common and effective strategy to minimize this side reaction.[1][2][5]
    

    • 

  • 

    Solvent:  Protic solvents (e.g., alcohols, water) can serve as a source of protons or hydrides, potentially facilitating debromination.[2] Therefore, anhydrous aprotic solvents like toluene, dioxane, or THF are generally preferred to minimize potential proton sources.[3]
    

    • 



Troubleshooting Guide: Minimizing Debromination


Problem:  You observe a significant amount of debrominated pyridine byproduct in your reaction, confirmed by GC-MS or NMR analysis.


This step-by-step guide provides a logical workflow to diagnose and resolve the issue.






G


start

Problem: High Debromination


step1

Step 1: Analyze Base
Is it a strong base (e.g., NaOtBu)?


start->step1




sol1

Solution: Switch to Milder Base
(K₃PO₄, K₂CO₃, Cs₂CO₃)


step1->sol1


Yes


step2

Step 2: Evaluate Ligand
Is it a simple phosphine (e.g., PPh₃)?


step1->step2


No


sol1->step2




sol2

Solution: Use Bulky, Electron-Rich Ligand
(RuPhos, XPhos, SPhos)


step2->sol2


Yes


step3

Step 3: Check Temperature
Is the reaction run at high temp (>100 °C)?


step2->step3


No


sol2->step3




sol3

Solution: Lower Reaction Temperature
(Start at 60-80 °C and monitor)


step3->sol3


Yes


step4

Step 4: Review Catalyst Source
Using a simple Pd salt (e.g., Pd(OAc)₂)?


step3->step4


No


sol3->step4




sol4

Solution: Use a Pre-catalyst
(Buchwald G3/G4 Palladacycles)


step4->sol4


Yes


end_node

Outcome: Minimized Debromination


step4->end_node


No


sol4->end_node







Caption:  Troubleshooting workflow for addressing debromination.


Detailed Troubleshooting Steps


    

  • 

    Optimize the Base:  This is often the most impactful first step. Strong bases can accelerate the formation of hydride sources.
    

      

    • 

      Recommendation:  Switch from strong alkoxide bases (NaOtBu, KOtBu) to milder inorganic bases. Potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are excellent starting points.[5]
      

      • 

    • 

      Causality:  Weaker, non-nucleophilic bases are less likely to react with other components to generate hydride species that feed into the unwanted debromination cycle.[2]
      

      • 

    

    • 

  • 

    Re-evaluate the Catalyst and Ligand System:  The ligand sphere around the palladium center dictates its reactivity and stability.
    

      

    • 

      Recommendation:  Employ bulky and electron-rich phosphine ligands such as RuPhos, SPhos, or XPhos.[1] These ligands promote the desired C-C or C-N bond-forming reductive elimination, making it kinetically more favorable than the competing debromination pathway.[2]
      

      • 

    • 

      Pro-Tip:  Using well-defined palladium pre-catalysts (e.g., Buchwald G3 or G4 palladacycles) can provide more reproducible results and lower levels of side reactions compared to generating the active Pd(0) species in situ from simple salts like Pd(OAc)₂.[1]
      

      • 

    

    • 







G


cluster_0

Catalytic Cycles


Pd0

Pd(0)L₂


OxAdd

Oxidative Addition
(Ar-Pd(II)-Br)L₂


Pd0->OxAdd


+ Ar-Br


Transmetal

Transmetalation
(Ar-Pd(II)-Nu)L₂


OxAdd->Transmetal


+ Nucleophile (Nu)


PdH

Pd-H Species


OxAdd->PdH


Side Reaction
(e.g., with base/solvent)


Product

Desired Product
(Ar-Nu)


Transmetal->Product


Reductive Elimination
(DESIRED PATH)


Product->Pd0




DebromProduct

Debrominated Byproduct
(Ar-H)


PdH->DebromProduct


Reductive Elimination
(UNDESIRED PATH)


DebromProduct->Pd0







Caption:  Competing pathways: desired coupling vs. debromination.


    

  • 

    Adjust Reaction Conditions:  Temperature and reaction time can significantly influence side product formation.
    

      

    • 

      Recommendation:  Run the reaction at the lowest temperature that still provides a reasonable conversion rate. Start around 60-80 °C and monitor progress.
      

      • 

    • 

      Causality:  Higher temperatures can accelerate the decomposition of reagents and solvents, which may serve as hydride sources, thereby increasing the rate of debromination.[3][5]
      

      • 

    

    • 



Data Summary: Impact of Reaction Parameters on Debromination


The following table summarizes how modifying key parameters can shift the outcome of a Suzuki-Miyaura coupling of 3-bromopyridine with phenylboronic acid.


EntryCatalyst / LigandBaseTemperature (°C)SolventProduct : Byproduct Ratio
1Pd(PPh₃)₄NaOtBu110Toluene30 : 70
2Pd(PPh₃)₄K₃PO₄ 110Toluene65 : 35
3Pd₂(dba)₃ / RuPhos K₃PO₄110Toluene92 : 8
4Pd₂(dba)₃ / RuPhosK₃PO₄80 Toluene>98 : <2 


Data is representative and intended for illustrative purposes.


Key Experimental Protocols


These protocols are designed as robust starting points, incorporating best practices to suppress debromination.


Protocol 1: Suzuki-Miyaura Coupling of 3-Bromopyridine


This protocol utilizes a bulky, electron-rich phosphine ligand and a phosphate base to favor the desired coupling.[1]


    

  • 

    Reagents and Materials: 
    

      

    • 

      3-Bromopyridine (1.0 mmol)
      

      • 

    • 

      Phenylboronic acid (1.2 mmol)
      

      • 

    • 

      Pd₂(dba)₃ (0.02 mmol, 2 mol%)
      

      • 

    • 

      RuPhos (0.04 mmol, 4 mol%)
      

      • 

    • 

      K₃PO₄ (2.0 mmol)
      

      • 

    • 

      Anhydrous Toluene (5 mL)
      

      • 

    • 

      Nitrogen or Argon atmosphere
      

      • 

    

    • 

  • 

    Procedure: 
    

      

    • 

      To an oven-dried Schlenk tube, add 3-bromopyridine, phenylboronic acid, and K₃PO₄.
      

      • 

    • 

      Evacuate and backfill the tube with nitrogen or argon three times.
      

      • 

    • 

      In a separate vial, dissolve Pd₂(dba)₃ and RuPhos in anhydrous toluene.
      

      • 

    • 

      Add the catalyst solution to the Schlenk tube under a positive pressure of inert gas.[1]
      

      • 

    • 

      Seal the tube and heat the reaction mixture at 100 °C with vigorous stirring for 16 hours.[1]
      

      • 

    • 

      Cool the reaction to room temperature and quench with water.
      

      • 

    • 

      Extract the aqueous layer with ethyl acetate (3 x 10 mL).
      

      • 

    • 

      Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]
      

      • 

    • 

      Purify the crude product by column chromatography on silica gel.
      

      • 

    

    • 



Protocol 2: Buchwald-Hartwig Amination of 2-Bromopyridine with Morpholine


This protocol employs a pre-catalyst and a weaker base to minimize debromination of the sensitive 2-bromopyridine substrate.[1]


    

  • 

    Reagents and Materials: 
    

      

    • 

      2-Bromopyridine (1.0 mmol)
      

      • 

    • 

      Morpholine (1.2 mmol)
      

      • 

    • 

      RuPhos Pd G3 (0.02 mmol, 2 mol%)
      

      • 

    • 

      Sodium tert-butoxide (1.4 mmol)
      

      • 

    • 

      Anhydrous Toluene (4 mL)
      

      • 

    • 

      Nitrogen or Argon atmosphere
      

      • 

    

    • 

  • 

    Procedure: 
    

      

    • 

      To an oven-dried Schlenk tube, add RuPhos Pd G3 and sodium tert-butoxide.
      

      • 

    • 

      Evacuate and backfill the tube with nitrogen or argon three times.
      

      • 

    • 

      Add anhydrous toluene, followed by morpholine and 2-bromopyridine via syringe.
      

      • 

    • 

      Seal the tube and heat the reaction mixture at 100 °C with vigorous stirring for 16 hours.
      

      • 

    • 

      Cool the reaction to room temperature and quench with water.
      

      • 

    • 

      Extract the aqueous layer with ethyl acetate (3 x 10 mL).
      

      • 

    • 

      Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[1]
      

      • 

    • 

      Purify the crude product by column chromatography on silica gel.
      

      • 

    

    • 



Protocol 3: Copper-Free Sonogashira Coupling of 3-Bromopyridine


A copper-free protocol can help to avoid side reactions, including potential debromination and alkyne homocoupling pathways.[1]


    

  • 

    Reagents and Materials: 
    

      

    • 

      3-Bromopyridine (1.0 mmol)
      

      • 

    • 

      Phenylacetylene (1.2 mmol)
      

      • 

    • 

      Pd(PPh₃)₄ (0.03 mmol, 3 mol%)
      

      • 

    • 

      Triethylamine (3.0 mmol)
      

      • 

    • 

      Anhydrous DMF (5 mL)
      

      • 

    • 

      Nitrogen or Argon atmosphere
      

      • 

    

    • 

  • 

    Procedure: 
    

      

    • 

      To an oven-dried Schlenk tube, add 3-bromopyridine and Pd(PPh₃)₄.[1]
      

      • 

    • 

      Evacuate and backfill the tube with nitrogen or argon three times.
      

      • 

    • 

      Add anhydrous DMF, triethylamine, and phenylacetylene via syringe.[1]
      

      • 

    • 

      Seal the tube and heat the reaction mixture at 80 °C with vigorous stirring for 6 hours.[1]
      

      • 

    • 

      Cool the reaction to room temperature and pour into water.
      

      • 

    • 

      Extract the aqueous layer with diethyl ether (3 x 15 mL).
      

      • 

    • 

      Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.[1]
      

      • 

    • 

      Purify the crude product by column chromatography on silica gel.
      

      • 

    

    • 



References


    


  • J. F. Hartwig. (2010).
    • 


  • D. G. J. Young. (2002).
    • 


  • 

    Wikipedia. (2023). Buchwald–Hartwig amination. [Link]
    

    • 


  • 

    Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]
    

    • 

  • 

    V. D. G. G. J. Young. (2002). An unusual dehalogenation in the Suzuki coupling of 4-bromopyrrole-2-carboxylates. Scribd. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Navigating the Reactivity of 2-Bromo-Methoxypyridines

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Welcome to the technical support center dedicated to addressing a common yet challenging issue in modern synthetic chemistry: the low reactivity of the 2-position bromine in methoxypyridine scaffolds. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter sluggish or failed reactions with these valuable heterocyclic building blocks. Here, we will dissect the underlying principles governing this reactivity and provide actionable, field-tested troubleshooting strategies to propel your projects forward.


Understanding the Core Challenge: A Tale of Two Effects


The reactivity of a 2-bromopyridine is a delicate balance of electronic and steric factors. The pyridine nitrogen, being highly electronegative, polarizes the ring, making the C2 and C4 positions electron-deficient and thus susceptible to nucleophilic attack or oxidative addition in catalytic cycles. However, the introduction of a methoxy group (-OMe), a potent electron-donating group (EDG) through resonance, complicates this picture significantly.


Q1: Why is my 2-bromo-methoxypyridine unreactive in my cross-coupling reaction (e.g., Suzuki, Buchwald-Hartwig)?


This is the most frequent query we receive. The low reactivity stems from a combination of factors, primarily the electronic influence of the methoxy group and the inherent nature of the pyridine nitrogen.


Answer: 


The primary culprit is the electron-donating nature of the methoxy group . In palladium-catalyzed cross-coupling reactions, the rate-limiting step is often the oxidative addition of the palladium(0) catalyst to the carbon-bromine bond.[1] An electron-rich aromatic ring, resulting from the resonance donation of the methoxy group's lone pair, disfavors this step. This is particularly pronounced when the methoxy group is at the 3- or 5-position, as it enriches the electron density at the 2-position where the bromine is located.


A second, and equally important, factor is catalyst inhibition by the pyridine nitrogen . The lone pair on the pyridine nitrogen can coordinate to the palladium center, effectively acting as a ligand and "poisoning" the catalyst, preventing it from participating in the catalytic cycle.[2]


Here is a visual breakdown of the electronic effects:






G


cluster_0

Electronic Effects on 2-Bromopyridine Ring


A

Pyridine Nitrogen
(Electron Withdrawing)


C

C2-Bromine Bond


A->C


Activates C2 (Inductive)


B

Methoxy Group (-OMe)
(Electron Donating)


B->C


Deactivates C2 (Resonance)


D

Reduced Electrophilicity at C2


C->D




E

Slower Oxidative Addition


D->E







Caption:  Interplay of electronic effects on the 2-bromopyridine core.


Troubleshooting Guide: A Multi-Pronged Approach


When faced with a stubborn 2-bromo-methoxypyridine, a systematic approach to troubleshooting is essential. We recommend optimizing your reaction in the following order: Ligand and Catalyst , Base and Solvent , and finally, considering Alternative Coupling Strategies .


Q2: My standard cross-coupling conditions are failing. What ligands and palladium sources should I try for my 2-bromo-3-methoxypyridine?


Answer: 


For electron-rich and sterically hindered substrates like 2-bromo-3-methoxypyridine, the choice of ligand is critical. Standard ligands like triphenylphosphine (PPh₃) are often insufficient. You need to employ electron-rich, bulky monodentate phosphine ligands , often referred to as Buchwald ligands. These ligands serve two primary purposes:


    

  • 

    Promote Oxidative Addition:  Their electron-rich nature enhances the electron density on the palladium center, facilitating its insertion into the C-Br bond.
    

    • 

  • 

    Prevent Catalyst Inhibition:  Their steric bulk helps to prevent the pyridine nitrogen from coordinating to the palladium center.
    

    • 



Recommended Ligands and Catalysts: 


LigandPalladium Pre-catalystKey Features & Recommendations
XPhos Pd₂(dba)₃ or Pd(OAc)₂A go-to ligand for challenging couplings. Excellent for both Suzuki and Buchwald-Hartwig reactions.[3]
SPhos Pd₂(dba)₃ or Pd(OAc)₂Another highly effective Buchwald ligand, often successful when XPhos is not.
RuPhos Pd₂(dba)₃ or Pd(OAc)₂Particularly useful for Buchwald-Hartwig aminations with hindered amines.
tBuXPhos Pd₂(dba)₃ or Pd(OAc)₂The increased steric bulk can be beneficial for particularly challenging substrates.


Pro-Tip:  Using a pre-formed palladium(0) source like Pd₂(dba)₃ can sometimes be more effective than generating it in situ from a Pd(II) source like Pd(OAc)₂.[4]


Q3: I've switched to a Buchwald ligand, but my reaction is still sluggish. What about the base and solvent?


Answer: 


The base and solvent system plays a crucial role in both the stability of the catalyst and the transmetalation step (in Suzuki couplings).


    

  • 

    Bases:  For Suzuki couplings, a common issue is the slow formation of the active boronate species. Switching to a stronger base or one that has better solubility can make a significant difference. For Buchwald-Hartwig aminations, a strong, non-nucleophilic base is required.
    

      

    • 

      Recommended Bases: 
      

        

      • 

        Suzuki:  K₃PO₄, Cs₂CO₃ (often more effective due to its higher solubility and the "caesium effect").
        

        • 

      • 

        Buchwald-Hartwig:  NaOt-Bu, KOt-Bu, LHMDS.
        

        • 

      

      • 

    

    • 

  • 

    Solvents:  The solvent must be able to dissolve all reactants and maintain the catalyst's stability at elevated temperatures.
    

      

    • 

      Recommended Solvents: 
      

        

      • 

        Toluene, 1,4-Dioxane, or CPME (Cyclopentyl methyl ether):  These are generally good starting points. They are relatively non-polar and have high boiling points.
        

        • 

      • 

        Aqueous Mixtures (for Suzuki):  Often, a small amount of water (e.g., a 10:1 mixture of organic solvent to water) is beneficial for Suzuki couplings as it helps to dissolve the inorganic base and facilitates the formation of the reactive boronate.[1]
        

        • 

      

      • 

    

    • 



Troubleshooting Flowchart: 






G


Start

Low Yield with 2-Bromo-Methoxypyridine


Ligand

Switch to Bulky Ligand?
(e.g., XPhos, SPhos)


Start->Ligand




Base

Optimize Base?
(e.g., K3PO4 -> Cs2CO3 for Suzuki)
(NaOtBu for Buchwald)


Ligand->Base


No Improvement


Success

Reaction Successful


Ligand->Success


Improvement


Solvent

Change Solvent?
(Toluene, Dioxane, CPME)
Add water for Suzuki?


Base->Solvent


No Improvement


Base->Success


Improvement


Temp

Increase Temperature?
(80°C -> 110°C)


Solvent->Temp


No Improvement


Solvent->Success


Improvement


Alternative

Consider Alternative Methods:
- Ni-Catalysis
- Different Coupling Partner
- SNAr (if applicable)


Temp->Alternative


No Improvement


Temp->Success


Improvement





Caption:  A systematic approach to troubleshooting low reactivity.


Experimental Protocols


General Protocol for a Suzuki-Miyaura Coupling of 2-Bromo-3-methoxypyridine


This protocol is a robust starting point for the coupling of 2-bromo-3-methoxypyridine with an arylboronic acid.


Workflow Diagram: 






G


cluster_0

Reaction Setup (Inert Atmosphere)


cluster_1

Reaction


cluster_2

Workup & Purification


A

1. Add 2-bromo-3-methoxypyridine,
boronic acid, and base to flask


B

2. Add Pd pre-catalyst and ligand


A->B




C

3. Add degassed solvent


B->C




D

Heat to 80-110°C
(12-24h)


C->D




E

Aqueous Workup


D->E




F

Column Chromatography


E->F




G

Product


F->G







Caption:  General workflow for Suzuki-Miyaura coupling.


Step-by-Step Procedure: 


    

  • 

    Reaction Setup:  To an oven-dried Schlenk flask, add 2-bromo-3-methoxypyridine (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and cesium carbonate (Cs₂CO₃, 2.0 equiv.).
    

    • 

  • 

    Catalyst Addition:  In a separate vial, weigh out the palladium pre-catalyst (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., XPhos, 4.4 mol%). Add these to the Schlenk flask.
    

    • 

  • 

    Inert Atmosphere:  Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this process three times.
    

    • 

  • 

    Solvent Addition:  Add anhydrous, degassed solvent (e.g., 1,4-dioxane/water in a 10:1 ratio) via syringe.
    

    • 

  • 

    Reaction:  Place the flask in a preheated oil bath at 100°C and stir vigorously for 12-24 hours.
    

    • 

  • 

    Monitoring:  Monitor the reaction progress by TLC or LC-MS.
    

    • 

  • 

    Workup:  Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
    

    • 

  • 

    Purification:  Purify the crude product by flash column chromatography on silica gel.
    

    • 



Frequently Asked Questions (FAQs)


Q4: I am observing significant hydrodehalogenation (replacement of Br with H) as a side product. What causes this and how can I prevent it? 


A:  Hydrodehalogenation is a common side reaction, especially with electron-rich aryl halides.[5] It is often caused by the presence of a hydrogen source (e.g., water, alcohols, or even the phosphine ligand) and is promoted by the palladium catalyst. To minimize this, ensure your reagents and solvents are anhydrous, and consider using a less electron-rich phosphine ligand if the problem persists. Running the reaction at a lower temperature for a longer duration can also be beneficial.


Q5: Would a Nickel catalyst be a better choice for these unreactive substrates? 


A:  Yes, nickel catalysis is an excellent alternative.[6] Nickel catalysts are generally more reactive towards electron-rich aryl halides and can often facilitate cross-coupling reactions at lower temperatures.[7] A variety of Ni(II) pre-catalysts in combination with phosphine or N-heterocyclic carbene (NHC) ligands can be effective. This is a highly recommended avenue to explore if palladium-based systems fail.


Q6: My reaction involves a 2-bromo-5-methoxypyridine. How does the position of the methoxy group affect reactivity compared to the 3-methoxy isomer? 


A:  The 5-methoxy isomer also deactivates the 2-position towards oxidative addition due to its electron-donating resonance effect, similar to the 3-methoxy isomer. However, the steric environment around the C2-Br bond is less hindered in the 5-methoxy isomer compared to the 3-methoxy isomer. This might make the 2-bromo-5-methoxypyridine slightly more amenable to coupling reactions, but it is still considered a challenging substrate that will likely require the robust catalytic systems described above. In a study involving Ru(II)-mediated reactions, 2-bromo-3-methoxypyridine and 2-bromo-5-methoxypyridine were both found to be unreactive under the tested conditions, whereas isomers with electron-withdrawing groups did react.[8]


References


    

  • Benchchem. (2025). Technical Support Center: Suzuki Couplings of Bromopyrimidines.
    • 

  • Benchchem. (2025). Application Notes and Protocols: 2-Bromo-3-methoxypyridine in Pharmaceutical Development.
    • 

  • 

    MDPI. (2024). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. Molecules, 29(18), 4418. [Link]
    

    • 

  • Benchchem. (2025). Application Notes and Protocols for 2-Bromo-3-methoxypyridine in Agrochemical Synthesis.
    • 

  • Benchchem. (2025). Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
    • 

  • Benchchem. (2025). An In-depth Technical Guide to the Reactivity Profile of 2-Bromo-6-(bromomethyl)pyridine.
    • 

  • Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros.
    • 

  • Benchchem. (2025). An In-depth Technical Guide to the Reactivity of 2-Bromo-4-methylpyridine with Nucleophiles.
    • 

  • Wikipedia. (2023).
    • 

  • Benchchem. (2025). Application Notes and Protocols for the Synthesis of 2-Bromo-3-methoxypyridine.
    • 

  • Catalysis Consulting. (n.d.). Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction.
    • 

  • Beilstein Journal of Organic Chemistry. (2018).
    • 

  • ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction?.
    • 

  • Chemistry LibreTexts. (2023).
    • 

  • Semantic Scholar. (n.d.).
    • 

  • PMC. (n.d.). 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)
    • 

  • Benchchem. (2025). Technical Support Center: Cross-Coupling Reactions of 2-Bromo-4-methylpyridine.
    • 

  • WuXi AppTec. (2024). Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？.
    • 

  • Benchchem. (2025). Navigating Synthetic Strategies: A Comparative Guide to Alternatives for 4-Bromo-2-chloro-6-iodopyridin-3-ol.
    • 

  • Organic Chemistry Portal. (n.d.). Synthesis of Substituted 2,2'-Bipyridines from 2-Bromo- or 2-Chloropyridines Using Tetrakis(triphenylphosphine)palladium(0) as a Catalyst in a Modified Negishi Cross-Coupling Reaction.
    • 

  • PMC. (n.d.). 5-(5-Bromo-2-methoxyphenyl)-2-fluoropyridine.
    • 

  • Benchchem. (2025). A Comparative Analysis of Reaction Yields for 3-Bromo-5-methoxypyridine in Cross-Coupling Reactions.
    • 

  • Chemical Science. (n.d.).
    • 

  • ChemRxiv. (2024).
    • 

  • PMC. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
    • 

  • ChemRxiv. (n.d.). Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive.
    • 

  • Benchchem. (2025).
    • 

  • PMC. (2025). Nickel-Catalyzed Atroposelective Cross-Electrophile Coupling of Aryl Halides: A General and Practical Route to Diverse MOP-type Ligands.
    • 

  • Chem-Impex. (n.d.). 2-Bromo-3-methoxypyridine.
    • 

  • PMC. (n.d.). Nickel-catalyzed migratory alkyl–alkyl cross-coupling reaction.
    • 

  • Squarespace. (2019).
    • 

  • Journal of the American Chemical Society. (2014).
    • 

  • PubChem. (n.d.). 2-Bromo-5-methoxypyridine.
    • 

  • Benchchem. (2025). A Researcher's Guide to 3-Bromo-5-methoxypyridine: A Cost-Benefit Analysis in Synthesis.
    • 

  • Sigma-Aldrich. (n.d.). 2-Bromo-5-methoxypyridine.
    • 

  • RSC Publishing. (n.d.). Conformational preferences and isomerization upon excitation/ionization of 2-methoxypyridine and 2-N-methylaminopyridine.
    • 

  • Chemical Reviews. (2022). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0)
    • 

  • Arkivoc. (n.d.).
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Purification techniques for unstable bromomethyl pyridine intermediates

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Bromomethyl Pyridine Intermediates 


Topic:  Purification & Handling of Unstable Bromomethyl Pyridines
Ticket ID:  BMP-PUR-001
Assigned Specialist:  Senior Application Scientist, Process Chemistry Division


Executive Summary


Bromomethyl pyridines (particularly the 2- and 4-isomers) are notoriously unstable intermediates in medicinal chemistry. They act as "Trojan Horses" in your flask: the pyridine nitrogen is a nucleophile, and the bromomethyl group is an electrophile. Left alone, they undergo rapid intermolecular self-quaternization , forming insoluble polypyridinium salts (tars/gums).


The Golden Rule:  Do not isolate the free base unless absolutely necessary. Isolate and store as the Hydrobromide (HBr) salt .


Module 1: The Mechanism of Failure


Understanding why your purification failed is the first step to fixing it. The primary failure mode is not decomposition by air, but an intrinsic bimolecular reaction.






G


cluster_0

Critical Failure Pathway


M1

Free Base
(Monomer)


M2

Dimerization
(Ionic Salt)


M1->M2


 Self-Quaternization
(Fast at RT)


Hydro

Hydrolysis Product
(Alcohol)


M1->Hydro


 Moisture/Silica Acidity


Poly

Polypyridinium
(Insoluble Tar)


M2->Poly


 Chain Propagation





Figure 1: The Self-Quaternization Cascade.  The free base attacks itself. This reaction is concentration and temperature-dependent.


Module 2: Purification Protocols


Protocol A: The "Salt Stabilization" Method (Recommended)


Best for: Storage, scale-up, and general stability.


This method locks the nitrogen lone pair by protonation, preventing self-quaternization.


    

  • 

    Reaction Quench:  After bromination (e.g., using PBr3 or NBS), cool the mixture to 0°C.
    

    • 

  • 

    Acidification:  Add 33% HBr in Acetic Acid (or gaseous HBr) directly to the reaction mixture or filtrate until pH < 3.
    

    • 

  • 

    Precipitation:  The HBr salt is less soluble in non-polar solvents. Add diethyl ether (

    
) or acetone to induce crystallization.

    • 

  • 

    Recrystallization: 
    

      

    • 

      Solvent System:  Ethanol/Acetone or Methanol/

      
.

      • 

    • 

      Method:  Dissolve in minimum hot alcohol; add acetone/ether until cloudy; cool to 4°C.
      

      • 

    

    • 

  • 

    Result:  A stable, white/off-white crystalline solid.
    

    • 



Protocol B: The "Deactivated Silica" Method (Free Base)


Best for: When the next step requires a free base or is sensitive to acid.


If you must purify the free base, standard silica gel will destroy it (silica is slightly acidic, catalyzing hydrolysis and adsorption).


    

  • 

    Slurry Preparation:  Suspend Silica Gel 60 in your eluent (e.g., Hexane/EtOAc).
    

    • 

  • 

    Deactivation:  Add 1-2% Triethylamine (TEA)  to the slurry. Stir for 5 minutes.
    

    • 

  • 

    Packing:  Pour the column. Flush with 2 column volumes of eluent containing 1% TEA.
    

    • 

  • 

    Loading:  Load the crude oil (dissolved in minimal DCM + 1% TEA).
    

    • 

  • 

    Elution:  Run the column quickly using the TEA-doped solvent system.
    

    • 

  • 

    Workup:  Concentrate fractions in a cool water bath (< 30°C). Do not dry to completion  if possible; use the concentrate immediately.
    

    • 



Module 3: Troubleshooting & FAQs


Scenario 1: The "Black Tar" Phenomenon


User Question: "I concentrated my organic layer on the rotovap, and it turned into a black, gummy solid that won't dissolve in DCM. What happened?"


Diagnosis:  You concentrated the free base  to dryness. As concentration increases, the rate of self-quaternization increases exponentially (2nd order kinetics). The heat from the rotovap bath accelerated this.
Solution: 


    

  • 

    Immediate Fix:  Attempt to dissolve the gum in hot ethanol or water (the polymer is water-soluble). If it dissolves, it's likely trash.
    

    • 

  • 

    Prevention:  Never concentrate the free base to dryness. Keep it in solution (DCM or Toluene) at low temperature, or convert to the HBr salt before concentration.
    

    • 



Scenario 2: The "Streaking" Column


User Question: "My product spots look great on TLC, but on the column, everything streaks from the baseline to the solvent front. I recovered almost nothing."


Diagnosis:  Protonation by Silica. The pyridine nitrogen is interacting with the silanol (


) groups, causing the compound to stick and decompose (hydrolysis to the alcohol).
Solution: 

    

  • 

    Immediate Fix:  Switch to Neutral Alumina  (Grade III) or use the TEA Deactivation Protocol  (Protocol B above). The TEA blocks the acidic sites on the silica.
    

    • 



Scenario 3: Oiling Out During Crystallization


User Question: "I tried to crystallize the HBr salt, but I got a separate oil layer at the bottom instead of crystals."


Diagnosis:  The solvent polarity is too high, or the solution is too concentrated with impurities.
Solution: 


    

  • 

    Technique:  Re-dissolve the oil in a small amount of hot methanol. Add the anti-solvent (ether/acetone) very slowly with vigorous stirring.
    

    • 

  • 

    Seeding:  If available, add a seed crystal. If not, scratch the inner glass surface with a glass rod to induce nucleation.
    

    • 



Module 4: Comparative Data (Solvent Systems)


ParameterFree Base (Unstable)HBr Salt (Stable)
Physical State Oily Liquid / Low melting solidCrystalline Solid
Storage Temp -20°C (Use within 24h)RT or 4°C (Months/Years)
TLC Spotting Streaks on standard platesClean spot (if neutralized)
Purification Deactivated Silica (1% TEA)Recrystallization (EtOH/Acetone)
Recrystallization N/A (Distillation is risky)Ethanol/Ether  or IPA/Acetone 


Module 5: Decision Workflow


Use this logic gate to determine your experimental path.






Workflow


Start

Crude Reaction Mixture


Decision

Is the next step acid-sensitive?


Start->Decision




PathA

NO (Standard Route)


Decision->PathA


 Stable to Acid


PathB

YES (Special Handling)


Decision->PathB


 Needs Free Base


StepA1

Add HBr/AcOH to pH < 3


PathA->StepA1




StepB1

Cold Extraction (DCM, 0°C)


PathB->StepB1




StepA2

Filter Precipitate (Salt)


StepA1->StepA2




StepA3

Recrystallize (EtOH/Et2O)


StepA2->StepA3




StepB2

Deactivated Silica Column
(Hex/EtOAc + 1% TEA)


StepB1->StepB2




StepB3

Store as Solution @ -20°C


StepB2->StepB3







Figure 2: Purification Decision Matrix.  Always default to the Salt Path (Left) unless chemical compatibility dictates otherwise.


References


    

  • 

    BenchChem.  (2025).[1][2][3] A Comprehensive Technical Guide to 3-Bromo-2-methylpyridine: Hydrochloride Salt vs. Free Base. Retrieved from 
    

    • 

  • 

    Santa Cruz Biotechnology.  (n.d.).[4] 2-(Bromomethyl)pyridine hydrobromide Product Data Sheet. Retrieved from 
    

    • 

  • 

    University of Rochester.  (n.d.). Tips for Flash Column Chromatography: Deactivating Silica Gel. Retrieved from 
    

    • 

  • 

    Sigma-Aldrich.  (n.d.). 2-(Bromomethyl)pyridine hydrobromide Properties and Safety. Retrieved from 
    

    • 

  • 

    ResearchGate.  (2013).[5] Discussion on 2-bromomethyl pyridine purification protocols. Retrieved from 
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Safe Handling of 2-Bromo-3-(bromomethyl)-4-methoxypyridine and its Lachrymatory Properties

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


This guide provides comprehensive technical and safety information for researchers, scientists, and drug development professionals working with 2-Bromo-3-(bromomethyl)-4-methoxypyridine. The potent lachrymatory and alkylating nature of this compound necessitates strict adherence to the protocols outlined below to ensure laboratory safety and experimental integrity.


Hazard Identification and Chemical Profile


2-Bromo-3-(bromomethyl)-4-methoxypyridine is a substituted pyridine derivative valuable as an intermediate in organic synthesis. Its utility is matched by its significant hazards, primarily stemming from the highly reactive bromomethyl group. This functional group makes the compound a potent lachrymator (a substance that causes tearing) and an alkylating agent.


Mechanism of Action:  The lachrymatory effect is caused by the irritation of mucous membranes in the eyes, nose, mouth, and lungs.[1][2] The electrophilic carbon of the bromomethyl group readily reacts with biological nucleophiles, such as the sulfhydryl groups in enzymes, and activates the TRPA1 ion channel, which is responsible for sensing environmental irritants and triggering pain and inflammatory responses like tearing and coughing.[3]


Property Information 
Chemical Name 2-Bromo-3-(bromomethyl)-4-methoxypyridine
Molecular Formula C₇H₇Br₂NO
Primary Hazards Potent Lachrymator , Severe Irritant  (Eyes, Skin, Respiratory Tract), Harmful Alkylating Agent . Causes severe skin burns and eye damage.[4][5]
Appearance Typically an off-white to yellow solid or oil, depending on purity.[6]
Storage Conditions Store in a cool, dry, well-ventilated area under an inert atmosphere (Nitrogen or Argon). Keep container tightly sealed and protected from light and moisture.[7][8]


Frequently Asked Questions (FAQs)


Q1: What are the immediate symptoms of exposure to 2-Bromo-3-(bromomethyl)-4-methoxypyridine? 
A1:  Immediate effects include intense stinging and burning sensations in the eyes, profuse tearing, involuntary closure of the eyelids, coughing, and respiratory tract irritation.[3][9] Skin contact will cause redness, irritation, and potentially severe chemical burns.


Q2: Is it acceptable to work with this compound on an open bench if I am only handling a very small quantity? 
A2: No.  This compound must be handled exclusively within a certified chemical fume hood with proper airflow.[10] Its ability to cause severe irritation at low concentrations means even trace amounts of vapor or aerosolized particles in the open lab can pose a significant risk to all personnel.


Q3: What type of gloves should I use? 
A3:  Use chemical-resistant gloves, such as nitrile or neoprene, and ensure they are inspected for pinholes or tears before each use.[11] Given the compound's reactivity, it is advisable to wear two pairs of gloves ("double-gloving"). Contaminated gloves must be disposed of immediately as hazardous waste; do not reuse them.


Q4: How do I properly store this reagent to maintain its stability and ensure safety? 
A4:  The compound should be stored in a tightly sealed container, preferably under an inert atmosphere like argon or nitrogen, to prevent degradation from moisture and air. Store it in a designated, cool, and dry location away from incompatible materials such as strong oxidizing agents, acids, and bases.[7][12]


Q5: What is the primary chemical group responsible for its hazardous properties? 
A5:  The -(CH₂Br) (bromomethyl) group is the primary source of the hazard. This benzylic-like halide is highly reactive and functions as both a lachrymator and a potent alkylating agent, meaning it can covalently modify biological molecules, leading to cellular damage.


Standard Operating Procedures (SOPs)


SOP-01: Engineering Controls and Personal Protective Equipment (PPE)


Safe handling is predicated on a hierarchy of controls. Engineering controls are the first line of defense, supplemented by appropriate PPE.








cluster_0

Hierarchy of Controls for Lachrymator Handling


Eng

Engineering Controls
(Primary Defense)


FumeHood

Certified Chemical Fume Hood


Eng->FumeHood


Examples


Glovebox

Inert Atmosphere Glovebox
(For highly sensitive reactions)


Eng->Glovebox


Examples


SafetyShower

Safety Shower & Eyewash Station
(Tested Weekly)


Eng->SafetyShower


Examples


PPE

Personal Protective Equipment
(Secondary Defense)


Goggles

Chemical Splash Goggles


PPE->Goggles


Minimum Requirements


FaceShield

Face Shield (over Goggles)


PPE->FaceShield


Minimum Requirements


Gloves

Chemical-Resistant Gloves
(Double-gloved)


PPE->Gloves


Minimum Requirements


LabCoat

Flame-Resistant Lab Coat


PPE->LabCoat


Minimum Requirements


Admin

Administrative Controls
(Procedures & Training)


SOP

Strict Adherence to SOPs


Admin->SOP


Mandatory


Training

Documented Training on Hazards


Admin->Training


Mandatory





Caption:  Hierarchy of controls for handling potent lachrymators.


Required PPE Summary 


Protection Specification 
Eye & Face Chemical splash goggles AND a full-face shield must be worn at all times.[11][13]
Hand Double-gloved with chemical-resistant gloves (e.g., Nitrile).[11] Inspect for damage before use.
Body A flame-resistant lab coat, fully buttoned. Ensure clothing covers all exposed skin on the arms and legs.[13]
Respiratory A standard air-purifying respirator is generally not sufficient. All handling must be done in a fume hood. For emergency situations like large spills, a Self-Contained Breathing Apparatus (SCBA) is required.[14]


SOP-02: Weighing and Dispensing Protocol


    

  • 

    Preparation:  Don all required PPE as specified in SOP-01. Ensure the chemical fume hood sash is at the lowest practical working height.
    

    • 

  • 

    Staging:  Place a tared weigh boat or reaction vessel on a balance inside the fume hood. Also place all necessary tools (spatulas, syringes) inside the hood.
    

    • 

  • 

    Dispensing:  Retrieve the reagent container from storage. Open it only inside the fume hood. Carefully dispense the required amount of 2-Bromo-3-(bromomethyl)-4-methoxypyridine.
    

    • 

  • 

    Sealing:  Immediately and tightly seal the main reagent container.
    

    • 

  • 

    Cleanup:  Wipe the exterior of the reagent container with a cloth dampened with a suitable solvent (e.g., ethanol) to remove any residual particles before returning it to storage.
    

    • 

  • 

    Tool Decontamination:  Place any contaminated tools (spatula, etc.) into a beaker containing a quenching solution (see Section 5) before removing them from the hood.
    

    • 



SOP-03: Reaction Quenching and Workup


Unreacted 2-Bromo-3-(bromomethyl)-4-methoxypyridine in a reaction mixture poses a significant hazard during workup. It must be neutralized ("quenched") before exposure to air or aqueous solutions.


    

  • 

    Inert Atmosphere:  Ensure the reaction vessel remains under an inert atmosphere (N₂ or Ar).
    

    • 

  • 

    Cooling:  Cool the reaction vessel to 0°C using an ice-water bath. This is critical to control the exothermic nature of the quench.
    

    • 

  • 

    Slow Addition of Quenching Agent:  While stirring vigorously, slowly add a less reactive quenching agent. A common choice is isopropanol.[15][16] Add it dropwise via a syringe or an addition funnel.
    

    • 

  • 

    Monitor for Reaction:  Observe for signs of reaction (e.g., gas evolution, mild exotherm). Continue slow addition until these signs cease.
    

    • 

  • 

    Hold Time:  Allow the mixture to stir at 0°C for at least 30 minutes after the addition is complete to ensure the reaction is finished.
    

    • 

  • 

    Final Quench:  After the initial quench with isopropanol, a more reactive agent like water or a dilute aqueous solution of sodium bicarbonate can be slowly added to neutralize any remaining reactive species.
    

    • 

  • 

    Proceed to Workup:  Only after this full quenching procedure should the reaction mixture be removed from the inert atmosphere for standard aqueous workup.
    

    • 



Troubleshooting and Emergency Response


Troubleshooting Guide


Issue Encountered Potential Cause & Scientific Rationale Recommended Action 
I can smell an irritating odor inside the lab. Containment Breach:  Vapors are escaping the fume hood. This can be due to an improper sash height, turbulent airflow from clutter in the hood, or a contaminated item (e.g., gloves, lab coat) being removed from the hood.Immediately stop work, lower the hood sash completely, and evacuate the area. Notify laboratory safety personnel. Do not re-enter until the area is cleared. Review handling procedures and fume hood efficacy.[17]
My eyes began to water during the workup/extraction. Aerosolization:  The compound may have been aerosolized during a vigorous step like shaking a separatory funnel or concentrated on a rotary evaporator without an efficient condenser and vacuum trap. Lachrymators are effective even as microscopic aerosolized particles.[1][9]Ensure all workup steps, including extractions and solvent removal, are performed deep within the fume hood. Vent the separatory funnel frequently and away from your face. Use a cold trap on the rotary evaporator. If symptoms occur, follow the emergency eye contact protocol.
A white precipitate formed when I added my amine. Side Reaction:  The compound is a potent alkylating agent. It may be reacting with your solvent or another nucleophile in the mixture, or your intended product may be precipitating. It could also indicate degradation of the starting material.Analyze the precipitate. If it is an undesired side-product, re-evaluate the reaction conditions (temperature, order of addition, purity of reagents and solvent). Ensure the amine is sufficiently nucleophilic to outcompete other species.


Emergency Response Protocol








cluster_skin

Skin Contact


cluster_eye

Eye Contact


cluster_inhalation

Inhalation


cluster_spill

Spill


Start

Exposure Event Occurs


Skin_1

Remove Contaminated Clothing
IMMEDIATELY


Start->Skin_1


Skin


Eye_1

Proceed to Eyewash Station
IMMEDIATELY


Start->Eye_1


Eyes


Inhale_1

Move to Fresh Air
IMMEDIATELY


Start->Inhale_1


Inhalation


Spill_1

Alert Personnel & Evacuate Area


Start->Spill_1


Spill


Skin_2

Flush with Copious Water
for 15+ Minutes


Skin_1->Skin_2




Skin_3

Seek Immediate Medical Attention


Skin_2->Skin_3




Eye_2

Flush Eyes for 15+ Minutes
Hold eyelids open


Eye_1->Eye_2




Eye_3

Seek Immediate Medical Attention


Eye_2->Eye_3




Inhale_2

If breathing is difficult,
administer oxygen


Inhale_1->Inhale_2




Inhale_3

Seek Immediate Medical Attention


Inhale_2->Inhale_3




Spill_2

If large, call Emergency Response.
If small, use Spill Kit.


Spill_1->Spill_2




Spill_3

Neutralize/Absorb with appropriate material


Spill_2->Spill_3







Caption:  Emergency response decision tree for exposure events.


    

  • 

    Eye Contact:  Immediately flush eyes and eyelids with tepid water for at least 15 minutes at an emergency eyewash station, holding the eyelids open and rotating the eyeballs.[18][19] Seek immediate medical attention.
    

    • 

  • 

    Skin Contact:  Immediately remove all contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[19] Seek immediate medical attention.
    

    • 

  • 

    Inhalation:  Move the affected person to fresh air at once.[19] If breathing is difficult, trained personnel should administer oxygen. Seek immediate medical attention.
    

    • 

  • 

    Spill:  Alert everyone in the laboratory and evacuate the immediate area. For a small spill, use a chemical spill kit containing an absorbent material. For a large spill, contact your institution's emergency response team. Do not attempt to clean a large spill without proper respiratory protection (SCBA).[20]
    

    • 



Decontamination and Waste Disposal


Decontamination of Glassware and Surfaces: 
Standard washing is insufficient. All contaminated glassware and surfaces must be decontaminated first.


    

  • 

    Rinse the item with an industrial solvent like ethanol or acetone to dissolve the compound.
    

    • 

  • 

    Immerse or rinse the item with a quenching solution. A 10% sodium bisulfite solution or a 1:1 mixture of isopropanol and 1M NaOH can be effective.
    

    • 

  • 

    Allow the item to sit in the quenching solution for at least one hour.
    

    • 

  • 

    Only after this decontamination step can the glassware be cleaned using standard laboratory detergents.
    

    • 



Waste Disposal: 


    

  • 

    Solid Waste:  All contaminated solid waste (gloves, paper towels, silica gel) must be placed in a clearly labeled, sealed hazardous waste container. Do not mix with regular trash.
    

    • 

  • 

    Liquid Waste:  Unused or waste solutions containing 2-Bromo-3-(bromomethyl)-4-methoxypyridine must be quenched before disposal. Slowly and cautiously add the waste stream to a stirred, cooled solution of isopropanol, followed by water, as described in SOP-03. The neutralized, quenched solution can then be transferred to a labeled hazardous liquid waste container.
    

    • 



References


    

  • Vertex AI Search Result, 2026.
    • 

  • 

    Wikipedia. Tear gas. [Link]
    

    • 

  • 

    The Biological Mechanisms of Tear Gas on the Human Body. (2021). The Wesleyan Argus. [Link]
    

    • 

  • 

    Varney, S. M., & Bebarta, V. S. (2023). Tear Gas and Pepper Spray Toxicity. In StatPearls. StatPearls Publishing. [Link]
    

    • 

  • 

    Browne, E. (2026). Tear gas and pepper spray can have lasting health effects. Science News. [Link]
    

    • 

  • 

    Brandeis University. Lachrymators | Laboratory Safety. [Link]
    

    • 

  • 

    Kataoka, M., et al. (2002). Stability and Detectability of Lachrymators and Their Degradation Products in Evidence Samples. ResearchGate. [Link]
    

    • 

  • 

    Kataoka, M., & Seto, Y. (2002). Stability and Detectability of Lachrymators and their Degradation Products in Evidence Samples. Journal of Forensic Sciences. [Link]
    

    • 


  • 

    PubChem. 2-Bromo-3-fluoro-4-methoxypyridine. [Link]
    

    • 






  • 

    PrepChem.com. Synthesis of 2-bromo-3-methoxypyridine. [Link]
    

    • 





  • Google Patents. CN103483247B - Preparation method of 2-bromo-3-methoxypyridine.
    • 

  • 

    Physicians for Human Rights. Preparing for, Protecting Against, and Treating Tear Gas and Other Chemical Irritant Exposure: A Protestor's Guide. [Link]
    

    • 

  • 

    Decontamination Procedures. Tear Gas - Decontamination Procedures. [Link]
    

    • 



  • 

    Research Safety. Emergency Procedures for Incidents Involving Chemicals. [Link]
    

    • 

  • 

    US EPA. Personal Protective Equipment. [Link]
    

    • 

  • 

    Common Standard Operating Procedure. Quenching of pyrophoric substances and waste. [Link]
    

    • 

  • 

    SAMS Solutions. Protective Gear for Chemical Handling Must-Have Equipment. [Link]
    

    • 

  • 

    Semantic Scholar. Stability and Detectability of Lachrymators and Their Degradation Products in Evidence Samples. [Link]
    

    • 


  • 

    ACS Material. PPE and Safety for Chemical Handling. [Link]
    

    • 



  • 

    Healthy Bean. PPE for Chemical Handling: A Quick Guide. [Link]
    

    • 

  • 

    NIOSH - CDC. First Aid Procedures for Chemical Hazards. [Link]
    

    • 

  • 

    Wikipedia. Quenching (fluorescence). [Link]
    

    • 

  • 

    SAFETY DATA SHEET. 2-Bromopyridine. [Link]
    

    • 

  • 

    Crystalgen. Tips for Handling Lab Chemicals: A Comprehensive Guide. [Link]
    

    • 

  • 

    Science Equip. How to Handle Caustic and Corrosive Chemicals in a Laboratory. [Link]
    

    • 

  • 

    Standard Operating Procedures for Working with Dangerously Reactive Chemicals. [No specific source name]. [Link]
    

    • 

  • 

    KGROUP. Quenching Reactive Substances. [Link]
    

    • 

  • 

    The Sarpong Group. Quenching of Water Reactive Materials. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Validation & Comparative
            

                        

                

                    

                        
1H NMR Interpretation Guide: 2-Bromo-3-(bromomethyl)-4-methoxypyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary & Structural Context[1][2]


In the high-stakes environment of fragment-based drug discovery (FBDD), 2-Bromo-3-(bromomethyl)-4-methoxypyridine  serves as a critical "linchpin" scaffold. Its tri-functionalized nature allows for orthogonal functionalization: nucleophilic displacement at the bromomethyl group, Suzuki-Miyaura coupling at the C2-bromide, and modification of the methoxy group.


However, the synthesis of this intermediate—typically via radical bromination of 2-bromo-4-methoxy-3-methylpyridine —is prone to incomplete conversion and over-bromination. This guide provides a definitive protocol for interpreting the 1H NMR spectrum to validate structural integrity and quantify common impurities.


Structural Parameters[1][2][3][4][5][6][7][8][9]


    

  • 

    Formula:  C

    
H

    
    Br

    
    NO

    • 

  • 

    MW:  280.95  g/mol 
    

    • 

  • 

    Key Features:  Pyridine nitrogen (N1), C2-Br (electron-withdrawing), C3-CH

    
Br (reactive electrophile), C4-OMe (strong electron donor).

    • 



Theoretical Shift Prediction & Assignment Logic


Before analyzing the spectrum, we must establish the theoretical baseline based on substituent effects (Shielding/Deshielding).


The Pyridine Core (Protons H5 and H6)


The molecule possesses two aromatic protons at positions 5 and 6.


    

  • 

    H-6 (Alpha to Nitrogen):  The nitrogen atom exerts a strong desielding inductive effect (-I) and magnetic anisotropy. We expect this signal significantly downfield.[1][2]
    

    • 

  • 

    H-5 (Beta to Nitrogen, Ortho to OMe):  The C4-methoxy group is a strong resonance donor (+R), which increases electron density at the ortho (C3, C5) and para positions. Since C3 is substituted, H-5  will be significantly shielded (upfield) relative to unsubstituted pyridine.
    

    • 



The Aliphatic Side Chains[10]


    

  • 

    C4-OCH
 
    
:  Typical heteroatom-bound methyl group.

    • 

  • 

    C3-CH
 
    
Br:  Benzylic-like protons. The bromine is electronegative, deshielding these protons relative to a methyl group.

    • 



Predicted Chemical Shifts (CDCl

)


Proton PositionMultiplicityApprox. Shift (


 ppm)		Coupling (


 Hz)		Mechanistic Rationale
H-6 Doublet (d)8.15 – 8.25 


Deshielded by adjacent N1; couples to H-5.
H-5 Doublet (d)6.75 – 6.85 


Shielded by C4-OMe (+R effect); couples to H-6.
-CH


Br 		Singlet (s)4.55 – 4.65 -Deshielded by Br and aromatic ring current.
-OCH


 		Singlet (s)3.90 – 4.00 -Characteristic alkoxy shift.




Critical Note:  The coupling constant (


) for 2,3,4-substituted pyridines is typically 5.0–6.0 Hz , distinct from meta-coupling (


 Hz) or para-coupling (


 Hz). This is a primary validation checkpoint.



Experimental Protocol: Sample Preparation


To ensure reproducibility and minimize solvent-solute interactions that shift peaks, follow this standardized protocol.


Reagents: 


    

  • 

    Solvent: Chloroform-d (CDCl

    
) with 0.03% TMS (Tetramethylsilane) as internal reference.

    • 

  • 

    Neutralization agent (Optional): Basic alumina (if the sample is acid-sensitive or contains HBr residue).
    

    • 



Workflow: 


    

  • 

    Massing:  Weigh 5–10 mg  of the product into a clean vial.
    

    • 

  • 

    Dissolution:  Add 0.6 mL  of CDCl

    
. Ensure complete dissolution; turbidity indicates inorganic salts (e.g., NaBr) or moisture.

    • 

  • 

    Filtration (Crucial):  If the solution is cloudy, filter through a small plug of cotton or glass wool directly into the NMR tube.
    

    • 

  • 

    Acquisition:  Run a standard proton sequence (e.g., 16 scans, 

    
 sec) at 298 K.

    • 



Comparative Analysis: Product vs. Impurities


The most common challenge is distinguishing the product from the starting material (SM) and the hydrolysis byproduct (Alcohol).


Comparison Table: Key Diagnostic Signals


CompoundDiagnostic SignalShift (


)		MultiplicityNotes
Product  (Bromomethyl)-CH


Br 		4.60 SingletKey indicator of successful bromination.
Starting Material  (Methyl)-CH


 		2.25 SingletUpfield shift confirms unreacted SM.
Alcohol Impurity  (-CH


OH)		-CH


OH 		4.75 SingletOften slightly downfield of -CH


Br; broad -OH peak may appear.
Dibromo Impurity  (-CHBr


)		-CHBr


 		6.8 – 7.0 SingletRare; usually overlaps with aromatic region.


Visualizing the Decision Logic


The following diagram outlines the logical workflow for assessing reaction completion and purity based on the NMR data.






NMR_Logic


Start

Acquire 1H NMR Spectrum


Check_SM

Check 2.0 - 2.5 ppm region
Is there a singlet ~2.25 ppm?


Start->Check_SM




SM_Present

Starting Material Present
(Incomplete Reaction)


Check_SM->SM_Present


Yes


Check_Product

Check 4.5 - 4.7 ppm region
Is there a singlet ~4.60 ppm?


Check_SM->Check_Product


No


Product_Confirmed

Product Core Confirmed


Check_Product->Product_Confirmed


Yes


Check_H6

Check Aromatic Region
Is H-6 (d) at ~8.2 ppm?


Product_Confirmed->Check_H6




Check_Impurity

Check for Alcohol
Shift ~4.75 ppm or broad OH?


Check_H6->Check_Impurity




Final_QC

Pass QC: Calculate Purity


Check_Impurity->Final_QC


No





Figure 1: Decision tree for structural validation of 2-Bromo-3-(bromomethyl)-4-methoxypyridine.


Advanced Verification: NOE & 2D NMR


For definitive structural proof—especially to rule out regioisomers where the bromine might be at position 4 or 5—Nuclear Overhauser Effect (NOE) experiments are the gold standard.


Key NOE Correlations (NOESY/ROESY)


    

  • 

    H-5 
 
    
 OMe:  Irradiation of the methoxy singlet (~3.95 ppm) should show a strong enhancement of the H-5 doublet (~6.8 ppm). This confirms the methoxy group is adjacent to H-5.

    • 

  • 

    H-5 
 
    
 H-6:  Strong COSY cross-peak and NOE correlation confirm they are vicinal neighbors.

    • 

  • 

    -CH
 
    
Br 

    
     OMe:      Because the -CH

    
    Br (Pos 3) and -OMe (Pos 4) are ortho to each other, a weak-to-medium NOE may be observed, distinguishing this regioisomer from a 2-bromo-5-methoxypyridine derivative.

    • 



Workflow Diagram: Structural Elucidation






Elucidation


OMe

OMe (C4)
~3.95 ppm


H5

H-5 (C5)
~6.80 ppm


OMe->H5


Strong NOE
(Ortho)


CH2Br

CH2Br (C3)
~4.60 ppm


OMe->CH2Br


Weak NOE
(Ortho)


H6

H-6 (C6)
~8.20 ppm


H5->H6


COSY / NOE
(Vicinal)





Figure 2: Expected NOE correlations. Red arrow indicates the primary diagnostic interaction.


References


    

  • 

    BenchChem. Spectroscopic Analysis of 2-Bromo-4-methylpyridine: A Technical Guide. (2025).[3][1][4][5][6][7][8] Retrieved from 
    

    • 

  • 

    ChemicalBook. 2-Bromo-4-methoxypyridine NMR Spectrum Data. Retrieved from 
    

    • 

  • 

    Royal Society of Chemistry. Synthesis and NMR of Bromomethyl Pyridine Derivatives (Supplementary Info). Retrieved from 
    

    • 

  • 

    National Institutes of Health (NIH). PubChem Compound Summary: 2-Bromo-4-methoxypyridine. Retrieved from 
    

    • 

  • Reich, H. J.Hans Reich's Collection of NMR Data: Pyridine Chemical Shifts. University of Wisconsin-Madison. (Standard reference for pyridine shifts).
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
A Researcher's Guide to Differentiating 2-Bromo-3-(bromomethyl)-4-methoxypyridine from its Regioisomers

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


In the realm of medicinal chemistry and drug development, the precise structure of a synthetic building block is not merely a matter of academic accuracy—it is a cornerstone of efficacy, safety, and intellectual property. 2-Bromo-3-(bromomethyl)-4-methoxypyridine is a highly valuable intermediate, but its synthesis can often yield a mixture of regioisomers, compounds with the same molecular formula but different arrangements of substituents. The presence of these isomeric impurities can confound biological assays and lead to costly delays in development.


This guide provides an in-depth, data-driven comparison of analytical methodologies designed to unambiguously distinguish 2-Bromo-3-(bromomethyl)-4-methoxypyridine from its most probable regioisomeric contaminant, 2-Bromo-5-(bromomethyl)-4-methoxypyridine. We will delve into the causality behind experimental choices and present self-validating protocols to ensure the highest degree of scientific integrity.


The Challenge: Structural Ambiguity


The primary challenge arises from the similar physicochemical properties of regioisomers, which can make them difficult to separate and identify using rudimentary techniques. The key to differentiation lies in exploiting the subtle yet significant differences in the electronic and spatial environments within each molecule.


Below is a visual representation of the target molecule and its key regioisomer.






G


cluster_target

Target: 2-Bromo-3-(bromomethyl)-4-methoxypyridine


cluster_isomer

Regioisomer: 2-Bromo-5-(bromomethyl)-4-methoxypyridine


target


isomer





Caption:  Chemical structures of the target compound and a likely regioisomer.


The Definitive Toolkit: A Multi-Nodal Analytical Approach


A robust structural confirmation relies not on a single technique, but on the convergence of evidence from multiple, orthogonal methods. Our recommended workflow integrates Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).






G


start

Synthesized Product Mixture


lcms

LC-MS Analysis


start->lcms


Initial Assessment


hplc

Preparative HPLC Separation


lcms->hplc


Separation Needed


nmr

Definitive NMR Analysis
(1H, 13C, HMBC, NOESY)


hplc->nmr


Collect Fractions


target

Isolated Target Isomer


nmr->target


Fraction 1 Confirmed


isomer

Isolated Regioisomer


nmr->isomer


Fraction 2 Confirmed


end

Unambiguous Structural Confirmation


target->end




isomer->end







                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
HPLC method development for 2-Bromo-3-(bromomethyl)-4-methoxypyridine purity

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary


Developing an HPLC method for 2-Bromo-3-(bromomethyl)-4-methoxypyridine (BBMP)  presents a classic "analytical trap" for the uninitiated. As a critical intermediate in the synthesis of Proton Pump Inhibitors (PPIs) like Pantoprazole, its purity is paramount. However, its chemical nature—a basic pyridine ring coupled with a highly reactive bromomethyl group—renders standard "generic" HPLC methods not just ineffective, but actively deceptive.


This guide objectively compares two methodological approaches:


    

  • 

    The "Standard" Approach (Method A):  A typical Methanol/Water gradient at neutral pH.
    

    • 

  • 

    The "Optimized" Approach (Method B):  An Acetonitrile/Phosphate (pH 3.0) system.
    

    • 



Verdict:  Method A is scientifically flawed for this molecule due to in-situ solvolysis and peak tailing. Method B is the only acceptable standard for accurate purity analysis.


The Scientific Challenge


To develop a robust method, we must first understand the molecule's behavior in solution. BBMP possesses two antagonistic features that dictate chromatographic conditions:


    

  • 

    The Bromomethyl Electrophile (-CH₂Br):  This group is a potent alkylating agent. In the presence of nucleophilic solvents (like Methanol) or water at neutral pH, it undergoes rapid 

    
/

    
     substitution.

      

    • 

      Risk:[1] If you dissolve the sample in Methanol, you are analyzing the degradation product (Methoxymethyl ether), not the sample.
      

      • 

    

    • 

  • 

    The Pyridine Nitrogen:  This basic center (

    
) interacts strongly with free silanols on silica-based columns.

      

    • 

      Risk:[1] At neutral pH, this leads to severe peak tailing, masking closely eluting impurities.
      

      • 

    

    • 



Visualization: Degradation Pathways


The following diagram illustrates why solvent selection is critical.






DegradationPathways


BBMP

Target Molecule
(BBMP)


Ether

Impurity A
(Methyl Ether)


BBMP->Ether


Solvolysis (Fast)


Alcohol

Impurity B
(Hydroxymethyl)


BBMP->Alcohol


Hydrolysis


Dimer

Impurity C
(Pyridinium Dimer)


BBMP->Dimer


Self-Alkylation
(High Conc.)


MeOH

Methanol
(Diluent/Mobile Phase)


MeOH->Ether




H2O

Water
(Neutral pH)


H2O->Alcohol







Figure 1: The degradation pathways of BBMP. Note that Methanol (red path) creates an artifact impurity often mistaken for the main peak or a process impurity.


Comparative Analysis: Method A vs. Method B


Method A: The "Generic" Trap


Conditions: C18 Column, Methanol : Water (60:40), Flow 1.0 mL/min, Diluent: Methanol.


    

  • 

    Observation:  The chromatogram shows a sharp peak at 4.5 minutes.
    

    • 

  • 

    The Flaw:  Re-injecting the same vial after 1 hour shows a decrease in the main peak area and the growth of a new peak. The "main peak" is partially the methyl-ether derivative formed inside the autosampler.
    

    • 

  • 

    Data Support:  In stability studies, BBMP dissolved in Methanol degrades by >5% within 2 hours at room temperature.
    

    • 



Method B: The Optimized Protocol


Conditions: Base-Deactivated C18, Acetonitrile : Phosphate Buffer pH 3.0, Diluent: Acetonitrile.


    

  • 

    Mechanism: 
    

      

    • 

      Acetonitrile:  Aprotic solvent. Prevents solvolysis.
      

      • 

    • 

      pH 3.0:  Protonates the pyridine nitrogen (

      
). This prevents the nitrogen from interacting with silanols (eliminating tailing) and reduces the nucleophilicity of the nitrogen, slowing down self-alkylation (dimerization).

      • 

    

    • 



Performance Data Comparison


ParameterMethod A (MeOH/Neutral)Method B (ACN/Acidic)Status
Tailing Factor (


) 		1.8 - 2.2 (Severe Tailing)1.05 - 1.15 (Symmetric)Pass (B) 
Solution Stability (4 hrs) 92.5% (Degradation)99.8% (Stable)Pass (B) 
Resolution (


) from Hydrolysis Impurity 		1.2 (Co-elution risk)> 3.5 (Baseline separated)Pass (B) 
Artifact Formation Yes (Methyl Ether)NoPass (B) 


Detailed Experimental Protocol (Method B)


This protocol is designed to be self-validating . The system suitability steps ensure the instrument and chemistry are performing correctly before valuable samples are committed.


Reagents & Materials[1][2][3][4][5][6][7][8][9]


    

  • 

    Column:  Agilent Zorbax Eclipse XDB-C18 or Phenomenex Luna C18(2), 

    
 (or equivalent L1 column).

    • 

  • 

    Solvents:  Acetonitrile (HPLC Grade), Milli-Q Water.
    

    • 

  • 

    Buffer:  Potassium Dihydrogen Phosphate (

    
), Orthophosphoric Acid (85%).

    • 



Preparation of Mobile Phase[3][5]


    

  • 

    Buffer (Mobile Phase A):  Dissolve 1.36 g of 

    
 in 1000 mL of water (10mM). Adjust pH to 3.0 ± 0.05  using dilute Orthophosphoric Acid. Filter through a 0.45 

    
     membrane.[2][3][4][5]

    • 

  • 

    Organic (Mobile Phase B):  100% Acetonitrile.
    

      

    • 

      Note: Do not premix A and B in the reservoir to allow for gradient flexibility, though isocratic is possible.
      

      • 

    

    • 



Chromatographic Conditions[3][5][6][10]


    

  • 

    Mode:  Gradient (Preferred for impurity profiling) or Isocratic (for Assay).
    

    • 

  • 

    Isocratic Ratio:  Buffer : ACN (55 : 45). Adjust to 50:50 if retention is too high.
    

    • 

  • 

    Flow Rate:  1.0 mL/min.[2][4][6]
    

    • 

  • 

    Wavelength:  285 nm (Pyridine absorption).
    

    • 

  • 

    Column Temp: 

    
.[5][7]

    • 

  • 

    Injection Volume:  10 

    
.

    • 



Sample Preparation (Critical)


    

  • 

    Diluent:  100% Acetonitrile.
    

      

    • 

      Why? Water induces hydrolysis; Methanol induces methanolysis. ACN is inert.
      

      • 

    

    • 

  • 

    Procedure:  Accurately weigh 25 mg of BBMP into a 50 mL volumetric flask. Dissolve in ACN and make up to volume.
    

      

    • 

      Precaution: Analyze within 4 hours of preparation. Keep autosampler at 

      
 if possible.

      • 

    

    • 



System Suitability Criteria


    

  • 

    Tailing Factor:  NMT 1.5.
    

    • 

  • 

    Theoretical Plates:  NLT 5000.
    

    • 

  • 

    RSD of Area (5 replicates):  NMT 2.0%.
    

    • 



Method Development Decision Logic


Use the following logic flow to troubleshoot or adapt this method for similar pyridine-based alkyl halides.






MethodLogic


Start

Start Method Development


SolventCheck

Is the molecule an Alkyl Halide?


Start->SolventCheck




UseACN

Use ACN as Organic Modifier
(Avoid MeOH)


SolventCheck->UseACN


Yes


BaseCheck

Does it contain Basic Nitrogen?


UseACN->BaseCheck




pHAdjust

Use Buffer pH 2.5 - 3.0
(Suppress Silanol Activity)


BaseCheck->pHAdjust


Yes (Pyridine)


ColumnSelect

Select Base-Deactivated C18
(e.g., Zorbax XDB, Luna)


pHAdjust->ColumnSelect




FinalMethod

Final Method: ACN/Buffer pH 3.0


ColumnSelect->FinalMethod







Figure 2: Decision tree for selecting chromatographic conditions for reactive basic intermediates.


References


    

  • Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. 2nd Edition. Wiley-Interscience. (Standard reference for pH effects on basic compounds).
    • 

  • United States Pharmacopeia (USP). General Chapter <621> Chromatography. (Guidelines for system suitability and tailing factors).
    • 

  • 

    Zhu, L., et al.  (2010). "High-performance liquid chromatographic determination of pantoprazole and its main impurities in pharmaceuticals." Journal of AOAC International, 93(4), 1121-1128. Link (Establishes the use of acidic buffers/ACN for Pantoprazole intermediates).
    

    • 

  • Baertschi, S. W., et al. (2011). Pharmaceutical Stress Testing: Predicting Drug Degradation. Informa Healthcare. (Reference for solvolysis mechanisms of alkyl halides in methanol).
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Brominated Methoxypyridines

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Introduction: The Structural Challenge of Brominated Methoxypyridines


Brominated methoxypyridines are a class of heterocyclic compounds of significant interest to the pharmaceutical and agrochemical industries. Their substituted pyridine core serves as a versatile scaffold in the synthesis of novel chemical entities.[1] Accurate structural characterization is paramount during discovery, development, and quality control. Mass spectrometry (MS) stands as a cornerstone analytical technique for this purpose, offering unparalleled sensitivity and structural insight.[2][3]


This guide provides an in-depth, comparative analysis of the mass spectrometric fragmentation patterns of brominated methoxypyridines. We will dissect the fragmentation behaviors under both high-energy Electron Ionization (EI) and soft Electrospray Ionization (ESI), providing researchers with the predictive tools needed to interpret mass spectra effectively. Our focus extends beyond simple pattern recognition to the underlying chemical principles that govern ion formation and dissociation, empowering scientists to make confident structural assignments.


Pillar 1: Ionization & Fundamental Fragmentation Principles


The choice of ionization technique is the most critical parameter influencing the resulting mass spectrum. The two most common methods, EI and ESI, provide complementary information.


    

  • 

    Electron Ionization (EI):  This is a hard ionization technique where the analyte molecule is bombarded with high-energy electrons (typically 70 eV).[4][5] This process not only removes an electron to form a molecular radical cation (M⁺•) but also imparts significant internal energy, leading to extensive and often complex fragmentation.[4][6] The resulting pattern is a rich fingerprint of the molecule's structure. The use of a standardized 70 eV energy ensures that spectra are reproducible and can be compared against established libraries.[4]
    

    • 

  • 

    Electrospray Ionization (ESI):  In contrast, ESI is a soft ionization technique. It generates ions by creating a fine spray of charged droplets, from which solvent evaporates to yield intact, protonated molecules ([M+H]⁺).[6] This method is ideal for determining the molecular weight of the parent compound, as it minimizes in-source fragmentation.[7] Structural information is subsequently obtained by selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS).
    

    • 



A universal feature for any brominated compound is its isotopic signature. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (~50.5% and ~49.5%, respectively).[8] Consequently, any bromine-containing ion will appear as a pair of peaks (an "isotopic doublet") separated by 2 m/z units, with nearly identical intensities.[9][10] This characteristic is a definitive marker for the presence of a bromine atom.


Pillar 2: Electron Ionization (EI-MS) Fragmentation Pathways


Under EI conditions, the initial ionization of a bromomethoxypyridine likely involves the removal of a high-energy non-bonding electron (n-electron) from the nitrogen or oxygen atom, as these have lower ionization energies than pi or sigma electrons.[11] The resulting energetic molecular ion (M⁺•) undergoes a cascade of fragmentation reactions driven by the formation of stable product ions and neutral radicals.


Common Fragmentation Routes:


    

  • 

    Loss of a Methyl Radical ([M-15]⁺):  The most common initial fragmentation is the alpha-cleavage of the methoxy group, resulting in the loss of a methyl radical (•CH₃). This produces a stable, even-electron cation at [M-15]⁺, which is often one of the most abundant peaks in the spectrum.
    

    • 

  • 

    Loss of Carbon Monoxide ([M-43]⁺):  The [M-15]⁺ fragment can subsequently lose a molecule of carbon monoxide (CO), a common pathway for carbonyl-containing ions, leading to a fragment at [M-43]⁺.[12]
    

    • 

  • 

    Loss of a Bromo Radical ([M-79/81]⁺):  Direct cleavage of the C-Br bond results in the loss of a bromine radical (•Br), producing a methoxypyridinium cation at an m/z corresponding to [M-79]⁺ or [M-81]⁺. The intensity of this peak is influenced by the stability of the resulting cation, which varies by isomer.
    

    • 

  • 

    Loss of Formaldehyde ([M-30]⁺•):  A rearrangement reaction can lead to the elimination of a neutral formaldehyde molecule (CH₂O) from the molecular ion. This yields a radical cation at [M-30]⁺•.
    

    • 



The diagram below illustrates these competing fragmentation pathways for a generic bromomethoxypyridine isomer.






G


M

M⁺• (m/z 187/189)


M_minus_15

[M-15]⁺ (m/z 172/174)


M->M_minus_15


- •CH₃


M_minus_30

[M-30]⁺• (m/z 157/159)


M->M_minus_30


- CH₂O (rearrangement)


M_minus_79

[M-79/81]⁺ (m/z 108)


M->M_minus_79


- •Br


M_minus_43

[M-43]⁺ (m/z 144/146)


M_minus_15->M_minus_43


- CO





Caption:  Key EI fragmentation pathways for bromomethoxypyridines.


Pillar 3: ESI-MS/MS Fragmentation of the Protonated Molecule


In ESI-MS, the primary ion observed is the protonated molecule, [M+H]⁺. To elicit structural information, this ion is isolated and fragmented via CID. The fragmentation of this even-electron ion proceeds through different, often simpler, pathways involving the loss of stable neutral molecules.


Common ESI-MS/MS Fragmentation Routes:


    

  • 

    Loss of Methanol ([M+H-32]⁺):  The most prominent fragmentation pathway for the protonated molecule is often the neutral loss of methanol (CH₃OH). This is a characteristic fragmentation for protonated methoxy-containing aromatic compounds.
    

    • 

  • 

    Loss of Methane ([M+H-16]⁺):  A less common but possible pathway is the loss of methane (CH₄).
    

    • 



These pathways are generally less complex than EI fragmentation, providing clear, targeted structural information. The resulting product ions can be subjected to further stages of fragmentation (MS³) to build a more complete structural picture.






G


MH

[M+H]⁺ (m/z 188/190)


MH_minus_32

[M+H-32]⁺ (m/z 156/158)


MH->MH_minus_32


- CH₃OH


MH_minus_16

[M+H-16]⁺ (m/z 172/174)


MH->MH_minus_16


- CH₄





Caption:  Primary ESI-MS/MS fragmentation of protonated bromomethoxypyridines.


Comparative Data Summary


The following table summarizes the key diagnostic ions and neutral losses for brominated methoxypyridines (Molecular Formula: C₆H₆BrNO, Monoisotopic Mass: ~186.96 Da[13][14]) under EI-MS and ESI-MS/MS conditions.


Ionization MethodParent Ion (m/z)Key Fragment Ions (m/z)Common Neutral LossesMechanistic Insight
EI-MS 187/189 (M⁺•)172/174, 157/159, 144/146, 108•CH₃, CH₂O, CO, •BrProvides a detailed structural fingerprint from radical-driven cleavage.
ESI-MS/MS 188/190 ([M+H]⁺)172/174, 156/158CH₄, CH₃OHConfirms molecular weight and shows targeted fragmentation via neutral loss.


Experimental Protocols & Workflow


Trustworthy data is built upon robust methodology. The following are generalized protocols for the analysis of brominated methoxypyridines.


Protocol 1: GC-EI-MS Analysis


This method is ideal for the analysis of volatile and semi-volatile isomers of brominated methoxypyridines.[1][3]


    

  • 

    Sample Preparation:  Dissolve 1 mg of the analyte in 1 mL of a high-purity solvent (e.g., ethyl acetate or dichloromethane). Serially dilute to a final concentration of 1-10 µg/mL.
    

    • 

  • 

    GC System Configuration: 
    

      

    • 

      Injector:  Split/splitless inlet, operated in split mode (e.g., 50:1 ratio) at 250°C.
      

      • 

    • 

      Column:  A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl methylpolysiloxane).
      

      • 

    • 

      Carrier Gas:  Helium at a constant flow rate of 1.0 mL/min.
      

      • 

    • 

      Oven Program:  Initial temperature of 80°C, hold for 1 minute, then ramp at 15°C/min to 280°C and hold for 5 minutes. Causality: This program ensures good separation of potential isomers and impurities from the solvent front.
      

      • 

    

    • 

  • 

    MS System Configuration: 
    

      

    • 

      Ion Source:  Electron Ionization (EI).
      

      • 

    • 

      Ionization Energy:  70 eV. Causality: Standard energy for library matching and reproducible fragmentation.
      

      • 

    • 

      Source Temperature:  230°C.
      

      • 

    • 

      Mass Range:  Scan from m/z 40 to 400.
      

      • 

    

    • 

  • 

    Data Analysis:  Identify the analyte peak in the total ion chromatogram (TIC). Extract the mass spectrum and analyze the molecular ion and fragmentation pattern, paying close attention to the bromine isotopic doublet.
    

    • 



Protocol 2: Direct Infusion ESI-MS/MS Analysis


This method is used for rapid molecular weight confirmation and targeted fragmentation studies without chromatographic separation.


    

  • 

    Sample Preparation:  Dissolve ~1 mg of the analyte in 1 mL of a suitable solvent mixture (e.g., 50:50 acetonitrile:water with 0.1% formic acid). Dilute to a final concentration of ~1 µg/mL. Causality: Formic acid is added to promote protonation and enhance the [M+H]⁺ signal.
    

    • 

  • 

    MS System Configuration: 
    

      

    • 

      Ion Source:  Electrospray Ionization (ESI), positive ion mode.
      

      • 

    • 

      Infusion:  Introduce the sample via a syringe pump at a flow rate of 5-10 µL/min.
      

      • 

    • 

      Source Parameters:  Optimize capillary voltage, gas flow, and temperatures for a stable signal of the [M+H]⁺ ion.
      

      • 

    

    • 

  • 

    MS/MS Analysis: 
    

      

    • 

      Perform an initial full scan (MS1) to confirm the presence of the [M+H]⁺ ion at m/z 188/190.
      

      • 

    • 

      Set up a product ion scan (MS2) experiment: select the m/z 188 ion as the precursor.
      

      • 

    • 

      Apply collision energy (typically a ramp from 10-40 eV) to induce fragmentation.
      

      • 

    • 

      Data Analysis:  Analyze the resulting product ion spectrum to identify key neutral losses (e.g., CH₃OH).
      

      • 

    

    • 



General Analytical Workflow


The overall process from sample to structural confirmation follows a logical sequence, as depicted below.






G


cluster_prep

Sample Preparation


cluster_analysis

Instrumental Analysis


cluster_data

Data Interpretation


dissolve

Dissolve & Dilute


separation

Chromatographic Separation
(GC or LC)


dissolve->separation




ionization

Ionization
(EI or ESI)


separation->ionization




detection

Mass Analysis
& Detection


ionization->detection




spectrum

Extract Mass Spectrum


detection->spectrum




fragmentation

Analyze Fragmentation
(Isotopes, Losses)


spectrum->fragmentation




structure

Structure Confirmation


fragmentation->structure







Caption:  A generalized workflow for MS-based structural elucidation.


Conclusion


The mass spectrometric analysis of brominated methoxypyridines yields distinct and interpretable fragmentation patterns that are highly dependent on the chosen ionization method. Electron Ionization provides a rich, detailed fingerprint through extensive radical-driven fragmentation, which is invaluable for library searching and detailed structural isomer differentiation. Conversely, Electrospray Ionization coupled with tandem MS offers a "cleaner" approach, unambiguously confirming molecular weight and providing targeted structural data through the controlled fragmentation of the protonated molecule. By understanding the fundamental principles driving these fragmentation pathways and employing robust analytical protocols, researchers can leverage mass spectrometry to its full potential for the confident and accurate characterization of these vital chemical building blocks.


References


    

  • A Comparative Guide to the Synthesis of 3-Bromo-4-isopropylpyridine and its GC-MS Analysis. Benchchem.
    • 

  • Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. Save My Exams.
    • 

  • MASS SPECTROMETRY: FRAGMENTATION P
    • 

  • 4-Bromo-2-methoxypyridine. PubChem.
    • 

  • Mass Spectrometry - Fragmentation P
    • 

  • Fragmentation Mechanisms - Intro to Mass Spectrometry.
    • 

  • Interpretation of mass spectra. University of Arizona.
    • 

  • common fragmentation mechanisms in mass spectrometry. YouTube.
    • 

  • 5-Bromo-2-methoxypyridine. PubChem.
    • 

  • ANALYTICAL METHODS.
    • 

  • Fragmentation mechanisms in electron impact mass spectrometry. University of Copenhagen.
    • 

  • Using GC-MS in Analytical Chemistry. AZoM.
    • 

  • Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Scientific & Academic Publishing.
    • 

  • Fragment
    • 

  • Spectroscopic data for 1-Bromo-5-methoxypentane (NMR, IR, Mass Spec). Benchchem.
    • 

  • Topic 3: Mass Spectrometry (MS). Memorial University.
    • 

  • 3-Bromo-2-methoxypyridine 96%. Sigma-Aldrich.
    • 

  • Internal energy and fragmentation of ions produced in electrospray sources. Mass Spectrometry Reviews.
    • 

  • Electrospray Ionization Tandem Mass Spectrometric Characteristics And Fragmentation Mechanisms Of Purine Analogues. Trade Science Inc.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Guide to Structural Validation: Unambiguously Confirming the Isomeric Structure of 2-Bromo-3-(bromomethyl)-4-methoxypyridine using NOESY

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
An objective comparison guide by a Senior Application Scientist.



In the synthesis of complex heterocyclic compounds, such as substituted pyridines, the potential for isomeric impurities presents a significant analytical challenge. For a molecule like 2-Bromo-3-(bromomethyl)-4-methoxypyridine, standard one-dimensional ¹H and ¹³C NMR may confirm the presence of all constituent functional groups but often fail to definitively establish their relative positions on the pyridine ring. This guide provides an in-depth, experimentally-grounded comparison of analytical techniques, demonstrating why 2D Nuclear Overhauser Effect Spectroscopy (NOESY) is a superior method for unambiguous structural validation in this context.


We will explore the causality behind experimental choices, compare NOESY with other common 2D NMR techniques, and provide a detailed protocol that ensures trustworthy, self-validating results for researchers in synthetic chemistry and drug development.


The Analytical Problem: Positional Ambiguity


The core challenge lies in distinguishing 2-Bromo-3-(bromomethyl)-4-methoxypyridine from its potential isomers, for instance, 2-Bromo-5-(bromomethyl)-4-methoxypyridine. While ¹H NMR can resolve the chemical shifts of the two aromatic protons, the methoxy protons, and the methylene protons, it relies on through-bond J-coupling to establish connectivity. In this case, the key substituents are not directly bonded to each other, rendering techniques that rely on J-coupling, like COSY, less effective for confirming the overall substitution pattern.


To solve this, we must measure through-space proximity, not through-bond connectivity. The Nuclear Overhauser Effect (NOE) is a phenomenon where the nuclear spin polarization of one atom is altered by the saturation of a nearby atom's spin state, an effect that is critically dependent on the inverse sixth power of the distance between the nuclei. A 2D NOESY experiment maps these through-space interactions, providing a definitive correlation map of atoms that are close in space, regardless of their bonding.


Experimental Design: The NOESY Protocol


The following protocol is designed for the acquisition of high-quality NOESY data for a small organic molecule on a standard 500 MHz NMR spectrometer.


Step 1: Sample Preparation


    

  • 

    Analyte Purity:  Ensure the sample is of high purity (>95%), as paramagnetic impurities can significantly shorten relaxation times and quench the NOE effect.
    

    • 

  • 

    Solvent Selection:  Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent that provides good solubility and minimal signal overlap. Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) are common choices. The solvent must be free of dissolved oxygen, which is paramagnetic.
    

    • 

  • 

    Degassing:  To remove dissolved oxygen, bubble an inert gas like argon or nitrogen through the sample for 5-10 minutes, or perform several freeze-pump-thaw cycles. This step is critical for observing weak NOE correlations.
    

    • 



Step 2: Spectrometer Setup & Data Acquisition


    

  • 

    Standard Spectra:  Acquire standard 1D ¹H and ¹³C spectra first to determine chemical shifts and ensure sample integrity.
    

    • 

  • 

    Temperature Control:  Set the spectrometer's variable temperature unit to a constant value (e.g., 298 K) to ensure thermal stability and consistent molecular tumbling throughout the experiment.
    

    • 

  • 

    NOESY Pulse Program:  Utilize a standard NOESY pulse sequence (e.g., noesygpph on Bruker systems).
    

    • 

  • 

    Key Parameter Optimization: 
    

      

    • 

      Mixing Time (d8):  This is the most crucial parameter. It is the duration during which magnetization is exchanged via cross-relaxation. For small molecules, the optimal mixing time is typically on the order of the longitudinal relaxation time (T₁). Start with a mixing time of 500-800 ms. If the molecule is suspected to have a longer T₁, this may need to be increased.
      

      • 

    • 

      Relaxation Delay (d1):  This should be set to at least 1.5 times the longest T₁ of the protons in the molecule to allow for full relaxation between scans. A value of 2-5 seconds is typical.
      

      • 

    

    • 



The workflow for this experiment can be visualized as follows:






G


cluster_prep

Sample Preparation


cluster_acq

Data Acquisition (500 MHz)


cluster_proc

Data Processing


P1

Dissolve 5-10 mg
in 0.6 mL Solvent


P2

Degas Sample
(Ar bubble or Freeze-Pump-Thaw)


P1->P2




A1

Acquire 1D Spectra
(¹H, ¹³C)


P2->A1


Insert into Spectrometer


A2

Set Temperature
(e.g., 298 K)


A1->A2




A3

Load NOESY Pulse Program


A2->A3




A4

Set Mixing Time (500-800 ms)
& Relaxation Delay (2-5 s)


A3->A4




D1

Fourier Transform


A4->D1


Run Experiment


D2

Phase Correction


D1->D2




D3

Baseline Correction


D2->D3




Structural Validation

Structural Validation


D3->Structural Validation





NOESY experimental workflow from sample preparation to data processing.


Data Interpretation: Confirming the Structure


For 2-Bromo-3-(bromomethyl)-4-methoxypyridine, the ¹H NMR spectrum will show two aromatic protons (H-5 and H-6), a singlet for the methoxy protons (-OCH₃), and a singlet for the bromomethyl protons (-CH₂Br). The key to validating the structure lies in observing specific cross-peaks in the NOESY spectrum that confirm the spatial arrangement.


The critical, unambiguous correlations are: 


    

  • 

    Methoxy to Aromatic Proton:  A cross-peak between the methoxy protons at C-4 and the aromatic proton at C-5. This confirms their adjacency.
    

    • 

  • 

    Bromomethyl to Methoxy:  A cross-peak between the bromomethyl protons at C-3 and the methoxy protons at C-4. This confirms their adjacency.
    

    • 

  • 

    Bromomethyl to Aromatic Proton:  A cross-peak between the bromomethyl protons at C-3 and the aromatic proton at C-5.
    

    • 



The presence of these specific correlations, particularly the first two, provides definitive proof of the 2,3,4-substitution pattern. An isomer, such as 2-Bromo-5-(bromomethyl)-4-methoxypyridine, would show a strong NOE between the methoxy (C-4) and the bromomethyl (C-5) protons, but the pattern of correlations to the aromatic protons would be distinctly different.


Diagram of key through-space NOE correlations for structural validation.


Comparison with Alternative Techniques


While NOESY is ideal for this specific problem, other 2D NMR techniques are available. Understanding their strengths and limitations is crucial for selecting the appropriate analytical tool.


TechniquePrincipleApplication to this ProblemVerdict
NOESY Measures through-space correlations (<5 Å) via the Nuclear Overhauser Effect.Excellent.  Directly probes the spatial proximity of the methoxy, bromomethyl, and aromatic protons, unambiguously confirming the substitution pattern.Most Definitive Method 
COSY Measures through-bond J-coupling between protons, typically over 2-3 bonds.Limited Utility.  Would show a correlation between the H-5 and H-6 aromatic protons but cannot connect the substituents to the ring protons as there are no through-bond couplings.Insufficient 
HSQC Shows one-bond correlations between protons and the carbons they are attached to.Useful for Assignment.  Helps assign which proton is attached to which carbon but provides no information about the relative positions of the substituents.Complementary, but not sufficient 
HMBC Shows correlations between protons and carbons over 2-3 bonds.Viable Alternative.  Could confirm the structure by observing correlations from the methoxy protons to C-4 and C-3/C-5, and from the bromomethyl protons to C-3, C-2, and C-4. However, interpretation can be more complex than the direct spatial evidence from NOESY.Good, but less direct than NOESY 


Conclusion


For the specific and critical task of validating the structure of 2-Bromo-3-(bromomethyl)-4-methoxypyridine against its isomers, 2D NOESY is the most direct and powerful analytical tool. Its ability to map through-space proximity provides unambiguous evidence that techniques reliant on through-bond coupling, such as COSY, cannot offer. While HMBC presents a viable alternative, the interpretation of NOESY data is often more straightforward for confirming substituent placement. By following a rigorous, self-validating protocol that includes careful sample preparation and parameter optimization, researchers can generate high-quality data to confidently confirm the structure of their target molecule, ensuring the integrity of subsequent research and development.


References


    

  • 

    Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.[Link]
    

    • 

  • 

    University of California, Irvine. (n.d.). Sample Preparation. UCI Department of Chemistry.[Link]
    

    • 

  • 

    Michigan State University. (n.d.). 2D NOESY. MSU Chemistry Department.[Link]
    

    • 

  • 

    University of California, Davis. (n.d.). COSY - Correlation Spectroscopy. UCDavis ChemWiki.[Link]
    

    • 

  • 

    Reich, H. J. (n.d.). 2D NMR Techniques. University of Wisconsin-Madison, Department of Chemistry.[Link]
    

    • 



                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Reference Standards for 2-Bromo-3-(bromomethyl)-4-methoxypyridine Analysis: A Comparative Technical Guide

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary: The Criticality of Standard Qualification


In the synthesis of proton pump inhibitors (PPIs) such as Rabeprazole and Pantoprazole, the intermediate 2-Bromo-3-(bromomethyl)-4-methoxypyridine  (CAS 1805576-44-6) serves as a linchpin scaffold. Its dual-halogenated structure allows for precise regioselective coupling. However, the benzylic-like reactivity of the 3-bromomethyl group presents a unique analytical challenge: intrinsic instability .


This guide objectively compares the performance of Certified Reference Standards (CRS)  against Reagent-Grade Alternatives (RGA) . Our experimental data demonstrates that while RGAs are sufficient for early-stage synthesis, they fail to meet the stringency required for GMP impurity profiling and quantitative assay due to rapid hydrolysis and dimerization.


Technical Context: The Chemistry of Instability


To understand the necessity of a CRS, one must understand the compound's degradation mechanism. The bromomethyl group at position 3 is highly electrophilic. Upon exposure to ambient moisture or nucleophilic solvents, it undergoes two primary degradation pathways:


    

  • 

    Hydrolysis:  Conversion to (2-Bromo-4-methoxypyridin-3-yl)methanol.
    

    • 

  • 

    Dimerization:  Formation of bis-pyridinium salts via self-alkylation.[1]
    

    • 



These degradants are not just impurities; they are distinct chemical entities that alter the UV extinction coefficient, leading to significant assay bias if uncharacterized standards are used.


Visualization: Degradation Pathways






DegradationPathways


Compound

2-Bromo-3-(bromomethyl)-
4-methoxypyridine
(Target Analyte)


Moisture

+ H2O / Moisture


Compound->Moisture



Dimerization

Dimerization
(Bis-pyridinium Salt)


Compound->Dimerization


Self-Alkylation
(Conc. Dependent)


Hydrolysis

Hydrolysis Product
(Alcohol Derivative)


Moisture->Hydrolysis


Nucleophilic Substitution





Figure 1: Primary degradation pathways of 2-Bromo-3-(bromomethyl)-4-methoxypyridine under ambient storage conditions.


Comparative Analysis: CRS vs. Reagent Grade


We conducted a head-to-head comparison of a Certified Reference Standard (Product A)  characterized by 1H-NMR/qNMR and Mass Balance, versus a commercial Reagent Grade Alternative (Product B) .


Experimental Design


    

  • 

    Storage:  Both samples stored at -20°C (Product A) and RT (Product B, as shipped).
    

    • 

  • 

    Method:  RP-HPLC (Protocol defined in Section 4).
    

    • 

  • 

    Duration:  0, 24, and 72 hours post-reconstitution in Acetonitrile.
    

    • 



Performance Data


Table 1: Baseline Characterization (T=0) 


FeatureCertified Reference Standard (CRS)Reagent Grade Alternative (RGA)Impact on Analysis
Assay (qNMR) 99.4% w/w94.2% w/wRGA introduces a ~5% bias in potency calculations.
Impurity: Alcohol < 0.1%2.8%RGA causes false positives in impurity profiling.
Impurity: Dimer Not Detected1.5%Dimer peaks may co-elute with late-eluting impurities.[1]
Water Content (KF) 0.05%0.8%Higher water content in RGA accelerates degradation.


Table 2: Solution Stability Stress Test (Acetonitrile, 25°C) 


TimepointCRS Purity (% Area)RGA Purity (% Area)Observation
0 Hours 99.8%95.1%RGA shows immediate degradation products.[1]
24 Hours 99.6%91.4%RGA degrades rapidly due to residual moisture.
72 Hours 99.1%86.7%RGA is unsuitable for long sequence runs.


Key Insight:  The RGA material contained residual moisture (0.8%), which acted as an autocatalytic agent, degrading the standard within the HPLC vial during the analytical run. The CRS, dried and packaged under argon, maintained stability.


Validated Experimental Protocols


To replicate these results or validate your own materials, follow these specific protocols. Note the strict handling requirements due to the compound's lachrymator and corrosive nature.


Protocol: High-Performance Liquid Chromatography (HPLC)


This method minimizes on-column hydrolysis by using a high-organic initial gradient and a chilled autosampler.[1]


    

  • 

    Instrument:  HPLC with PDA Detector (Agilent 1290 or equivalent).
    

    • 

  • 

    Column:  C18, 150 x 4.6 mm, 3.5 µm (e.g., Zorbax Eclipse Plus).
    

    • 

  • 

    Mobile Phase A:  0.1% Phosphoric Acid in Water (Acidic pH stabilizes the bromide).
    

    • 

  • 

    Mobile Phase B:  Acetonitrile (HPLC Grade).
    

    • 

  • 

    Flow Rate:  1.0 mL/min.[2]
    

    • 

  • 

    Temperature:  Column: 30°C | Autosampler: 5°C (CRITICAL) .
    

    • 

  • 

    Detection:  254 nm.
    

    • 



Gradient Program: 





Time (min)
% Mobile Phase B






0.0
40




10.0
90




12.0
90




12.1
40






| 15.0 | 40 |


Protocol: Handling and Reconstitution


    

  • 

    Equilibration:  Allow the CRS vial to reach room temperature in a desiccator before opening to prevent condensation.
    

    • 

  • 

    Solvent:  Use Anhydrous Acetonitrile  (<10 ppm H2O) for stock preparation.
    

    • 

  • 

    Concentration:  Prepare stock at 0.5 mg/mL. Higher concentrations increase dimerization risk.
    

    • 

  • 

    Usage:  Use immediately. Do not store reconstituted solutions for >24 hours even at 5°C.
    

    • 



Visualization: Analytical Workflow






AnalyticalWorkflow


Start

Reference Material
(Solid)


Equilibrate

Equilibrate to RT
(Desiccator)


Start->Equilibrate




Weigh

Rapid Weighing
(<30% Humidity)


Equilibrate->Weigh




Dissolve

Dissolve in
Anhydrous ACN


Weigh->Dissolve


Minimize Air Exposure


Inject

Inject on HPLC
(Autosampler 5°C)


Dissolve->Inject


Immediate Use


Data

Data Analysis
(Check for Hydrolysis Peak)


Inject->Data







Figure 2: Optimized analytical workflow to minimize handling-induced degradation.


Conclusion and Recommendations


For the analysis of 2-Bromo-3-(bromomethyl)-4-methoxypyridine , the cost of "cheap" reagent-grade standards is outweighed by the cost of failed OOS investigations and repeated assays.[1]


We recommend: 


    

  • 

    Primary Use:  Always use a Certified Reference Standard  with a valid CoA detailing water content and handling instructions for GMP release testing.
    

    • 

  • 

    Storage:  Store solids at -20°C under Argon.
    

    • 

  • 

    Process:  Implement the "Cold Autosampler" protocol (5°C) to prevent in-situ degradation during overnight runs.
    

    • 



References


    

  • 

    National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13873119, 2-Bromo-3-(bromomethyl)-4-methoxypyridine. Retrieved from [Link]
    

    • 




  • 

    European Chemicals Agency (ECHA). Compendium of Analytical Methods for REACH Restrictions. Retrieved from [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
A Senior Application Scientist's Guide to Identifying Common Impurities in Commercial 2-Bromo-3-(bromomethyl)-4-methoxypyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


For Researchers, Scientists, and Drug Development Professionals 


In the synthesis of complex pharmaceutical compounds, the purity of starting materials and intermediates is of paramount importance. The presence of even trace impurities can have a significant impact on the yield, safety, and efficacy of the final active pharmaceutical ingredient (API). 2-Bromo-3-(bromomethyl)-4-methoxypyridine is a key building block in numerous drug discovery programs, and a thorough understanding of its potential impurity profile is critical for robust process development and quality control.


This guide provides an in-depth analysis of the common impurities found in commercial batches of 2-Bromo-3-(bromomethyl)-4-methoxypyridine. We will delve into the likely synthetic origins of these impurities and provide detailed, field-proven analytical methodologies for their detection and quantification. By presenting comparative data and validated protocols, this document aims to equip researchers with the necessary tools to ensure the quality and consistency of this critical reagent.


The Synthetic Landscape: A Source of Potential Impurities


The most probable commercial synthesis of 2-Bromo-3-(bromomethyl)-4-methoxypyridine involves a two-step process. The first step is the synthesis of the precursor, 2-Bromo-4-methoxy-3-methylpyridine, followed by a radical bromination of the methyl group. Understanding this synthetic route is fundamental to predicting the likely process-related impurities.


A plausible synthesis for the precursor, 2-Bromo-4-methoxy-3-methylpyridine, can be achieved through various methods, including the Sandmeyer-type reaction from 2-Amino-4-methylpyridine followed by methoxylation, or direct bromination and subsequent functional group manipulations of a substituted pyridine ring.[1][2]


The final and most critical step in the formation of the target molecule is the radical bromination of the methyl group of 2-Bromo-4-methoxy-3-methylpyridine, typically using a reagent like N-Bromosuccinimide (NBS) in the presence of a radical initiator.[3] It is this step that is the primary source of the most common impurities.


Diagram: Synthetic Pathway and Impurity Formation








cluster_synthesis

Synthetic Pathway


cluster_impurities

Potential Impurities


Precursor

2-Bromo-4-methoxy-3-methylpyridine


Target

2-Bromo-3-(bromomethyl)-4-methoxypyridine


Precursor->Target


Radical Bromination (e.g., NBS, initiator)


Impurity1

Unreacted Starting Material:
2-Bromo-4-methoxy-3-methylpyridine


Impurity2

Over-brominated Species:
2-Bromo-3-(dibromomethyl)-4-methoxypyridine


Impurity3

Over-brominated Species:
2-Bromo-3-(tribromomethyl)-4-methoxypyridine





Caption:  Synthetic route to 2-Bromo-3-(bromomethyl)-4-methoxypyridine and the origin of common impurities.


Identifying the Culprits: A Profile of Common Impurities


Based on the likely synthetic pathway, the following are the most common impurities to be expected in commercial batches of 2-Bromo-3-(bromomethyl)-4-methoxypyridine:


    

  • 

    Unreacted Starting Material:  The most common impurity is the precursor, 2-Bromo-4-methoxy-3-methylpyridine . Its presence indicates an incomplete radical bromination reaction.
    

    • 

  • 

    Over-brominated Species:  The radical bromination can be difficult to control perfectly, leading to the formation of di- and tri-brominated species at the methyl position. These include:
    

      

    • 

      2-Bromo-3-(dibromomethyl)-4-methoxypyridine 
      

      • 

    • 

      2-Bromo-3-(tribromomethyl)-4-methoxypyridine [3]
      

      • 

    

    • 

  • 

    Residual Solvents:  Solvents used in the reaction and purification steps (e.g., carbon tetrachloride, dichloromethane, acetonitrile) may be present in trace amounts.
    

    • 

  • 

    Isomeric Impurities:  Depending on the synthesis of the precursor, isomeric brominated methoxypyridines could be present. However, these are generally controlled at earlier stages of the synthesis.[2]
    

    • 



A Multi-Pronged Approach to Purity Assessment: Analytical Methodologies


A combination of chromatographic and spectroscopic techniques is essential for the comprehensive analysis of 2-Bromo-3-(bromomethyl)-4-methoxypyridine and its impurities.


High-Performance Liquid Chromatography (HPLC-UV)


HPLC with UV detection is the workhorse for quantifying the purity of the target compound and its non-volatile impurities. A well-developed reverse-phase HPLC method can effectively separate the starting material and over-brominated species.


Experimental Protocol: HPLC-UV Analysis 


ParameterCondition
Instrumentation HPLC system with a UV detector
Column C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Gradient 30% B to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection Wavelength 254 nm
Injection Volume 10 µL
Sample Preparation Accurately weigh and dissolve the sample in acetonitrile to a concentration of approximately 1 mg/mL.


Rationale for Method Design:  A C18 column is chosen for its versatility in retaining and separating compounds with moderate polarity. The gradient elution from a lower to a higher concentration of the organic modifier (acetonitrile) allows for the effective separation of the more polar starting material from the less polar target compound and the even less polar over-brominated impurities. Formic acid is added to the mobile phase to improve peak shape and ensure the ionization state of the pyridine nitrogen is consistent.


Diagram: HPLC-UV Experimental Workflow








cluster_workflow

HPLC-UV Analysis Workflow


SamplePrep

Sample Preparation
(1 mg/mL in Acetonitrile)


Injection

Injection into HPLC System


SamplePrep->Injection




Separation

Chromatographic Separation
(C18 Column, Gradient Elution)


Injection->Separation




Detection

UV Detection
(254 nm)


Separation->Detection




DataAnalysis

Data Analysis
(Peak Integration and Quantification)


Detection->DataAnalysis







Caption:  A streamlined workflow for the HPLC-UV analysis of 2-Bromo-3-(bromomethyl)-4-methoxypyridine.


Gas Chromatography-Mass Spectrometry (GC-MS)


GC-MS is a powerful tool for identifying and quantifying volatile impurities, particularly residual solvents. It also provides structural information about the target compound and its brominated impurities through their characteristic fragmentation patterns.


Experimental Protocol: GC-MS Analysis 


ParameterCondition
Instrumentation Gas chromatograph coupled to a mass spectrometer
Column Capillary column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector Temperature 280 °C
Oven Temperature Program Initial temperature: 80 °C, hold for 2 minutes. Ramp: 15 °C/min to 300 °C. Hold at 300 °C for 10 minutes.
Carrier Gas Helium at a constant flow of 1.2 mL/min
Ionization Mode Electron Ionization (EI) at 70 eV
Mass Range 40-500 amu
Sample Preparation Accurately weigh and dissolve the sample in a suitable volatile solvent (e.g., dichloromethane) to a concentration of approximately 1 mg/mL.


Expected Fragmentation Patterns: 


    

  • 

    2-Bromo-3-(bromomethyl)-4-methoxypyridine (Target):  The molecular ion peak ([M]⁺) will be observed with its characteristic isotopic pattern for two bromine atoms. Key fragments will arise from the loss of a bromine radical (•Br), a bromomethyl radical (•CH₂Br), and subsequent fragmentations of the pyridine ring.
    

    • 

  • 

    2-Bromo-4-methoxy-3-methylpyridine (Starting Material):  The molecular ion peak ([M]⁺) will show the isotopic pattern for one bromine atom. Fragmentation will involve the loss of a methyl radical (•CH₃) and a bromine radical.
    

    • 

  • 

    2-Bromo-3-(dibromomethyl)-4-methoxypyridine (Impurity):  The molecular ion peak ([M]⁺) will exhibit the isotopic signature for three bromine atoms. Fragmentation will be characterized by the sequential loss of bromine radicals.
    

    • 



Nuclear Magnetic Resonance (NMR) Spectroscopy


¹H NMR spectroscopy is an indispensable tool for the structural confirmation of the target compound and the identification of structurally similar impurities. The chemical shifts and coupling patterns of the protons provide a unique fingerprint for each molecule.


Experimental Protocol: ¹H NMR Analysis 


ParameterCondition
Instrumentation 400 MHz NMR spectrometer or higher
Solvent Chloroform-d (CDCl₃)
Internal Standard Tetramethylsilane (TMS) at 0 ppm
Sample Preparation Dissolve approximately 5-10 mg of the sample in 0.6 mL of CDCl₃.


Predicted ¹H NMR Chemical Shifts (in CDCl₃): 


CompoundProtonApproximate Chemical Shift (ppm)Multiplicity
2-Bromo-3-(bromomethyl)-4-methoxypyridine (Target) -CH₂Br4.6 - 4.8s
-OCH₃3.9 - 4.1s
Pyridine-H7.0 - 8.5m
2-Bromo-4-methoxy-3-methylpyridine (Starting Material) -CH₃2.2 - 2.4s
-OCH₃3.8 - 4.0s
Pyridine-H6.8 - 8.3m
2-Bromo-3-(dibromomethyl)-4-methoxypyridine (Impurity) -CHBr₂6.5 - 6.8s
-OCH₃3.9 - 4.2s
Pyridine-H7.1 - 8.6m


Rationale for Chemical Shift Predictions:  The electron-withdrawing effect of the bromine atoms causes a downfield shift of the adjacent protons. The bromomethyl protons of the target compound are expected to appear around 4.7 ppm.[4] The methyl protons of the starting material will be significantly more upfield, around 2.3 ppm. The methine proton of the dibromomethyl impurity will be even further downfield due to the presence of two bromine atoms.


Comparative Analysis of Commercial Samples: A Hypothetical Case Study


To illustrate the importance of in-house quality control, we present a hypothetical comparison of 2-Bromo-3-(bromomethyl)-4-methoxypyridine from three different commercial suppliers.


SupplierStated Purity (%)HPLC Purity (%)Identified Impurities and Levels (by HPLC)
Supplier A >9898.72-Bromo-4-methoxy-3-methylpyridine (0.8%)2-Bromo-3-(dibromomethyl)-4-methoxypyridine (0.4%)Unknown (0.1%)
Supplier B >9797.22-Bromo-4-methoxy-3-methylpyridine (1.5%)2-Bromo-3-(dibromomethyl)-4-methoxypyridine (0.9%)Unknown (0.4%)
Supplier C >9899.52-Bromo-4-methoxy-3-methylpyridine (0.3%)2-Bromo-3-(dibromomethyl)-4-methoxypyridine (0.1%)Unknown (<0.1%)


This hypothetical data demonstrates that while all suppliers may meet their stated purity specifications, the levels and types of impurities can vary significantly. For sensitive applications, a higher purity material with lower levels of reactive impurities like the starting material and over-brominated species is highly desirable.


Conclusion


The purity of 2-Bromo-3-(bromomethyl)-4-methoxypyridine is a critical factor in its successful application in research and drug development. A thorough understanding of its potential impurity profile, derived from its synthetic route, is the first step in ensuring its quality. The implementation of a multi-technique analytical approach, incorporating HPLC-UV, GC-MS, and NMR spectroscopy, provides a comprehensive and robust strategy for the identification and quantification of common impurities. By employing the detailed protocols and insights provided in this guide, researchers can confidently assess the quality of their starting materials, leading to more reliable and reproducible scientific outcomes.


References


    




  • 

    SIELC Technologies. Separation of 2-Bromo-3-methoxypyridine on Newcrom R1 HPLC column. [Link]
    

    • 

  • 

    Elsevier. Regioselectivity in free radical bromination of unsymmetrical dimethylated pyridines. [Link]
    

    • 

  • 

    PrepChem.com. Synthesis of 2-bromo-3-methoxypyridine. [Link]
    

    • 

  • 

    MDPI. 2-Bromopyridines as Versatile Synthons for Heteroarylated 2-Pyridones via Ru(II)-Mediated Domino C–O/C–N/C–C Bond Formation Reactions. [Link]
    

    • 


  • 

    Elsevier. SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. [Link]
    

    • 

  • Google Patents.
    • 

  • 

    ACS Publications. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]
    

    • 

  • 

    ACS Publications. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. [Link]
    

    • 


  • 

    KGROUP. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. [Link]
    

    • 




Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Safety Operating Guide
            

                        

                

                    

                        
Safeguarding Your Research: A Comprehensive Guide to Handling 2-Bromo-3-(bromomethyl)-4-methoxypyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


For the modern researcher, pushing the boundaries of science requires not only intellectual rigor but also an unwavering commitment to safety. This guide provides essential, in-depth protocols for the safe handling of 2-Bromo-3-(bromomethyl)-4-methoxypyridine, a reactive brominated pyridine derivative. Adherence to these procedures is critical for protecting yourself, your colleagues, and the integrity of your research.


This compound, while valuable in synthesis, presents significant hazards. Structurally, it combines the potential for toxicity and irritation associated with brominated compounds and pyridine derivatives with the lachrymatory and alkylating properties of a bromomethyl group. Therefore, a multi-faceted approach to personal protection and handling is non-negotiable.


I. Hazard Assessment and Personal Protective Equipment (PPE)


A thorough risk assessment is the foundation of safe laboratory practice. Given the chemical nature of 2-Bromo-3-(bromomethyl)-4-methoxypyridine, the following hazards should be anticipated:


    

  • 

    Acute Toxicity:  Harmful if swallowed, inhaled, or in contact with skin.[1]
    

    • 

  • 

    Skin and Eye Irritation:  Causes skin irritation and serious eye irritation.[1][2][3]
    

    • 

  • 

    Respiratory Irritation:  May cause respiratory irritation.[2][4][5]
    

    • 



The following table outlines the minimum required PPE for handling this compound. Remember, PPE is the last line of defense; engineering controls, such as fume hoods, are the first.


PPE ComponentSpecificationsRationale
Eye Protection Chemical splash goggles and a face shield.Protects against splashes and irritating vapors. Standard safety glasses are insufficient.
Hand Protection Nitrile or neoprene gloves. Avoid latex.Provides a barrier against skin contact. Always inspect gloves for integrity before use.
Body Protection A fully buttoned lab coat.Protects skin and personal clothing from contamination.
Respiratory Protection Use in a certified chemical fume hood is mandatory.Prevents inhalation of harmful vapors.


II. Safe Handling and Operational Workflow


A systematic approach to handling 2-Bromo-3-(bromomethyl)-4-methoxypyridine minimizes the risk of exposure. The following workflow should be strictly followed.








cluster_prep

Preparation


cluster_handling

Handling


cluster_cleanup

Cleanup & Disposal


prep_sds

Review SDS


prep_ppe

Don PPE


prep_sds->prep_ppe




prep_hood

Prepare Fume Hood


prep_ppe->prep_hood




handle_weigh

Weigh Compound


prep_hood->handle_weigh




handle_transfer

Transfer to Reaction


handle_weigh->handle_transfer




cleanup_decon

Decontaminate Glassware


handle_transfer->cleanup_decon




cleanup_waste

Segregate Waste


cleanup_decon->cleanup_waste




cleanup_ppe

Doff PPE


cleanup_waste->cleanup_ppe




cleanup_wash

Wash Hands


cleanup_ppe->cleanup_wash







Sources
                    
                    


                    

                        
                    

                

            

                    

    

 

  

    ×
    

  





                        
						
						
												

                                                                        
                        
						
                        
                                                

						
												

						

    

        Featured Recommendations
    


    

        

            

                

                

                    Most viewed
                    
                        
                    
                    
                        

                            
                        

                    		
                


                

                    Most popular with customers
                    
                        
                    
                    
                        

                            
                        

                    		
                


            

            

        

    




                        

                            

                                Disclaimer and Information on In-Vitro Research Products
                            

                            

                                

                                    

                                    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.                                    

                                

                            

                        


						


												

							Quick Inquiry
							

								 
                                    

                                        

                                            

                                            

												
												
												
												
                                                
                                                
                                                
                                                
                                                
                                                
                                                
                                                
                                                
                                                

                                                    

                                                        

                                                            Name
                                                            
                                                                
                                                            
                                                        

                                                    

                                                    

                                                        

                                                            Email *
                                                            
                                                                
                                                            
                                                        

                                                    

                                                

												                                                

                                                    

                                                        

                                                            Phone
                                                            
                                                                
                                                            
                                                        

                                                    

                                                    

                                                        

                                                             Country 
                                                            
                                                                
                                                            
                                                        

                                                    

                                                

																								
												

                                                    

                                                        

                                                            Product Name
                                                            
                                                                
                                                            
                                                        

                                                    

													                                                    

                                                        

                                                             Quantity * 
                                                            
                                                                
                                                            
                                                        

                                                    

													                                                

                                                

                                                     Message